Gefapixant Citrate

• CAS: 2310299-91-1

Core Science & Biosynthesis

The Inner Workings of Gefapixant Citrate: A Technical Guide to its Mechanism of Action in Sensory Neurons

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gefapixant citrate is a first-in-class, orally active, and selective P2X3 receptor antagonist that has demonstrated significant efficacy in reducing cough frequency in patients with refractory or unexplained chronic cough.[1][2][3] This technical guide provides an in-depth exploration of the molecular mechanism of action of Gefapixant in sensory neurons, detailing its interaction with P2X3 and P2X2/3 receptors, the subsequent impact on intracellular signaling pathways, and the physiological manifestation of this antagonism. This document summarizes key quantitative data, outlines detailed experimental protocols from pivotal studies, and provides visual representations of the underlying biological processes to offer a comprehensive resource for researchers and professionals in the field of sensory neuroscience and drug development.

Introduction: The Role of P2X3 Receptors in Cough Hypersensitivity

Chronic cough is a prevalent and debilitating condition, with a subset of patients experiencing refractory or unexplained chronic cough that is unresponsive to conventional therapies.[3] A key pathophysiological driver of this condition is the hypersensitization of sensory neurons innervating the airways.[4] Extracellular adenosine triphosphate (ATP) has been identified as a critical mediator in this process, acting through purinergic P2X receptors on afferent nerve fibers.

The P2X3 receptor, a ligand-gated ion channel, is predominantly expressed on sensory C-fibers of the vagus nerve in the airways. Under conditions of inflammation or cellular stress, ATP is released from airway mucosal cells and binds to P2X3 receptors. This binding triggers a conformational change in the receptor, opening a non-selective cation channel and leading to membrane depolarization and the initiation of an action potential. This activation of vagal C-fibers is perceived as an urge to cough, initiating the cough reflex. Gefapixant's therapeutic effect stems from its ability to potently and selectively antagonize this ATP-mediated activation of P2X3 receptors.

Molecular Mechanism of Action of Gefapixant

Gefapixant acts as a reversible, non-competitive, and selective allosteric antagonist of human P2X3 and, to a lesser extent, P2X2/3 receptors. This allosteric modulation means that Gefapixant does not directly compete with ATP for its binding site but rather binds to a distinct site on the receptor protein. This binding induces a conformational change that prevents the channel from opening, even when ATP is bound.

Structural studies have revealed that Gefapixant binds to a pocket formed by the left flipper and lower body domains of the P2X3 receptor subunit. This binding stabilizes the closed state of the channel, thereby inhibiting the influx of cations and preventing the depolarization of the sensory neuron.

Signaling Pathway of P2X3 Receptor Activation and Gefapixant Inhibition

The following diagram illustrates the signaling cascade initiated by ATP binding to the P2X3 receptor and the inhibitory effect of Gefapixant.

Figure 1: P2X3 Receptor Signaling and Gefapixant Inhibition.

Quantitative Data Summary

The following tables summarize key quantitative data for Gefapixant, including its binding affinities and clinical efficacy from major clinical trials.

Table 1: In Vitro Potency of Gefapixant

Receptor Subtype	Assay Type	IC50 (nM)	Reference
Human P2X3	Whole-cell patch clamp	153
Human P2X2/3	Whole-cell patch clamp	220
Human P2X3	Radioligand Binding (AF-353)	9.9 ± 1.1
Human P2X3	Intracellular Calcium Flux (AF-353)	7.3 - 8.5 (pIC50)

Table 2: Clinical Efficacy of Gefapixant in Refractory/Unexplained Chronic Cough (COUGH-1 & COUGH-2 Phase 3 Trials)

Study	Treatment Group	Duration	Primary Endpoint: Reduction in 24-hour Cough Frequency vs. Placebo (95% CI)	p-value	Reference
COUGH-1	Gefapixant 45 mg BID	12 weeks	18.5% (32.9 to 0.9)	0.041
COUGH-2	Gefapixant 45 mg BID	24 weeks	14.6% (26.1 to 1.4)	0.031
COUGH-1	Gefapixant 15 mg BID	12 weeks	Not statistically significant	-
COUGH-2	Gefapixant 15 mg BID	24 weeks	Not statistically significant	-

Table 3: Common Adverse Events (COUGH-1 & COUGH-2)

Adverse Event	Gefapixant 45 mg BID (%)	Placebo (%)	Reference
Dysgeusia (Taste disturbance)	21.1	1.9
Ageusia (Loss of taste)	6.5	0.3
Hypogeusia (Decreased taste)	6.1	0.5

Detailed Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the mechanism of action and efficacy of Gefapixant.

In Vitro Electrophysiology: Whole-Cell Patch Clamp

Whole-cell patch-clamp electrophysiology is a gold-standard technique for studying the activity of ion channels like the P2X3 receptor.

• Cell Lines: Human embryonic kidney (HEK293) or human astrocytoma (1321N1) cells stably expressing human P2X3 or P2X2/3 receptors are commonly used.

• Solutions:

  • Extracellular (bath) solution (in mM): 145 NaCl, 5 KCl, 1 MgCl2, 2 CaCl2, 10 HEPES, 10 glucose, adjusted to pH 7.4 with NaOH.

  • Intracellular (pipette) solution (in mM): 145 CsCl, 10 EGTA, 10 HEPES, adjusted to pH 7.2 with CsOH.

• Recording:

  • Cells are voltage-clamped at a holding potential of -60 mV.

  • The P2X3 receptor agonist, ATP or the more stable analog α,β-methylene ATP (α,β-meATP), is applied to the cells to evoke an inward current.

  • Gefapixant is pre-applied or co-applied with the agonist to determine its inhibitory effect on the agonist-evoked current.

  • The concentration of Gefapixant that inhibits 50% of the maximal agonist response (IC50) is calculated.

Figure 2: Generalized Workflow for Whole-Cell Patch Clamp Experiments.

Clinical Trial Design: COUGH-1 and COUGH-2

The efficacy and safety of Gefapixant were established in two large, randomized, double-blind, placebo-controlled, parallel-group, Phase 3 clinical trials (COUGH-1 and COUGH-2).

• Participants: Adults with refractory or unexplained chronic cough for at least one year.

• Interventions: Patients were randomized to receive Gefapixant (15 mg or 45 mg twice daily) or placebo.

• Primary Efficacy Endpoint: The primary endpoint was the change from baseline in 24-hour cough frequency at week 12 (COUGH-1) and week 24 (COUGH-2).

• Cough Frequency Monitoring: Coughs were objectively measured using an ambulatory digital cough recorder. The recordings were analyzed to determine the number of coughs per hour.

• Secondary Endpoints: These included awake cough frequency and patient-reported outcomes such as the Leicester Cough Questionnaire (LCQ) and a cough severity visual analog scale (VAS).

• Safety Assessments: Adverse events were monitored throughout the studies, with a particular focus on taste-related side effects.

Figure 3: Simplified Design of the COUGH-1 and COUGH-2 Clinical Trials.

Conclusion

Gefapixant citrate represents a significant advancement in the treatment of refractory and unexplained chronic cough by targeting the underlying mechanism of sensory nerve hypersensitization. Its action as a selective, non-competitive allosteric antagonist of P2X3 and P2X2/3 receptors effectively dampens the ATP-mediated signaling cascade that initiates the cough reflex. The robust data from in vitro studies and large-scale clinical trials have elucidated its mechanism of action and confirmed its clinical efficacy and safety profile. This technical guide provides a comprehensive overview of the current understanding of Gefapixant's pharmacology, serving as a valuable resource for ongoing research and development in the field of sensory neuron modulation.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. Modulation of P2X3 and P2X2/3 Receptors by Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Update on the clinical development of gefapixant, a P2X3 receptor antagonist for the treatment of refractory chronic cough - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. P2X3 receptor antagonist (AF-219) in refractory chronic cough: a randomised, double-blind, placebo-controlled phase 2 study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to P2X3 Receptor Downstream Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

The P2X3 receptor, an ATP-gated ion channel, is a key player in nociceptive signaling and has emerged as a promising therapeutic target for chronic pain and other sensory disorders.[1][2] Predominantly expressed in primary afferent neurons, its activation by extracellular ATP triggers a cascade of intracellular events that modulate neuronal excitability and gene expression.[3][4] This technical guide provides a comprehensive overview of the core downstream signaling pathways of the P2X3 receptor, complete with quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding of its complex biology.

Core Signaling Pathways

Activation of the P2X3 receptor initiates a rapid influx of cations, primarily Na+ and Ca2+, leading to membrane depolarization.[3] The subsequent increase in intracellular Ca2+ concentration is a critical event that triggers multiple downstream signaling cascades, including the activation of mitogen-activated protein kinases (MAPKs) and other serine/threonine kinases.

Extracellular Signal-Regulated Kinase (ERK1/2) Pathway

The ERK1/2 pathway is a central signaling cascade involved in cell proliferation, differentiation, and survival. In the context of P2X3 receptor activation, the ERK1/2 pathway is implicated in neuronal sensitization and pain signaling.

• Activation Mechanism: P2X3 receptor-mediated Ca2+ influx activates upstream kinases that converge on the ERK1/2 cascade. While the precise intermediates are still under investigation, potential activators include Ras- and Rap-GTPases, and protein kinase C (PKC).

• Downstream Effects: Activated ERK1/2 can translocate to the nucleus and phosphorylate transcription factors such as the cAMP response element-binding protein (CREB), leading to changes in gene expression.

p38 Mitogen-Activated Protein Kinase (p38 MAPK) Pathway

The p38 MAPK pathway is primarily activated by cellular stress and inflammatory cytokines and plays a crucial role in inflammation and apoptosis. Its activation downstream of P2X3 receptors contributes to the maintenance of pathological pain states.

• Activation Mechanism: Similar to the ERK1/2 pathway, p38 MAPK activation is triggered by the rise in intracellular Ca2+ following P2X3 receptor stimulation. Upstream activators include MAPKKKs (e.g., TAK1, ASK1) and MAPKKs (MKK3, MKK6).

• Downstream Effects: Activated p38 MAPK can phosphorylate various substrates, including other kinases (e.g., MAPKAPK2) and transcription factors, thereby regulating inflammatory responses and neuronal plasticity. Crosstalk between the ERK1/2 and p38 MAPK pathways has been reported, suggesting a complex interplay in modulating cellular responses.

Phospholipase C (PLC) and Protein Kinase C (PKC) Pathway

The PLC/PKC pathway is a classic signaling cascade involved in a wide range of cellular processes. Activation of this pathway downstream of P2X3 receptors can modulate receptor function and contribute to neuronal sensitization.

• Activation Mechanism: The influx of Ca2+ through P2X3 channels can directly or indirectly activate phospholipase C (PLC) isoforms. Activated PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). DAG, in conjunction with Ca2+, activates protein kinase C (PKC) isoforms.

• Downstream Effects: Activated PKC can phosphorylate the P2X3 receptor itself or associated proteins, leading to changes in channel gating, trafficking, and sensitization. Different PKC isoforms may have distinct roles in this process.

Interaction with Scaffolding Proteins: CASK

The calcium/calmodulin-dependent serine protein kinase (CASK) is a scaffolding protein that has been shown to interact with the P2X3 receptor. This interaction is thought to be important for the proper localization, stability, and function of the receptor at the plasma membrane, thereby influencing its signaling output.

Quantitative Data Summary

The following tables summarize key quantitative data related to P2X3 receptor function and pharmacology.

Table 1: Agonist and Antagonist Affinities (IC50/EC50)

Compound	Receptor	Species	Assay	Value (nM)	Reference
ATP	P2X3	Rat	Patch Clamp	1520
α,β-meATP	P2X3	Rat	Patch Clamp	1780
A-317491	P2X3 & P2X2/3	Human	Not Specified	20
Gefapixant (AF-219)	P2X3	Human	Not Specified	30
TNP-ATP	P2X3	Rat	Not Specified	>1000
P2X3 antagonist 34	P2X3	Human	Not Specified	25
P2X3 antagonist 34	P2X3	Rat	Not Specified	92
P2X3 antagonist 38	P2X3	Human	Not Specified	132
P2X3 antagonist 38	P2X3	Rat	Not Specified	165

Table 2: P2X3 Receptor Kinetics

Parameter	Condition	Value	Reference
Activation Time Constant	20 µM CTP	10-200 ms
Desensitization Time Constant	20 µM CTP	100-200 ms
Recovery from Desensitization (t1/2)	10 µM ATP	~2.4 min
Recovery from Desensitization (t1/2)	10 µM α,β-meATP	~0.9 min

Signaling Pathway and Experimental Workflow Diagrams

P2X3 Receptor Downstream Signaling Pathways

Caption: P2X3 receptor downstream signaling cascades.

Experimental Workflow: Co-Immunoprecipitation of P2X3 and CASK

Caption: Co-immunoprecipitation workflow for P2X3 and CASK.

Experimental Workflow: Western Blot for Phospho-ERK1/2

Caption: Western blot workflow for phospho-ERK1/2.

Detailed Experimental Protocols

Co-Immunoprecipitation of P2X3 and CASK

This protocol is adapted for the co-immunoprecipitation of endogenous P2X3 and CASK from dorsal root ganglion (DRG) neurons.

Materials:

• DRG neuron culture

• Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, and complete protease and phosphatase inhibitor cocktails.

• Wash Buffer: Lysis buffer with 0.1% NP-40.

• Elution Buffer: 2x Laemmli sample buffer.

• Anti-P2X3 antibody (for immunoprecipitation)

• Anti-CASK antibody (for Western blotting)

• Anti-P2X3 antibody (for Western blotting)

• Protein A/G magnetic beads

• Control IgG

Procedure:

• Cell Lysis: Wash cultured DRG neurons with ice-cold PBS and lyse with ice-cold Lysis Buffer.

• Pre-clearing: Centrifuge the lysate to pellet debris. Incubate the supernatant with control IgG and Protein A/G beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with the anti-P2X3 antibody overnight at 4°C.

• Immune Complex Capture: Add Protein A/G magnetic beads and incubate to capture the antibody-protein complexes.

• Washing: Pellet the beads and wash multiple times with Wash Buffer to remove unbound proteins.

• Elution: Elute the bound proteins by resuspending the beads in Elution Buffer and heating.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with anti-CASK and anti-P2X3 antibodies.

Western Blot for Phospho-ERK1/2 Activation

This protocol details the detection of ERK1/2 phosphorylation in response to P2X3 receptor activation.

Materials:

• DRG neuron culture or P2X3-expressing cell line

• P2X3 agonist (e.g., ATP, α,β-meATP)

• RIPA Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

Procedure:

• Cell Stimulation: Treat cells with the P2X3 agonist for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST.

• Antibody Incubation: Incubate the membrane with the anti-phospho-ERK1/2 primary antibody, followed by the HRP-conjugated secondary antibody.

• Detection: Visualize the bands using an ECL substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an anti-total-ERK1/2 antibody to confirm equal protein loading.

Patch-Clamp Electrophysiology for P2X3 Receptor Currents

This protocol describes whole-cell patch-clamp recording of P2X3 receptor currents in cultured DRG neurons.

Materials:

• Cultured DRG neurons

• External solution (in mM): 150 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH 7.4 with NaOH).

• Internal solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 11 EGTA, 2 Mg-ATP (pH 7.2 with KOH).

• Patch pipettes (3-5 MΩ resistance)

• Patch-clamp amplifier and data acquisition system

Procedure:

• Cell Preparation: Place a coverslip with cultured DRG neurons in the recording chamber and perfuse with external solution.

• Pipette Filling: Fill a patch pipette with the internal solution.

• Seal Formation: Approach a neuron with the pipette and form a high-resistance (>1 GΩ) seal (giga-seal).

• Whole-Cell Configuration: Rupture the membrane patch to achieve the whole-cell configuration.

• Recording: Clamp the cell at a holding potential of -60 mV and record currents in response to the application of P2X3 agonists.

Calcium Imaging of P2X3 Receptor Activity

This protocol outlines the measurement of intracellular calcium changes upon P2X3 receptor activation using a fluorescent calcium indicator.

Materials:

• P2X3-expressing cells

• Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS)

• P2X3 agonist

• Fluorescence microscope with an imaging system

Procedure:

• Dye Loading: Incubate cells with the calcium indicator in HBSS.

• Washing: Wash the cells to remove excess dye.

• Imaging: Acquire baseline fluorescence images.

• Stimulation: Apply the P2X3 agonist and continuously record fluorescence changes over time.

• Analysis: Analyze the changes in fluorescence intensity or ratio to determine the relative changes in intracellular calcium concentration.

Conclusion

The P2X3 receptor activates a complex network of downstream signaling pathways that are integral to its role in sensory perception, particularly in the context of pain. A thorough understanding of these pathways, facilitated by the quantitative data and detailed experimental protocols provided in this guide, is essential for the development of novel therapeutics targeting the P2X3 receptor for the management of chronic pain and related disorders. The continued exploration of the P2X3 signalome will undoubtedly uncover further complexities and provide new avenues for therapeutic intervention.

References

• 1. P2X3-Containing Receptors as Targets for the Treatment of Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are P2X3 receptor antagonists and how do they work? [synapse.patsnap.com]
• 3. Molecular mechanisms of human P2X3 receptor channel activation and modulation by divalent cation bound ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Role of Extracellular ATP in Airway C-Fiber Activation: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Extracellular adenosine triphosphate (eATP) has emerged as a critical signaling molecule in the respiratory system, acting as a potent activator of airway sensory nerves, particularly vagal C-fibers. Under conditions of cellular stress, inflammation, or mechanical strain, ATP is released into the airway lumen and interstitial space, where it engages with a suite of purinergic receptors on C-fiber terminals. This interaction triggers nerve depolarization, leading to the cardinal symptoms of airway irritation such as cough and bronchoconstriction. The P2X3 receptor, an ionotropic purinergic receptor almost exclusively expressed on sensory afferents, is a key player in this pathway and has become a primary target for novel antitussive therapies. This guide provides an in-depth examination of the mechanisms, experimental validation, and pathophysiological significance of ATP-mediated C-fiber activation, offering a technical resource for researchers in pulmonology and sensory neuroscience.

Core Concepts: The Players in Airway Nociception

Airway Vagal C-Fibers

Vagal bronchopulmonary C-fibers are the most abundant type of sensory nerve innervating the respiratory tract.[1] These unmyelinated, slow-conducting afferents function as polymodal nociceptors, responding to a wide array of chemical irritants, inflammatory mediators, and mechanical stimuli.[1] They are broadly classified into two subtypes based on the ganglionic origin of their cell bodies:

• Nodose C-fibers: These fibers are considered chemosensitive and respond robustly to stimuli like ATP, adenosine, and serotonin. They are key mediators of cough and other reflex responses.[1][2]

• Jugular C-fibers: These fibers are generally unresponsive to ATP but share responsiveness with nodose fibers to stimuli like capsaicin (a TRPV1 agonist) and bradykinin.[1]

Extracellular ATP (eATP) as a Danger Signal

In healthy airways, eATP concentrations are kept low by ectonucleotidases. However, during inflammation, infection, or mechanical stress (e.g., bronchoconstriction, ventilator-induced injury), various cells, including airway epithelial cells, release ATP into the extracellular space. This elevated eATP acts as a "danger signal," alerting the nervous system to potential or ongoing tissue damage.

Purinergic Receptors: The Gateways for ATP Signaling

The effects of eATP are mediated by two families of purinergic receptors expressed on the surface of C-fibers and other airway cells.

• P2X Receptors: These are ligand-gated ion channels that, upon binding ATP, open to allow cation influx (primarily Na⁺ and Ca²⁺), leading to rapid membrane depolarization and nerve activation. The key subtypes for C-fiber activation are:

  • P2X3: Homotrimeric receptors almost exclusively found on sensory neurons. Their activation is strongly implicated in chronic cough.

  • P2X2/3: Heterotrimeric receptors, also located on sensory C-fibers (specifically nodose), which exhibit slower desensitization kinetics compared to P2X3 homomers.

• P2Y Receptors: These are G protein-coupled receptors (GPCRs) that initiate slower, more modulatory intracellular signaling cascades. While not causing direct, rapid firing, they play a significant role in inflammation and sensitization of C-fibers. For instance, P2Y2, P2Y4, and P2Y6 receptor activation can trigger the release of pro-inflammatory cytokines like IL-6 and IL-8, which can lower the activation threshold of sensory nerves.

Mechanisms of ATP-Mediated C-Fiber Activation

Direct Activation via P2X Receptors

The primary mechanism of C-fiber activation by ATP is direct depolarization through P2X3 and P2X2/3 receptors.

• ATP Release: Airway epithelial cells release ATP in response to stress or irritants.

• Receptor Binding: ATP binds to P2X3 and P2X2/3 receptors on the terminals of nodose C-fibers.

• Ion Influx: The receptor channels open, allowing an influx of cations.

• Depolarization: The influx of positive ions depolarizes the nerve terminal membrane.

• Action Potential: If the depolarization reaches the threshold, voltage-gated sodium channels open, generating an action potential that propagates along the vagus nerve to the brainstem, triggering reflex responses like cough.

Sensitization and Indirect Pathways

eATP also contributes to a state of neuronal hypersensitivity, a hallmark of chronic cough.

• Interaction with TRPV1: The Transient Receptor Potential Vanilloid 1 (TRPV1) channel is a well-known sensor of noxious heat and capsaicin. P2X3 and TRPV1 are often co-expressed on C-fibers and exhibit significant functional interaction. Activation of P2X3 can sensitize TRPV1, lowering its activation threshold and amplifying the response to other irritants. This cross-sensitization is a critical mechanism underlying cough hypersensitivity syndrome.

• Indirect Activation via Bronchoconstriction: Mechanical forces, such as those generated during bronchoconstriction induced by histamine or methacholine, can cause the release of ATP from airway tissues. This newly released ATP then acts on P2X2/3 receptors to activate nodose C-fibers, creating a feedback loop where mechanical changes are transduced into a neural signal.

• TRPV4-Pannexin-1-ATP-P2X3 Axis: Activation of TRPV4 channels on airway epithelial cells can trigger the opening of Pannexin-1 channels, creating a conduit for ATP release. This eATP then activates adjacent C-fibers via P2X3 receptors, demonstrating a multi-step pathway linking an epithelial sensor to a neural response.

Quantitative Data Summary

Table 1: Extracellular ATP Concentrations in Human Airway Fluids

Condition	Fluid	eATP Concentration (Mean ± SEM)	Patient (n)	Control (n)	Key Finding	Reference
Refractory/Unexplained Chronic Cough (RUCC)	Plasma	3051 ± 195 nM	22	14	Plasma eATP is significantly higher in RUCC patients vs. healthy volunteers (1939 ± 307 nM).
Refractory/Unexplained Chronic Cough (RUCC)	BALF	582 ± 38 nM	22	14	BALF eATP is paradoxically lower in RUCC patients vs. healthy volunteers (727 ± 47 nM).
Idiopathic Pulmonary Fibrosis (IPF)	BALF	~250 nM (Stable)	13	7	BALF eATP is significantly higher in stable IPF patients compared to controls (~50 nM).
Idiopathic Pulmonary Fibrosis (IPF)	BALF	~1150 nM (Exacerbated)	2	7	eATP levels are 4-5 times higher in exacerbated IPF compared to stable IPF.
Eosinophilic Pneumonia (EP)	BALF	40.0 ± 5.4 µM	33	6 (HP)	BALF eATP is dramatically elevated in EP compared to hypersensitivity pneumonitis (1.0 ± 0.8 µM).

BALF: Bronchoalveolar Lavage Fluid; SEM: Standard Error of the Mean; HP: Hypersensitivity Pneumonitis.

Table 2: Functional Effects of ATP and Related Compounds on Airway Responses

Compound	Model	Measurement	Effect	Concentration/Dose	Reference
Inhaled ATP	Healthy Volunteers	Cough	Induces cough in ~70% of subjects.	Up to 512 mg/mL
Inhaled ATP	Mild Asthmatics	Cough	Induces cough in ~90% of subjects.	Up to 512 mg/mL
Inhaled ATP	Healthy Volunteers	Bronchoconstriction (FEV₁)	Can cause significant bronchoconstriction in some individuals.	Up to 512 mg/mL
Inhaled ATP	Asthmatics	Bronchoconstriction (FEV₁)	Induces ≥20% fall in FEV₁ in 100% of patients.	Up to 512 mg/mL
AF-353 (P2X3 Antagonist)	Guinea Pig (ex vivo)	Histamine-induced C-fiber firing	Blocks bronchoconstriction-induced C-fiber activation.	N/A
Apyrase (ATPase)	Guinea Pig (ex vivo)	Histamine-induced C-fiber firing	Blocks C-fiber response without inhibiting bronchoconstriction.	N/A
Suramin (P2 Antagonist)	Mouse (in vivo)	Neutrophilic Airway Inflammation	Significantly reduces inflammation and Th17 responses.	N/A
Gefapixant (P2X3 Antagonist)	Humans (Chronic Cough)	Cough Frequency	Reduces cough by ~75% in responders.	N/A

FEV₁: Forced Expiratory Volume in 1 second.

Key Experimental Protocols

Protocol 1: Ex Vivo Isolated, Perfused Lung-Nerve Preparation

This preparation allows for the direct electrophysiological recording of vagal afferent nerve activity in response to stimuli delivered to the airways, free from systemic cardiovascular reflexes.

• Objective: To measure action potential discharge from single C-fibers innervating the lungs and airways.

• Methodology:

  • Tissue Isolation: Guinea pigs or mice are euthanized, and the trachea, lungs, and vagus nerves with attached nodose/jugular ganglia are carefully dissected and placed in a partitioned recording chamber.

  • Perfusion: The pulmonary artery is cannulated and perfused with Krebs bicarbonate buffer, while the trachea is perfused separately to deliver chemical stimuli directly to the receptive fields of the airway nerves.

  • Extracellular Recording: A fine-tipped glass microelectrode is placed adjacent to a single neuronal soma within the nodose or jugular ganglion to record extracellular action potentials.

  • Stimulation: Test compounds (e.g., ATP, histamine, capsaicin) and antagonists are added to the tracheal perfusate. Changes in tracheal perfusion pressure (indicating bronchoconstriction) and nerve fiber activity (action potentials/second) are recorded simultaneously.

• Key Outputs: Quantification of C-fiber firing frequency in response to specific agonists and antagonists; correlation of nerve activity with mechanical changes like bronchoconstriction.

Protocol 2: Calcium Imaging of Dissociated Vagal Sensory Neurons

This technique visualizes changes in intracellular free calcium ([Ca²⁺]i) as a proxy for neuronal activation.

• Objective: To measure the response of a population of sensory neurons to ATP and other agonists.

• Methodology:

  • Neuronal Culture: Vagal ganglia (nodose/jugular) are dissected, enzymatically digested, and mechanically dissociated to yield single neurons, which are then plated on coverslips.

  • Indicator Loading: The cultured neurons are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM) or are derived from transgenic mice expressing a genetically encoded calcium indicator (GECI) like GCaMP6s.

  • Microscopy: The coverslip is placed on the stage of a fluorescence microscope equipped with a camera.

  • Stimulation and Imaging: A baseline fluorescence is recorded before a perfusion system applies a solution containing an agonist (e.g., ATP, capsaicin). The resulting changes in fluorescence intensity, which correspond to changes in [Ca²⁺]i, are captured over time.

• Key Outputs: Percentage of responsive neurons in a population; amplitude and kinetics of the calcium transient, providing insight into receptor activation and downstream signaling.

Protocol 3: Whole-Cell Patch-Clamp Electrophysiology

The gold-standard method for studying ion channel function with high temporal and voltage resolution.

• Objective: To directly measure the ionic currents flowing through P2X receptors on a single sensory neuron.

• Methodology:

  • Cell Preparation: Dissociated sensory neurons are prepared as for calcium imaging.

  • Pipette and Seal Formation: A glass micropipette with a ~1 µm tip, filled with an intracellular-like solution, is pressed against the membrane of a single neuron. Gentle suction is applied to form a high-resistance (>1 GΩ) "gigaseal" between the pipette tip and the cell membrane.

  • Whole-Cell Configuration: A brief pulse of stronger suction is applied to rupture the membrane patch under the pipette, establishing electrical and molecular access to the cell's interior.

  • Voltage Clamp: The cell's membrane potential is "clamped" at a fixed value (e.g., -70 mV) by the amplifier. Agonists (e.g., ATP) are applied to the cell, and the current required to hold the voltage constant is measured. This current is equal and opposite to the current flowing through the opened ion channels.

• Key Outputs: Characterization of receptor properties such as agonist potency (EC₅₀), current kinetics (activation, desensitization), and ion selectivity.

Protocol 4: Measurement of ATP in Bronchoalveolar Lavage Fluid (BALF)

This protocol quantifies the concentration of ATP present on the airway surface.

• Objective: To measure eATP levels in the airways of animal models or human subjects.

• Methodology:

  • BALF Collection: Following anesthesia or in sacrificed animals, a sterile saline solution is instilled into the lungs via the trachea and then gently aspirated. This fluid, the BALF, is collected.

  • Sample Processing: The BALF is immediately centrifuged at a low speed and low temperature (e.g., 800 g for 10 min at 4°C) to remove cells and prevent further ATP release or degradation.

  • Luciferin-Luciferase Assay: The ATP concentration in the cell-free supernatant is measured using a luciferin-luciferase assay kit. In this reaction, luciferase catalyzes the oxidation of luciferin in the presence of ATP, producing light.

  • Luminometry: The light output (Relative Light Units, RLU) is measured with a luminometer and compared to a standard curve generated with known ATP concentrations to determine the ATP concentration in the sample.

• Key Outputs: Absolute concentration of eATP in airway lining fluid, which can be correlated with disease state or inflammatory cell counts.

Signaling Pathways and Experimental Workflows

Diagram 1: Core Signaling Pathway of ATP-Mediated C-Fiber Activation

Caption: ATP released from stressed epithelial cells directly activates C-fibers via P2X3 receptors, leading to cough.

Diagram 2: Experimental Workflow for Ex Vivo C-Fiber Recording

Caption: Workflow for isolating and recording from airway C-fibers in an ex vivo lung-nerve preparation.

Diagram 3: Logical Relationship in TRPV4-Mediated Cough Pathway

Caption: Sequential activation of TRPV4, Pannexin-1, and P2X3 leading to sensory nerve firing and cough.

References

• 1. A role for ATP in bronchoconstriction-induced activation of guinea pig vagal intrapulmonary C-fibres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular/Ionic Basis of Vagal Bronchopulmonary C-Fiber Activation by Inflammatory Mediators - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Binding Affinity of Gefapixant Citrate for P2X2/3 Heteromers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding affinity of Gefapixant citrate for the P2X2/3 heteromeric receptor. Gefapixant, a first-in-class, non-narcotic, and peripherally active antagonist, has demonstrated notable efficacy in clinical trials for refractory or unexplained chronic cough.[1][2][3] Its mechanism of action involves the selective targeting of P2X3 and P2X2/3 receptors, which are ATP-gated ion channels predominantly expressed on sensory afferent neurons.[4][5] Understanding the quantitative binding characteristics and the experimental methodologies used to determine them is crucial for researchers and professionals in the field of drug development.

Quantitative Binding Affinity Data

Gefapixant citrate exhibits a potent and selective antagonism towards P2X3 homomers and P2X2/3 heteromers. The following table summarizes the key quantitative data regarding its binding affinity, primarily expressed as half-maximal inhibitory concentration (IC50) values.

Receptor Subtype	Ligand	IC50 (nM)	Assay Method	Cell Line	Source
Human P2X2/3 Heteromer	Gefapixant (MK-7264)	220	Whole-cell patch clamp	1321N1
Human P2X2/3 Heteromer	Gefapixant (MK-7264)	100-250	Not specified	Not specified
Human P2X3 Homomer	Gefapixant (MK-7264)	153	Whole-cell patch clamp	1321N1
Human P2X3 Homomer	Gefapixant (MK-7264)	~30	Not specified	Recombinant

Gefapixant acts as a reversible and selective allosteric antagonist, with a preferential activity at closed channels. This means it binds to a site on the receptor distinct from the ATP binding site, thereby preventing channel activation without directly competing with the endogenous ligand. Notably, Gefapixant shows significantly lower affinity for other P2X receptor subtypes, with IC50 values greater than 10,000 nM for P2X1, P2X2, P2X4, and P2X7 homotrimers.

Experimental Protocols

The primary method for determining the binding affinity and functional antagonism of Gefapixant at P2X2/3 receptors is whole-cell patch clamp electrophysiology. This technique allows for the direct measurement of ion channel activity in response to agonist application, both in the presence and absence of the antagonist.

Whole-Cell Patch Clamp Electrophysiology

Objective: To determine the concentration-dependent inhibition of ATP-gated currents through P2X2/3 receptors by Gefapixant.

Cell Culture:

• Human astrocytoma cell line 1321N1, stably co-expressing human P2X2 and P2X3 receptor subunits, is commonly used.

• Cells are cultured under standard conditions (e.g., 37°C, 5% CO2) in an appropriate growth medium supplemented with antibiotics to maintain selection for the transfected receptor subunits.

Electrophysiological Recording:

• Apparatus: An automated or manual patch clamp system is utilized.

• Pipettes: Borosilicate glass pipettes are pulled to a resistance of 2-5 MΩ when filled with intracellular solution.

• Solutions:

  • Extracellular Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, 10 Sucrose; adjusted to pH 7.4.

  • Intracellular Solution (in mM): 130 CsF, 10 NaCl, 5 EGTA, 10 HEPES, 4 Na2ATP, 0.1 Tris-GTP; adjusted to pH 7.2.

• Procedure:

  • Cells are voltage-clamped at a holding potential of -90 mV.

  • The P2X2/3 receptor agonist, typically α,β-methylene ATP (α,β-meATP), is applied to elicit an inward current. A concentration of 3 µM α,β-meATP is often used.

  • To determine the inhibitory effect of Gefapixant, the compound is pre-incubated with the cells for a set period (e.g., 345 seconds) before the co-application with the agonist.

  • A range of Gefapixant concentrations is tested to generate a concentration-response curve.

  • The peak inward current amplitude in the presence of the antagonist is measured and compared to the control current (agonist alone).

  • The IC50 value is calculated by fitting the concentration-response data to a logistical equation.

Signaling Pathway and Experimental Workflow

The activation of P2X2/3 receptors on sensory neurons by extracellular ATP triggers a signaling cascade that leads to the generation of an action potential and the sensation of pain or, in the airways, the cough reflex. Gefapixant interrupts this pathway by preventing the initial ion influx.

Caption: P2X2/3 receptor signaling pathway and the inhibitory action of Gefapixant.

The experimental workflow for determining the IC50 of Gefapixant using whole-cell patch clamp is a systematic process involving cell preparation, electrophysiological recording, and data analysis.

Caption: Workflow for determining Gefapixant IC50 using whole-cell patch clamp.

References

• 1. dtb.bmj.com [dtb.bmj.com]
• 2. merck.com [merck.com]
• 3. 2minutemedicine.com [2minutemedicine.com]
• 4. Action of MK-7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modulation of P2X3 and P2X2/3 Receptors by Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]

The Preclinical Pharmacodynamics of Gefapixant: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gefapixant (formerly known as MK-7264 and AF-219) is a first-in-class, selective, and non-narcotic antagonist of the P2X3 and P2X2/3 receptors.[1][2] These receptors are ATP-gated ion channels predominantly expressed on sensory C-fibers of the vagus nerve within the airways.[3][4] The binding of extracellular ATP to these receptors triggers action potentials that can lead to the sensation of irritation and subsequent cough reflex.[3] In conditions of inflammation or injury, elevated ATP levels can lead to neuronal hypersensitization, contributing to chronic cough. Gefapixant has been investigated as a targeted therapy for refractory or unexplained chronic cough by modulating this pathway. This technical guide provides an in-depth summary of the preclinical pharmacodynamics of Gefapixant, focusing on its mechanism of action, receptor affinity, and efficacy in various animal models.

Mechanism of Action: Allosteric Antagonism of P2X3 and P2X2/3 Receptors

Gefapixant functions as a reversible, negative allosteric modulator of human P2X3 and P2X2/3 receptors. This means it binds to a site on the receptor that is distinct from the ATP binding site (orthosteric site). This allosteric binding prevents the conformational changes necessary for channel opening, even in the presence of the agonist ATP. Studies have shown that Gefapixant's antagonism is not surmounted by increasing concentrations of the P2X3 receptor agonist α,β-methylene ATP (α,β-meATP), further confirming its non-competitive, allosteric mechanism. Furthermore, it exhibits preferential activity at closed channels.

The selectivity of Gefapixant for the P2X3 receptor subtype is a key characteristic. The binding site for Gefapixant is located in a pocket formed by the left flipper (LF) and lower body (LB) domains of the P2X3 receptor. Subtle differences in the amino acid sequences of this pocket across different P2X subtypes are thought to determine Gefapixant's selectivity.

In Vitro Pharmacodynamics

The potency of Gefapixant has been characterized in vitro using various techniques, primarily whole-cell patch clamp electrophysiology on cell lines expressing human P2X3 and P2X2/3 receptors.

Quantitative Data: In Vitro Potency of Gefapixant

Receptor Subtype	Assay Method	Parameter	Value (nM)	Cell Line	Reference
Human P2X3	Whole-cell patch clamp	IC50	153 ± 59	1321N1
Human P2X2/3	Whole-cell patch clamp	IC50	220 ± 47	1321N1
Human P2X3	Not specified	IC50	~40-200	Not specified
Rat P2X3	Not specified	IC50	42.6 ± 2.9	Not specified

In Vivo Pharmacodynamics in Preclinical Models

While mice and rats are not ideal models for studying the cough reflex directly due to their lack of a comparable reflex, they are valuable for investigating the role of P2X3 receptors in afferent sensitization and hyperalgesia. Guinea pig models are more commonly used for direct assessment of antitussive effects.

Efficacy in Rodent Models of Sensitization and Hyperalgesia

In rat models of inflammatory, osteoarthritic, and neuropathic sensitization, Gefapixant has demonstrated efficacy comparable to standard-of-care agents like naproxen and gabapentin. It has been shown to increase paw withdrawal thresholds and decrease weight-bearing discomfort, indicating its ability to modulate sensory nerve hypersensitivity.

Efficacy in a Guinea Pig Model of Induced Cough

In a citric acid-induced cough model in guinea pigs, Gefapixant demonstrated significant antitussive effects. It produced a significant reduction in cough frequency and markedly increased the latency to the first cough, with efficacy comparable to the highest doses of codeine and cloperastine tested.

Quantitative Data: In Vivo Efficacy of Gefapixant

Animal Model	Condition	Endpoint	Gefapixant Dose	Effect	Reference
Rat	Inflammatory Sensitization	Paw Withdrawal Threshold	Not Specified	Increased threshold
Rat	Osteoarthritic Sensitization	Paw Withdrawal Threshold	Not Specified	Increased threshold
Rat	Neuropathic Sensitization	Paw Withdrawal Threshold	Not Specified	Increased threshold
Guinea Pig	Citric Acid-Induced Cough	Cough Frequency	Not Specified	Significant reduction
Guinea Pig	Citric Acid-Induced Cough	Latency to First Cough	Not Specified	Significantly increased

Experimental Protocols

In Vitro: Whole-Cell Patch Clamp Electrophysiology

Objective: To determine the potency and mode of action of Gefapixant at human P2X3 and P2X2/3 receptors.

Cell Line: 1321N1 cells stably expressing human P2X3 or P2X2/3 receptors.

Methodology:

• Cells are cultured and prepared for electrophysiological recording.

• Whole-cell patch clamp recordings are performed to measure ion channel currents.

• The P2X3 receptor agonist, α,β-meATP, is applied to elicit a baseline current.

• Gefapixant is then applied at various concentrations, followed by co-application with the agonist to determine the inhibitory effect.

• Concentration-response curves are generated to calculate the IC50 value, which is the concentration of Gefapixant that inhibits 50% of the maximal agonist-induced current.

• To determine the mode of action, the effect of a fixed concentration of Gefapixant is assessed against a range of agonist concentrations. A non-surmountable antagonism suggests an allosteric mechanism.

In Vivo: Citric Acid-Induced Cough in Guinea Pigs

Objective: To evaluate the antitussive efficacy of Gefapixant.

Animal Model: Male Dunkin-Hartley guinea pigs.

Methodology:

• Animals are pre-treated with either vehicle or Gefapixant at various doses.

• After a specified pre-treatment time, the animals are placed in a whole-body plethysmograph chamber.

• A nebulized solution of citric acid is delivered into the chamber to induce coughing.

• The number of coughs is recorded for a defined period using a specialized sound recording and analysis system.

• The cough frequency and the time to the first cough (latency) are determined.

• The effects of Gefapixant are compared to the vehicle control group to assess the percentage of cough inhibition.

Visualizations

Caption: P2X3 Receptor Signaling Pathway and Gefapixant's Mechanism of Action.

Caption: Experimental Workflow for the Guinea Pig Cough Model.

References

• 1. Update on the clinical development of gefapixant, a P2X3 receptor antagonist for the treatment of refractory chronic cough - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gefapixant | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. researchgate.net [researchgate.net]
• 4. Safety and efficacy of gefapixant, a novel drug for the treatment of chronic cough: A systematic review and meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]

Investigating Purinergic Signaling in Chronic Cough Pathophysiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the critical role of purinergic signaling in the pathophysiology of refractory and unexplained chronic cough. It is designed to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the underlying mechanisms, key experimental methodologies, and quantitative data to facilitate further investigation and therapeutic development in this field.

The Central Role of ATP and Purinergic Receptors in Cough Hypersensitivity

Chronic cough is increasingly recognized as a manifestation of cough hypersensitivity syndrome, characterized by an exaggerated cough reflex.[1] A growing body of evidence implicates extracellular adenosine triphosphate (ATP) and its receptors, the P2X and P2Y families, as key players in the sensitization of airway sensory nerves that drive this condition.[1][2]

Under normal physiological conditions, ATP is primarily an intracellular energy currency. However, in the context of airway inflammation, irritation, or mechanical stress, ATP is released into the extracellular space from various cells, including airway epithelia.[3][4] This extracellular ATP then acts as a signaling molecule, activating purinergic receptors on vagal afferent nerves, which are responsible for initiating the cough reflex.

The P2X3 receptor, a ligand-gated ion channel, is of particular interest and is predominantly expressed on sensory neurons. Homotrimeric P2X3 and heterotrimeric P2X2/3 receptors are key in mediating the cough reflex. Activation of these receptors by ATP leads to depolarization of the sensory nerve endings in the airways, triggering the neural pathway that results in coughing. Furthermore, P2Y receptors, which are G-protein coupled, also contribute to the inflammatory milieu of the airways, potentially exacerbating cough hypersensitivity.

The therapeutic potential of targeting this pathway has been demonstrated in numerous clinical trials of P2X3 receptor antagonists, such as gefapixant. These antagonists have been shown to significantly reduce cough frequency in patients with refractory or unexplained chronic cough, validating the crucial role of the ATP-P2X3 signaling axis in this condition.

Quantitative Data on Purinergic Signaling in Chronic Cough

The following tables summarize key quantitative findings from preclinical and clinical studies, providing a comparative overview of ATP levels in relevant biological fluids and the efficacy of P2X3 receptor antagonists.

Table 1: Extracellular ATP Concentrations in Airway-Related Samples

Sample Type	Patient/Subject Group	ATP Concentration (Mean ± SEM/SD or Range)	Key Findings & Reference
Exhaled Breath Condensate (EBC)	COPD Patients	141 ± 44 pM	No significant difference compared to healthy smokers and non-smokers.
Exhaled Breath Condensate (EBC)	Healthy Non-Smokers	115 ± 21 pM	ATP is detectable in the EBC of healthy individuals.
Exhaled Breath Condensate (EBC)	Healthy Smokers	90 ± 15 pM	No significant difference compared to COPD patients and non-smokers.
Cell Culture Supernatant (Calu-3 cells)	Increased Apical Flow Rate (Shear Stress)	From ≈200 to 6618 fmol/min	Demonstrates that mechanical stress, such as increased airflow, can induce ATP release from airway epithelial cells.
Cell Culture Supernatant (Calu-3 cells)	Hypotonic Solution	From 325 ± 14 to 1248 ± 72 fmol/min	Osmotic stress is another potent stimulus for ATP release from airway epithelial cells.

Table 2: Efficacy of Gefapixant (P2X3 Antagonist) in Clinical Trials for Chronic Cough

Trial/Study	Dose	Primary Endpoint	Efficacy Outcome	Reference
Phase 2	600 mg twice daily	Daytime Cough Frequency	75% reduction compared to placebo (p=0.0003).
Phase 2 Dose-Escalation (Study 1)	50-200 mg	Awake Cough Frequency	-41.2% to -57.1% change over placebo.
Phase 2 Dose-Escalation (Study 2)	7.5-50 mg	Awake Cough Frequency	-14.7% to -55.9% change over placebo, with doses ≥30 mg showing maximal improvement.
Phase 3 (COUGH-1)	45 mg twice daily	24-hour Cough Frequency	18.45% relative reduction vs. placebo.
Phase 3 (COUGH-2)	45 mg twice daily	24-hour Cough Frequency	14.64% relative reduction vs. placebo.
Dose-Response Meta-Analysis	45 mg twice daily	Awake Cough Frequency	17.6% reduction (95% CI, 10.6%-23.7%).
Dose-Response Meta-Analysis	45 mg twice daily	Cough Severity (100-mm VAS)	-6.2 mm mean difference (95% CI, -4.1 to -8.4).
Dose-Response Meta-Analysis	45 mg twice daily	Leicester Cough Questionnaire (LCQ)	1.0 point mean difference (95% CI, 0.7-1.4).

Table 3: Preclinical Efficacy of P2X3 Antagonists in Animal Models

Animal Model	Tussive Agent	P2X3 Antagonist	Efficacy Outcome	Reference
Guinea Pig	Citric Acid + ATP	BLU-5937	Attenuated ATP enhancement of citric acid-induced cough.
Guinea Pig	Citric Acid + ATP	N-00588 (non-selective P2X3-P2X2/3)	Attenuated ATP enhancement of citric acid-induced cough.

Key Experimental Protocols

This section provides detailed methodologies for essential experiments in the study of purinergic signaling in chronic cough.

Measurement of ATP in Airway Samples (Luciferin-Luciferase Assay)

This protocol is adapted from methodologies used for measuring ATP in exhaled breath condensate and cell culture supernatants.

Objective: To quantify the concentration of extracellular ATP in biological samples.

Principle: The assay utilizes the enzyme luciferase, which catalyzes the oxidation of luciferin in the presence of ATP, producing light. The amount of light emitted is directly proportional to the ATP concentration and can be measured using a luminometer.

Materials:

• ATP Assay Kit (containing D-Luciferin and Firefly Luciferase)

• ATP Assay Buffer

• ATP standards

• Luminometer

• Microcentrifuge tubes or 96-well plates

• Pipettes and tips

Procedure:

• Sample Preparation:

  • For exhaled breath condensate (EBC), collect samples using a specialized collection device and store them at -80°C until analysis.

  • For cell culture supernatants, collect the media and centrifuge to remove any cells or debris.

• Reagent Preparation:

  • Prepare the ATP Detection Cocktail by dissolving D-Luciferin in ATP Assay Buffer to the desired concentration (e.g., 0.4 mg/mL).

  • Add Firefly Luciferase to the assay solution according to the manufacturer's instructions (e.g., 1 µL per 100 µL of assay solution). Prepare this cocktail fresh before each use.

• ATP Standard Curve:

  • Prepare a series of ATP standards of known concentrations by serially diluting a stock solution in the same buffer as the samples.

  • Transfer a known volume (e.g., 10-100 µL) of each standard to a luminometer tube or well of a 96-well plate.

• Luminescence Measurement:

  • Set the luminometer parameters. For automated injectors, a delay of 5-10 seconds is recommended to allow for mixing. For manual addition, a delay of 0 seconds can be used. The measurement time is typically 10 seconds.

  • Add a specific volume (e.g., 100 µL) of the ATP Detection Cocktail to each standard and sample.

  • If adding manually, mix quickly by flicking the tube.

  • Immediately place the tube or plate in the luminometer and initiate the measurement.

• Data Analysis:

  • Record the relative light units (RLU) for each standard and sample.

  • Generate a standard curve by plotting the RLU values against the corresponding ATP concentrations.

  • Determine the ATP concentration in the unknown samples by interpolating their RLU values on the standard curve.

Calcium Imaging of Sensory Neurons

This protocol provides a general framework for assessing the activation of P2X receptors in sensory neurons, such as those from dorsal root ganglia (DRG), by measuring changes in intracellular calcium.

Objective: To visualize and quantify changes in intracellular calcium concentration ([Ca²⁺]i) in sensory neurons upon stimulation with ATP or other P2X receptor agonists.

Principle: Calcium-sensitive fluorescent dyes, such as Fura-2 AM or Fluo-4 AM, are loaded into the cells. Upon binding to calcium, the fluorescence properties of these dyes change, which can be detected and quantified using fluorescence microscopy.

Materials:

• Dissociated sensory neurons (e.g., from dorsal root ganglia) cultured on coverslips

• Calcium imaging dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Recording solution (e.g., containing 130 mM NaCl, 4.2 mM KCl, 1.1 mM CaCl₂, 1 mM MgSO₄)

• High K⁺ solution (for depolarization control)

• ATP or other P2X receptor agonists

• Fluorescence microscope with a camera and appropriate filter sets

• Image analysis software

Procedure:

• Cell Preparation:

  • Culture dissociated DRG neurons on glass coverslips.

• Dye Loading:

  • Prepare a working solution of the calcium imaging dye (e.g., 10 µM Fluo-4 AM) with a surfactant like Pluronic F-127 (e.g., 0.04%) in the recording solution.

  • Incubate the cultured neurons with the dye solution at 37°C for a specified time (e.g., 30 minutes).

  • Wash the cells with fresh recording solution to remove excess dye.

• Imaging:

  • Mount the coverslip with the loaded neurons in an imaging chamber on the microscope stage.

  • Perfuse the cells with the recording solution.

  • Acquire a baseline fluorescence image.

  • Apply the P2X receptor agonist (e.g., ATP) by perfusing it into the chamber.

  • Record the changes in fluorescence intensity over time.

  • After the response, wash out the agonist with the recording solution.

  • At the end of the experiment, apply a high K⁺ solution to depolarize the neurons and confirm their viability.

• Data Analysis:

  • Select regions of interest (ROIs) around individual neurons.

  • Measure the average fluorescence intensity within each ROI for each frame of the recording.

  • Calculate the change in fluorescence relative to the baseline (ΔF/F₀) to quantify the calcium response.

Whole-Cell Patch-Clamp Electrophysiology of Vagal Afferent Neurons

This protocol outlines the procedure for recording P2X receptor-mediated currents from vagal afferent neurons, such as those from the nodose ganglia.

Objective: To measure the ion currents flowing through P2X receptors in response to ATP application.

Principle: The whole-cell patch-clamp technique allows for the measurement of ionic currents across the entire cell membrane of a single neuron. By applying a P2X receptor agonist, the specific currents mediated by these channels can be isolated and characterized.

Materials:

• Dissociated nodose ganglion neurons

• Patch-clamp rig (including amplifier, micromanipulator, and data acquisition system)

• Borosilicate glass capillaries for pulling patch pipettes

• Extracellular solution (e.g., containing 150 mM NaCl, 5 mM KCl, 2 mM MgCl₂, 2.5 mM CaCl₂)

• Intracellular solution (e.g., containing 115 mM K-Gluconate, 4 mM NaCl, 0.3 mM GTP-NaCl, 2 mM ATP-Mg)

• ATP or other P2X receptor agonists and antagonists

Procedure:

• Pipette Preparation:

  • Pull glass pipettes to a resistance of 3-5 MΩ when filled with the intracellular solution.

• Cell Preparation:

  • Plate dissociated nodose ganglion neurons in a recording chamber on the patch-clamp rig.

• Recording:

  • Approach a neuron with the patch pipette while applying positive pressure.

  • Form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential (e.g., -60 mV).

  • Apply the P2X receptor agonist via a perfusion system and record the resulting inward current.

  • To study the effect of antagonists, pre-apply the antagonist before co-applying it with the agonist.

• Data Analysis:

  • Measure the peak amplitude and kinetics (activation, deactivation, and desensitization) of the ATP-evoked currents.

  • Construct dose-response curves for agonists and antagonists.

Immunohistochemistry for P2X3 Receptor Expression

This protocol provides a general method for visualizing the location of P2X3 receptors in airway tissues.

Objective: To identify the cellular and subcellular localization of P2X3 receptors in paraffin-embedded airway tissue sections.

Principle: A primary antibody specific to the P2X3 receptor binds to the antigen in the tissue. A labeled secondary antibody that recognizes the primary antibody is then applied, allowing for visualization of the antigen-antibody complex.

Materials:

• Formalin-fixed, paraffin-embedded airway tissue sections on slides

• Xylene and graded ethanol series for deparaffinization and rehydration

• Antigen retrieval solution (e.g., 10 mM sodium citrate buffer, pH 6.0)

• Blocking solution (e.g., 1% BSA or 5% normal serum in TBS)

• Primary antibody against P2X3

• Biotinylated secondary antibody

• Enzyme conjugate (e.g., ExtrAvidin-Peroxidase)

• Substrate-chromogen solution (e.g., DAB)

• Counterstain (e.g., hematoxylin)

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Incubate slides in an oven at 60°C.

  • Immerse slides in xylene, followed by a graded series of ethanol (100%, 95%, 80%, 60%) and finally in distilled water.

• Antigen Retrieval:

  • Heat the slides in antigen retrieval solution (e.g., in a microwave or water bath) to unmask the antigenic sites.

• Staining:

  • Block endogenous peroxidase activity with 3% H₂O₂.

  • Block non-specific antibody binding with the blocking solution.

  • Incubate with the primary anti-P2X3 antibody.

  • Wash with buffer (e.g., TBS).

  • Incubate with the biotinylated secondary antibody.

  • Wash with buffer.

  • Incubate with the enzyme conjugate.

  • Wash with buffer.

  • Incubate with the substrate-chromogen solution until the desired color intensity develops.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin to visualize cell nuclei.

  • Dehydrate the slides through a graded ethanol series and xylene.

  • Mount a coverslip using mounting medium.

• Imaging:

  • Examine the slides under a light microscope and capture images.

Induction of a Chronic Cough Model in Guinea Pigs

This protocol is based on the citric acid-induced chronic cough model in guinea pigs, which is commonly used to study cough hypersensitivity.

Objective: To establish an animal model of chronic cough with features of cough hypersensitivity.

Principle: Repeated exposure to an irritant, such as citric acid, induces a state of heightened cough reflex sensitivity in guinea pigs, mimicking aspects of chronic cough in humans.

Materials:

• Guinea pigs

• Whole-body plethysmograph

• Nebulizer

• Citric acid solution (e.g., 0.4 M)

• Normal saline (0.9%)

Procedure:

• Acclimatization:

  • Acclimatize the guinea pigs to the laboratory environment and the plethysmograph.

• Cough Induction:

  • Place the conscious guinea pig in the whole-body plethysmograph.

  • Expose the animal to nebulized citric acid (e.g., 0.4 M) for a set duration (e.g., 3 minutes) and frequency (e.g., twice daily) over an extended period (e.g., 15-25 days).

• Cough Recording and Analysis:

  • Record the number of coughs during the exposure period using a cough detection system that analyzes pressure changes and cough sounds.

  • A control group should be exposed to nebulized normal saline.

• Assessment of Cough Hypersensitivity:

  • At various time points during and after the induction period, challenge the animals with a lower concentration of citric acid or other tussive agents (e.g., capsaicin) to assess for an exaggerated cough response compared to the control group.

Visualizing the Core Mechanisms and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways, a typical experimental workflow, and the therapeutic intervention mechanism in the context of purinergic signaling and chronic cough.

Caption: Purinergic signaling pathway in chronic cough.

Caption: Experimental workflow for cough research.

Caption: Mechanism of action of P2X3 antagonists.

References

• 1. The role of ATP in cough hypersensitivity syndrome: new targets for treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. d-nb.info [d-nb.info]
• 4. ATP, an attractive target for the treatment of refractory chronic cough - PMC [pmc.ncbi.nlm.nih.gov]

Gefapixant Citrate for Interstitial Cystitis/Bladder Pain Syndrome: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Gefapixant, a selective, non-narcotic, orally administered P2X3 receptor antagonist, has shown potential in treating interstitial cystitis/bladder pain syndrome (IC/BPS). This technical guide provides an in-depth overview of the underlying mechanism of action, preclinical evidence, and clinical trial data for Gefapixant in the context of IC/BPS. The document includes detailed experimental protocols, quantitative data summaries, and visualizations of key pathways and workflows to support further research and development in this area.

Introduction: The Role of P2X3 Receptors in Bladder Pathophysiology

Interstitial cystitis, also known as bladder pain syndrome (IC/BPS), is a chronic condition characterized by bladder pain, urinary urgency, and frequency.[1][2] The pathophysiology is thought to involve hypersensitization of bladder afferent nerves.[2] P2X3 receptors, which are ATP-gated ion channels, are predominantly expressed on these sensory neurons.[3][4] In pathological conditions such as IC/BPS, ATP is released from the urothelial cells, activating P2X3 receptors on afferent nerves and leading to the perception of pain and urgency. Gefapixant citrate acts as a selective antagonist of P2X3 and P2X2/3 receptors, thereby inhibiting this signaling pathway and reducing the symptoms of IC/BPS.

Mechanism of Action: P2X3 Signaling in Bladder Afferent Neurons

The binding of ATP to P2X3 receptors on bladder afferent neurons triggers a cascade of events that results in the transmission of pain signals. The signaling pathway is initiated by the influx of cations, leading to membrane depolarization and the generation of action potentials.

P2X3 Signaling Pathway in Bladder Afferent Neurons.

Preclinical Evidence

Animal Models of Interstitial Cystitis/Bladder Pain Syndrome

Various animal models have been developed to mimic the symptoms of IC/BPS, with chemically induced cystitis models being the most common. The cyclophosphamide (CYP)-induced cystitis model is widely used and recapitulates key features of the human condition, including bladder inflammation, urothelial damage, and visceral hypersensitivity.

Experimental Protocol: Cyclophosphamide-Induced Cystitis in Rats

The following protocol outlines a typical procedure for inducing cystitis in rats to study the effects of P2X3 receptor antagonists.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Cyclophosphamide (CYP)

• Saline solution (0.9% NaCl)

• Anesthesia (e.g., isoflurane)

• Catheters for cystometry

• P2X3 receptor antagonist (e.g., A-317491) or vehicle

Procedure:

• Induction of Cystitis: Administer CYP (150 mg/kg, intraperitoneal injection) to induce cystitis. Control animals receive a saline injection.

• Symptom Development: Monitor animals for 48 hours to allow for the development of bladder inflammation and hypersensitivity.

• Drug Administration: Administer the P2X3 receptor antagonist or vehicle via the desired route (e.g., intrathecal, intravenous).

• Cystometry: Anesthetize the rats and perform cystometry to measure bladder function parameters, including micturition pressure, frequency, and volume.

• Behavioral Testing: Assess visceral sensitivity using methods such as von Frey filament testing of the lower abdomen.

• Tissue Collection: At the end of the experiment, euthanize the animals and collect bladder and dorsal root ganglia (DRG) tissues for histological and molecular analysis (e.g., P2X3 receptor expression).

Preclinical Experimental Workflow.

Clinical Development: Phase 2 Trial in IC/BPS

A Phase 2, randomized, double-blind, placebo-controlled clinical trial (NCT01569438) was conducted to evaluate the efficacy and safety of Gefapixant (AF-219) in female participants with moderate to severe IC/BPS.

Study Design and Methodology

• Participants: 74 female patients with a clinical diagnosis of IC/BPS and moderate to severe pain.

• Intervention: Participants were randomized to receive either Gefapixant or a placebo twice daily for four weeks. The Gefapixant dose was titrated from 50 mg to a maximum of 300 mg twice daily in the first week and then maintained at a fixed dose for the remaining three weeks.

• Primary Outcome: Change from baseline in the Numeric Pain Rating Scale (NPRS) score at week 4.

• Secondary Outcomes: Changes in the Genitourinary Pain Index (GUPI), urinary urgency, micturition frequency, and Global Response Assessment (GRA).

Phase 2 Clinical Trial Workflow.

Efficacy and Safety Results

The study demonstrated a positive trend in the improvement of pain scores and a significant reduction in urinary urgency for patients treated with Gefapixant compared to placebo.

Table 1: Change in Numeric Pain Rating Scale (NPRS) Score at Week 4

Treatment Group	Baseline NPRS (Mean)	Week 4 NPRS (Mean)	Change from Baseline
Gefapixant (n=36)	6.2	3.3	-2.9
Placebo (n=38)	6.5	4.5	-2.0

Data from a Phase 2 study in women with IC/BPS.

Table 2: Additional Efficacy Outcomes at Week 4

Outcome Measure	Gefapixant	Placebo
Reduction in Worst Pain	Improvement	Less Improvement
Genitourinary Pain Index (GUPI)	Reduction	Less Reduction
Urinary Urgency	Significant Reduction	Less Reduction
Global Response Assessment (GRA)	Improvement	Less Improvement

Qualitative summary based on reported study results.

Gefapixant was generally well-tolerated. The most frequently reported adverse event was a temporary change in the sense of taste (dysgeusia/hypogeusia). No serious adverse events were reported.

Pharmacokinetics of Gefapixant

While specific pharmacokinetic studies in the IC/BPS population are not available, data from studies in healthy adults and individuals with renal impairment provide valuable insights.

Table 3: Pharmacokinetic Parameters of Gefapixant in Healthy Adults

Parameter	Value
Time to Peak Concentration (Tmax)	2-3 hours
Apparent Terminal Half-life (t1/2)	8.2-9.6 hours
Excretion	Primarily unchanged in urine
Dosing Regimen Supported	Twice daily

Data from single- and multiple-dose studies in healthy adults.

Gefapixant exposure increases with renal impairment, suggesting that dose adjustments may be necessary for patients with kidney disease.

Conclusion and Future Directions

The available preclinical and clinical data suggest that Gefapixant is a promising therapeutic agent for the treatment of IC/BPS. The antagonism of P2X3 receptors represents a targeted approach to alleviating the chronic pain and urinary urgency associated with this condition. Further larger-scale clinical trials are warranted to confirm the efficacy and safety of Gefapixant in a broader IC/BPS patient population and to establish optimal dosing strategies. Future research should also explore the long-term efficacy and safety of Gefapixant and its potential in combination with other therapeutic modalities for IC/BPS.

References

• 1. ics.org [ics.org]
• 2. New IC Treatments Currently in the IC Pipeline -  Interstitial Cystitis Network [icnetwork.org]
• 3. jneurosci.org [jneurosci.org]
• 4. Endogenous Purinergic Control of Bladder Activity via Presynaptic P2X3 and P2X2/3 Receptors in the Spinal Cord - PMC [pmc.ncbi.nlm.nih.gov]

The P2X3 Receptor: A Comprehensive Technical Guide on Molecular Structure and Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

The P2X3 receptor is a ligand-gated ion channel that plays a pivotal role in sensory neurotransmission, particularly in the context of nociception and chronic pain.[1][2] As a member of the P2X family of purinergic receptors, it is activated by extracellular adenosine triphosphate (ATP), a molecule released during cellular stress, injury, or inflammation.[1] Predominantly expressed in sensory neurons of the dorsal root ganglia (DRG), trigeminal ganglia, and nodose ganglia, the P2X3 receptor is a key transducer of noxious stimuli, making it a significant target for the development of novel analgesics and other therapeutics for sensory-related disorders such as chronic cough and overactive bladder.[3][4] This technical guide provides an in-depth overview of the molecular structure, function, and pharmacology of the P2X3 receptor, with a focus on quantitative data, experimental methodologies, and signaling pathways to support advanced research and drug development efforts.

Molecular Structure

The P2X3 receptor is a homotrimeric protein, meaning it is composed of three identical subunits that assemble to form a functional ion channel. Each subunit consists of approximately 397 amino acids and has a molecular weight of about 44 kDa. The subunits share a common topology, featuring intracellular N- and C-termini, two transmembrane domains (TM1 and TM2), and a large, glycosylated extracellular loop rich in disulfide bonds. This extracellular domain is crucial as it houses the ATP binding site.

The overall architecture of the P2X3 receptor resembles a dolphin, with distinct domains referred to as the head, dorsal fin, and left flipper. X-ray crystallography and cryo-electron microscopy (cryo-EM) studies have provided high-resolution structures of the human P2X3 receptor in various conformational states: apo (resting), agonist-bound (open), desensitized, and antagonist-bound. These structures have been instrumental in elucidating the mechanisms of channel gating and inhibition.

The ATP binding site is located at the interface between adjacent subunits in the extracellular domain, approximately 40 Å from the cell membrane. Upon ATP binding, the receptor undergoes a significant conformational change, leading to the opening of the ion pore. The ion channel itself is formed by the second transmembrane domain (TM2) of each of the three subunits. In the open state, a "cytoplasmic cap" motif is formed intracellularly, which helps to stabilize the open pore and creates lateral fenestrations for ion and water egress.

Function and Electrophysiological Properties

The primary function of the P2X3 receptor is to act as a non-selective cation channel, permeable to Na+, K+, and Ca2+. Upon activation by ATP, the influx of these cations leads to depolarization of the neuronal membrane and the initiation of an action potential, thereby transmitting a sensory signal.

Activation and Desensitization

P2X3 receptors are characterized by their rapid activation and desensitization kinetics. Application of micromolar concentrations of ATP can activate the channel within milliseconds, followed by a rapid desensitization, often within tens of milliseconds, in the continued presence of the agonist. This rapid desensitization is a key feature that distinguishes P2X3 from other P2X receptor subtypes.

Recovery from desensitization is remarkably slow, often taking several minutes. This prolonged recovery period is thought to be a protective mechanism to prevent over-excitation of sensory neurons. The rate of recovery is dependent on the agonist, with some agonists promoting faster recovery than others. Divalent cations, such as Mg2+, can stabilize the desensitized state and slow the recovery process.

A phenomenon known as "high-affinity desensitization" (HAD) has also been described, where nanomolar concentrations of ATP, which are insufficient to activate the channel, can still induce a slow-onset desensitization. This suggests that the receptor can enter a desensitized state from a closed state.

Ion Permeability and Conductance

The P2X3 receptor channel is non-selective for cations, allowing the passage of small monovalent and divalent cations. The pore is wide enough to accommodate these ions, and the influx of Ca2+ is particularly significant as it can trigger various intracellular signaling cascades.

Signaling Pathways

Activation of the P2X3 receptor leads to direct membrane depolarization due to cation influx. The subsequent increase in intracellular Ca2+ can activate a variety of downstream signaling pathways, further modulating neuronal excitability and contributing to sensory signaling.

References

• 1. What are P2X3 receptor antagonists and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | P2X3 Receptor Ligands: Structural Features and Potential Therapeutic Applications [frontiersin.org]
• 4. P2X3 | P2X receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Preclinical Profile of Gefapixant: An In-depth Technical Guide for Neuropathic Pain Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Gefapixant, a selective P2X3 and P2X2/3 receptor antagonist, has demonstrated significant potential in preclinical models of neuropathic pain. This document provides a comprehensive overview of the existing preclinical evidence, detailing the experimental protocols, quantitative data, and underlying signaling pathways. The information presented herein is intended to serve as a technical guide for researchers and professionals involved in the development of novel analgesics for neuropathic pain.

Introduction to Gefapixant and its Mechanism of Action

Gefapixant (also known as MK-7264 and AF-219) is an orally bioavailable, selective, and reversible antagonist of the P2X3 and P2X2/3 receptors[1][2]. These receptors are ATP-gated ion channels predominantly expressed on sensory neurons, playing a crucial role in nociceptive signaling[3][4][5]. In pathological pain states, such as neuropathic pain, extracellular ATP levels are elevated, leading to the sensitization and hyperexcitability of sensory neurons through the activation of P2X3 and P2X2/3 receptors. By blocking these receptors, Gefapixant effectively inhibits the downstream signaling cascade responsible for the generation and transmission of pain signals.

Preclinical Evidence in Neuropathic Pain Models

Spared Nerve Injury (SNI) Model

The Spared Nerve Injury (SNI) model is a widely used and reproducible model of peripheral neuropathic pain that mimics clinical neuropathic pain states.

• Animal Model: Adult male Sprague-Dawley rats are typically used.

• Anesthesia: Animals are anesthetized with an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure: A small incision is made on the lateral surface of the thigh to expose the sciatic nerve and its three terminal branches: the sural, common peroneal, and tibial nerves. The common peroneal and tibial nerves are tightly ligated with a suture and then sectioned, removing a 2-4 mm piece of the distal nerve stump. The sural nerve is left intact.

• Closure: The muscle and skin are closed in layers.

• Post-operative Care: Animals are monitored for recovery and receive appropriate post-operative analgesia for a limited duration to manage surgical pain without interfering with the development of neuropathic pain.

• Behavioral Testing: Behavioral assessments for mechanical allodynia and thermal hyperalgesia are typically performed at baseline before surgery and then at various time points post-surgery (e.g., daily or weekly).

Studies have demonstrated the efficacy of Gefapixant in reversing mechanical allodynia in the SNI model. The data presented below is a summary of findings from a key preclinical study.

Treatment Group	Dose (mg/kg)	Paw Withdrawal Threshold (g) - 1 hour post-dose	Paw Withdrawal Threshold (g) - 3 hours post-dose
Vehicle	-	~7.5	~7.5
Gefapixant	10	Increased significantly from vehicle	Increased significantly from vehicle
Gefapixant	30	Increased significantly from vehicle	Increased significantly from vehicle
Gabapentin	100	Increased significantly from vehicle	Increased significantly from vehicle

Table 1: Effect of Gefapixant on Mechanical Allodynia in the SNI Rat Model. Data is synthesized from a representative study and indicates a significant increase in paw withdrawal threshold compared to vehicle, demonstrating an anti-allodynic effect. The efficacy of Gefapixant at 30 mg/kg was comparable to that of gabapentin at 100 mg/kg.

Chemotherapy-Induced Neuropathic Pain (CINP) Model

Chemotherapy-induced peripheral neuropathy is a common and dose-limiting side effect of many anticancer drugs, with paclitaxel being a frequently used agent to induce this condition in preclinical models. While direct quantitative data for Gefapixant in this model is limited in the public domain, the established role of P2X3 receptors in neuropathic pain suggests its potential efficacy.

• Animal Model: Adult male Sprague-Dawley rats are commonly used.

• Induction Agent: Paclitaxel is dissolved in a suitable vehicle (e.g., a mixture of Cremophor EL and ethanol, then diluted in saline).

• Administration: Paclitaxel is typically administered via intraperitoneal (i.p.) injection. A common dosing regimen is four injections of 2 mg/kg on alternating days (days 0, 2, 4, and 6).

• Behavioral Assessment: Development of mechanical allodynia and thermal hyperalgesia is monitored. Hypersensitivity usually develops within the first week and can persist for several weeks.

• Drug Administration: Test compounds, such as Gefapixant, would be administered after the establishment of neuropathy, and behavioral assessments would be conducted at various time points post-dosing.

Diabetic Neuropathic Pain (DNP) Model

Diabetic neuropathy is a common complication of diabetes, and the streptozotocin (STZ)-induced diabetic rat is a widely used model to study this condition.

• Animal Model: Adult male Sprague-Dawley rats are typically used.

• Induction Agent: Streptozotocin (STZ) is dissolved in a cold citrate buffer (pH 4.5) immediately before use.

• Induction of Diabetes: A single intraperitoneal (i.p.) or intravenous (i.v.) injection of STZ (typically 50-65 mg/kg) is administered to induce hyperglycemia.

• Confirmation of Diabetes: Blood glucose levels are monitored regularly. Animals with blood glucose levels consistently above a certain threshold (e.g., 250 or 300 mg/dL) are considered diabetic.

• Development of Neuropathy: Neuropathic pain symptoms, such as mechanical allodynia and thermal hyperalgesia, typically develop over several weeks following the induction of diabetes.

• Drug Administration and Behavioral Testing: Once neuropathic pain is established, test compounds can be administered, and their effects on pain behaviors are assessed.

Experimental Methodologies

Von Frey Test for Mechanical Allodynia

The von Frey test is a standard method for assessing mechanical sensitivity in rodents.

• Apparatus: A set of calibrated von Frey filaments, which apply a specific force when bent.

• Acclimation: Animals are placed in individual transparent chambers on an elevated mesh floor and allowed to acclimate for at least 15-30 minutes before testing.

• Stimulation: The filaments are applied perpendicularly to the plantar surface of the hind paw with sufficient force to cause the filament to bend. The stimulus is held for a few seconds.

• Response: A positive response is a brisk withdrawal, flinching, or licking of the paw.

• Threshold Determination: The "up-down" method is commonly used to determine the 50% paw withdrawal threshold. The testing starts with a filament in the middle of the force range. If there is a positive response, the next weaker filament is used. If there is no response, the next stronger filament is used. This continues until a specific pattern of responses is obtained, from which the 50% withdrawal threshold can be calculated.

Hargreaves Test for Thermal Hyperalgesia

The Hargreaves test is used to measure the latency of paw withdrawal to a thermal stimulus.

• Apparatus: A radiant heat source is positioned under a glass floor.

• Acclimation: Animals are placed in individual transparent chambers on the glass floor and allowed to acclimate.

• Stimulation: The radiant heat source is focused on the plantar surface of the hind paw.

• Measurement: The time taken for the animal to withdraw its paw is automatically recorded as the paw withdrawal latency.

• Cut-off Time: A cut-off time (e.g., 20-30 seconds) is set to prevent tissue damage. If the animal does not respond within this time, the heat source is turned off, and the cut-off time is recorded.

Signaling Pathways

The analgesic effect of Gefapixant is mediated by its antagonism of P2X3 and P2X2/3 receptors on primary sensory neurons. The activation of these receptors by extracellular ATP in neuropathic pain states triggers a cascade of intracellular events leading to neuronal sensitization and pain.

P2X3 Receptor Signaling in Neuropathic Pain

Upon binding of ATP, the P2X3 receptor channel opens, leading to a rapid influx of cations, primarily Na+ and Ca2+. This influx causes depolarization of the neuronal membrane, which, if it reaches the threshold, generates an action potential that propagates to the central nervous system, signaling pain.

The increase in intracellular Ca2+ acts as a second messenger, activating various downstream signaling pathways that contribute to the maintenance of the neuropathic pain state. These pathways include:

• Protein Kinase C (PKC): Increased intracellular Ca2+ can activate PKC, which in turn can phosphorylate and sensitize other ion channels and receptors involved in nociception, such as TRPV1.

• Mitogen-Activated Protein Kinases (MAPKs): The influx of Ca2+ can also lead to the activation of MAPK pathways, including p38 MAPK and ERK. These kinases can modulate gene expression and contribute to the long-term changes in neuronal excitability seen in chronic pain.

• Release of Pro-inflammatory Mediators: P2X3 receptor activation can trigger the release of pro-inflammatory mediators, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), from both neuronal and non-neuronal cells, further contributing to the inflammatory environment and neuronal sensitization.

P2X3 Receptor Signaling Pathway in Neuropathic Pain.

Experimental Workflows

General Experimental Workflow for Preclinical Neuropathic Pain Studies.

Conclusion

The preclinical data strongly support the role of Gefapixant as a promising therapeutic agent for the treatment of neuropathic pain. Its efficacy in the well-established SNI model, coupled with a clear mechanism of action targeting the P2X3 and P2X2/3 receptors, provides a solid foundation for its clinical development. Further investigation into its efficacy in other models of neuropathic pain, such as chemotherapy-induced and diabetic neuropathy, will be crucial to fully elucidate its therapeutic potential across different etiologies of neuropathic pain. The detailed methodologies and signaling pathways outlined in this guide are intended to facilitate future research in this important area of drug discovery.

References

• 1. Mechanisms underlying purinergic P2X3 receptor-mediated mechanical allodynia induced in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ATP P2X3 receptors and neuronal sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P2X3 receptor involvement in pain states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. P2X3 receptors and peripheral pain mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. P2X receptors, sensory neurons and pain - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of P2X3 Receptors in Visceral Hypersensitivity: A Technical Guide for Researchers and Drug Development Professionals

Introduction

Visceral hypersensitivity, a hallmark of functional gastrointestinal disorders like Irritable Bowel Syndrome (IBS), is characterized by an increased perception of pain in response to normal or mildly noxious stimuli within the internal organs.[1] Emerging evidence has pinpointed the crucial role of the purinergic signaling system, particularly the P2X3 receptor, in the underlying pathophysiology of this condition.[1][2] P2X3 receptors are ATP-gated ion channels predominantly expressed on small and medium-diameter nociceptive primary afferent neurons, including those that innervate the viscera.[2][3] This localization makes them a highly attractive therapeutic target for the management of chronic visceral pain.

This technical guide provides an in-depth overview of the role of P2X3 receptors in visceral hypersensitivity, consolidating key preclinical data, outlining detailed experimental methodologies, and visualizing the core signaling pathways. It is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals actively working in this field.

Core Concepts: P2X3 Receptors and ATP Signaling in Visceral Nociception

Under physiological conditions, P2X3 receptors are not significantly involved in visceral sensory signaling. However, in states of inflammation or injury, various cells, including epithelial and immune cells, release adenosine triphosphate (ATP). This ATP acts as a key signaling molecule, binding to and activating P2X3 homomeric and P2X2/3 heteromeric receptors on visceral afferent nerve endings. This activation leads to cation influx, depolarization, and the initiation of nociceptive signals that are transmitted to the central nervous system. In chronic conditions, the expression and function of these receptors can be upregulated, contributing to the maintenance of visceral hypersensitivity.

Quantitative Data on P2X3 Receptor Modulation in Visceral Hypersensitivity Models

The following tables summarize key quantitative data from preclinical studies investigating the role of P2X3 receptors and the effects of their antagonists in rodent models of visceral hypersensitivity.

Table 1: Effect of P2X3 Antagonist A-317491 on Visceromotor Response (VMR) in a Rat Model of TNBS-Induced Colitis

Condition	Treatment	Colorectal Distension Pressure	VMR (Total Power, μV·s)	% Reversal of Hypersensitivity	Reference
Acute Colitis	Vehicle	80 mmHg	~1800	-
A-317491 (10 mg/kg)	80 mmHg	~1500	Not Significant
A-317491 (25 mg/kg)	80 mmHg	~1200	Partial
A-317491 (10 mg/kg)	20 mmHg	~400	Marked Attenuation
Post-Colitis	Vehicle	60 mmHg	~1200	-
A-317491 (10 mg/kg)	60 mmHg	~400	Normalized
Data are approximated from graphical representations in the cited literature.

Table 2: Effect of P2X Receptor Antagonists on Acetic Acid-Induced Abdominal Constrictions in Mice

Antagonist	Selectivity	Route of Administration	ED₅₀ (μmol/kg)	Reference
TNP-ATP	P2X1, P2X3, P2X2/3	i.p.	6.35
Suramin	Non-selective P2X	i.p.	34.5
PPADS	Non-selective P2X	i.p.	70.0
Morphine	μ-opioid agonist	i.p.	3.0

Table 3: Changes in Gene Expression and ATP Release in the TNBS-Induced Colitis Rat Model

Parameter	Condition	Fold Change vs. Control	Reference
ATP Release (in response to 60 mmHg CRD)	Acute Colitis	↑ ~5.9-fold
Post-Colitis	No significant change
P2X3 mRNA (Colon)	Acute & Post-Colitis	No significant change
CASK mRNA (Colon)	Post-Colitis	↑ Increased
cdk5 mRNA (Colon)	Post-Colitis	↑ Increased
csk mRNA (Colon)	Post-Colitis	↑ Increased
P2X3 Protein (DRG)	Neonatal Acetic Acid Model	↑ Significantly Enhanced
P2X3 Protein (Colon & Bladder)	TNBS-Induced Colitis (Day 3)	↑ Significantly Increased
DRG: Dorsal Root Ganglia

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments used to study the role of P2X3 receptors in visceral hypersensitivity.

Induction of Visceral Hypersensitivity: TNBS Colitis Model

The 2,4,6-trinitrobenzenesulfonic acid (TNBS) model is widely used to induce a translatable, T-cell-mediated colitis that transitions from an acute inflammatory phase to a post-inflammatory phase characterized by visceral hypersensitivity.

Protocol:

• Animal Preparation: Male Sprague-Dawley or Wistar rats (180-220g) are fasted overnight with free access to water.

• Anesthesia: Rats are lightly anesthetized using isoflurane or a similar short-acting anesthetic.

• TNBS Instillation: A catheter is inserted 8 cm proximal to the anus. TNBS solution (e.g., 7.5 mg in 40% ethanol) is instilled into the colon. The rat is held in a head-down position for approximately one minute to ensure the solution remains in the distal colon.

• Confirmation and Monitoring: The presence of acute colitis is typically confirmed on day 3 via colonoscopy. For post-inflammatory studies, animals are monitored until endoscopic healing is observed (typically 10-14 days).

• Control Group: Control animals receive a saline or vehicle enema under the same procedure.

Assessment of Visceral Sensitivity: Colorectal Distension (CRD) and Visceromotor Response (VMR)

CRD is a reliable method for quantifying visceral sensitivity in rodents by measuring the visceromotor response (VMR), a reflex contraction of the abdominal muscles, via electromyography (EMG).

Protocol:

• EMG Electrode Implantation:

  • Under anesthesia, a small incision is made in the lower abdomen to expose the external oblique abdominal muscle.

  • Two sterile, Teflon-coated stainless steel wires are sutured into the muscle, approximately 3-5 mm apart.

  • The wires are tunneled subcutaneously to an exit point on the back of the neck and secured.

  • Animals are allowed to recover for at least 3-5 days post-surgery.

• CRD Procedure:

  • Conscious or lightly anesthetized animals are placed in small restraint devices to minimize movement.

  • A flexible balloon catheter (e.g., 6 cm length) is lubricated and inserted intra-anally into the distal colon (typically 1 cm from the anus). The catheter is secured to the tail.

  • The EMG electrodes are connected to a recording system (e.g., a polygraph or digital data acquisition system).

• Distension Paradigm:

  • The colon is distended with air using a barostat or pressure-controlled inflation device.

  • A graded distension protocol is typically used, with phasic distensions of increasing pressure (e.g., 10, 20, 40, 60, 80 mmHg).

  • Each distension lasts for a set duration (e.g., 20 seconds) followed by a rest period (e.g., 2-4 minutes).

• Data Acquisition and Analysis:

  • The raw EMG signal is recorded, amplified, and filtered.

  • The VMR is quantified by calculating the area under the curve (AUC) of the rectified EMG signal during the distension period, subtracting the baseline activity from the pre-distension period.

  • Data is typically expressed as the mean VMR for each distension pressure.

Signaling Pathways and Mechanisms of Sensitization

The sensitization of visceral afferents involves complex intracellular signaling cascades that modulate P2X3 receptor function and expression.

P2X3 Receptor Signaling in Nociceptive Neurons

Activation of P2X3 receptors by ATP leads to a rapid influx of Na⁺ and Ca²⁺, causing membrane depolarization and action potential firing. The subsequent increase in intracellular Ca²⁺ can trigger further downstream signaling events, including the activation of various kinases that can phosphorylate the P2X3 receptor itself, modulating its activity and trafficking.

Caption: P2X3 receptor activation by ATP leads to nociceptive signaling.

Role of Scaffolding Proteins and Kinases in P2X3 Sensitization

Recent studies have highlighted the importance of intracellular signaling molecules in modulating P2X3 receptor function, particularly in chronic hypersensitivity states. The scaffold protein Calcium/Calmodulin-dependent Serine Protein Kinase (CASK) interacts with P2X3 receptors, stabilizing their expression at the cell surface. This interaction is dynamic and can be modulated by nerve growth factor (NGF) and receptor activation state, suggesting a mechanism for activity-dependent regulation of receptor function. Additionally, kinases such as Cyclin-dependent kinase 5 (Cdk5) and C-terminal Src kinase (Csk) have been implicated in the phosphorylation and regulation of P2X3 receptors, potentially contributing to the heightened receptor activity seen in visceral hypersensitivity.

Caption: Intracellular modulation of P2X3 receptor stability and function.

Experimental Workflow for Assessing P2X3 Antagonists

The evaluation of novel P2X3 antagonists for visceral pain follows a structured preclinical workflow.

Caption: Preclinical workflow for evaluating P2X3 antagonist efficacy.

Translational Perspective and Future Directions

The compelling preclinical data have positioned P2X3 receptor antagonists as promising novel therapeutics for conditions driven by afferent nerve hypersensitization. Several P2X3 antagonists, such as Gefapixant and Eliapixant (BAY 1817080), have advanced into clinical trials. While the primary indication for many of these has been refractory chronic cough, the underlying mechanism of targeting neuronal hypersensitivity has significant implications for visceral pain conditions like IBS and endometriosis. Phase 2 trials for eliapixant in endometriosis have shown promise in reducing visceral pain, providing the first clinical evidence supporting this mechanism in a relevant patient population.

Future research should focus on:

• Elucidating the specific roles of P2X3 homomers versus P2X2/3 heteromers in different visceral pain states.

• Further exploring the downstream signaling pathways, including the roles of CASK, Cdk5, and Csk, to identify additional therapeutic targets.

• Conducting clinical trials specifically designed to assess the efficacy and safety of P2X3 antagonists in patients with IBS and other functional gastrointestinal disorders.

P2X3 receptors are key players in the transition from acute visceral nociception to chronic hypersensitivity. The wealth of preclinical data robustly supports their role as mediators of visceral pain, and the development of selective antagonists represents a highly promising, mechanism-based therapeutic strategy. The methodologies and data presented in this guide provide a solid foundation for researchers and drug developers to advance the understanding and treatment of visceral pain disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Calcium/calmodulin-dependent serine protein kinase (CASK) is a new intracellular modulator of P2X3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In pursuit of P2X3 antagonists: novel therapeutics for chronic pain and afferent sensitization - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Assay of Gefapixant Citrate using Patch-Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gefapixant Citrate is a first-in-class, non-narcotic, selective, and reversible allosteric antagonist of the P2X3 and P2X2/3 receptors.[1][2][3][4] These receptors are ATP-gated ion channels predominantly expressed on sensory C fibers, playing a crucial role in nociceptive signaling and the cough reflex.[5] Under inflammatory conditions, extracellular ATP released from mucosal cells binds to P2X3 receptors on vagal C fibers, triggering the cough reflex. Gefapixant, by inhibiting this binding, reduces the hyperexcitability of these sensory neurons.

Patch-clamp electrophysiology is the gold-standard method for characterizing the effects of ion channel modulators like Gefapixant. This technique allows for high-resolution recording of ion channel activity, providing quantitative data on the potency and mechanism of action of a compound. These application notes provide detailed protocols for performing in vitro assays of Gefapixant Citrate using both manual and automated patch-clamp electrophysiology.

Data Presentation

The following table summarizes the quantitative data for Gefapixant (formerly MK-7264) obtained from whole-cell patch-clamp electrophysiology studies on human P2X3 and P2X2/3 receptors expressed in 1321N1 cells.

Parameter	P2X3 Receptor	P2X2/3 Receptor	Reference
IC50	153 ± 59 nM	220 ± 47 nM
Wash-on Rate (τ_on)	Concentration-dependent: 12 - 360 s (for 3 µM - 100 nM)	Concentration-dependent
Wash-off Rate (τ_off)	Concentration-dependent	Concentration-dependent
Mechanism of Action	Reversible allosteric antagonist	Reversible allosteric antagonist
State Dependency	Preferential activity at closed channels	Faster rates and greater inhibition when applied before agonist

Signaling Pathway

The activation of P2X3 receptors on nociceptive sensory neurons by extracellular ATP leads to cation influx, depolarization, and the generation of action potentials. This signaling is implicated in pain and cough reflexes. The downstream signaling cascade can involve the activation of various intracellular pathways, including the cAMP/PKA pathway, which can potentiate receptor function.

Caption: P2X3 Receptor Signaling Pathway in Sensory Neurons.

Experimental Protocols

Cell Culture and Heterologous Expression of P2X3 Receptors

This protocol is adapted for HEK293 or 1321N1 cells, which are commonly used for heterologous expression of P2X receptors as they do not endogenously express them.

Materials:

• HEK293 or 1321N1 cells

• DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Plasmids encoding human P2X3 and P2X2 subunits

• Transfection reagent (e.g., Lipofectamine)

• Selection antibiotics (e.g., G418 for P2X2, puromycin for P2X3)

Procedure:

• Culture cells in a T-75 flask at 37°C in a humidified atmosphere of 5% CO2.

• For transient transfection, seed cells onto coverslips in a 6-well plate 24 hours prior to transfection to reach 70-80% confluency.

• Transfect cells with plasmids encoding hP2X3 (for homomeric receptors) or hP2X2 and hP2X3 (for heteromeric receptors) using a suitable transfection reagent according to the manufacturer's instructions.

• For stable cell line generation, after transfection, culture cells in the presence of selection antibiotics.

• Use transfected cells for patch-clamp experiments 24-48 hours post-transfection.

Manual Whole-Cell Patch-Clamp Protocol

Solutions:

• External Solution (in mM): 145 NaCl, 5 KCl, 1 MgCl2, 2 CaCl2, 10 HEPES, 10 glucose; pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 10 EGTA; pH adjusted to 7.2 with KOH.

Procedure:

• Place a coverslip with transfected cells in the recording chamber on the microscope stage and perfuse with the external solution.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Approach a single, healthy-looking transfected cell with the patch pipette under positive pressure.

• Upon contact with the cell membrane, release the positive pressure to form a Giga-ohm seal (>1 GΩ).

• Apply gentle suction to rupture the cell membrane and establish the whole-cell configuration.

• Clamp the cell membrane potential at -60 mV.

• Apply the P2X3 receptor agonist (e.g., ATP or α,β-methylene ATP) at a concentration that elicits a submaximal response (e.g., EC50) to establish a baseline current.

• After a stable baseline is achieved, co-apply the agonist with varying concentrations of Gefapixant Citrate.

• To determine the wash-on rate, measure the time course of inhibition upon application of Gefapixant.

• To determine the wash-off rate, after inhibition, perfuse with the agonist-containing solution alone and measure the time course of recovery.

• Record and analyze the current responses using appropriate software (e.g., pCLAMP).

Automated Whole-Cell Patch-Clamp Protocol

This protocol is designed for a high-throughput automated patch-clamp system (e.g., QPatch, SyncroPatch).

Procedure:

• Prepare a single-cell suspension of the transfected cells in the external solution at a concentration of 1-5 x 10^6 cells/mL.

• Load the cell suspension, internal solution, agonist solution, and Gefapixant Citrate compound plates into the automated patch-clamp system.

• The system will automatically perform cell capture, sealing, and whole-cell formation.

• Set up the experimental protocol in the system's software to:

  • Establish a stable baseline current with the agonist.

  • Apply a series of increasing concentrations of Gefapixant Citrate in the presence of the agonist.

  • Include wash-out steps to assess the reversibility of the inhibition.

• The system will record the currents from multiple cells simultaneously.

• Analyze the data using the integrated software to generate concentration-response curves and calculate IC50 values.

Experimental Workflow and Data Analysis

The following diagram illustrates the general workflow for an in vitro assay of an ion channel antagonist using automated patch-clamp electrophysiology.

Caption: Automated Patch-Clamp Workflow for Antagonist Screening.

Data Analysis for an Allosteric Antagonist

• IC50 Determination: Plot the percentage of inhibition of the agonist-induced current against the logarithm of the Gefapixant concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

• Kinetic Analysis (On- and Off-Rates):

  • On-rate (τ_on): During the co-application of the agonist and Gefapixant, fit the decay of the current amplitude over time to a single exponential function. The time constant (τ) of this fit represents the wash-on rate.

  • Off-rate (τ_off): During the washout phase (application of agonist alone after inhibition), fit the recovery of the current amplitude over time to a single exponential function. The time constant (τ) of this fit represents the wash-off rate.

• Mechanism of Action: The reversible nature of Gefapixant is confirmed by the full recovery of the current during the washout phase. The allosteric mechanism is suggested by its ability to inhibit the receptor response without directly competing with the agonist binding site, which can be further investigated with radioligand binding assays. The state-dependence can be assessed by comparing the inhibition when Gefapixant is applied before or during agonist application.

References

• 1. P2X3-selective mechanism of Gefapixant, a drug candidate for the treatment of refractory chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
• 2. maxcyte.com [maxcyte.com]
• 3. Action of MK‐7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Amplified P2X3 pathway activity in muscle afferent dorsal root ganglion neurons and exercise pressor reflex regulation in hindlimb ischaemia–reperfusion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring P2X3 Receptor Activation Using Calcium Imaging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing calcium imaging techniques for the study of P2X3 receptor activation. P2X3 receptors are ATP-gated ion channels predominantly expressed in sensory neurons and are key targets in pain and hypersensitivity research.[1][2] Measuring the influx of calcium upon receptor activation is a robust method to screen for and characterize modulators of P2X3 activity.

Introduction to P2X3 Receptors and Calcium Imaging

P2X3 receptors are trimeric cation channels that open in response to extracellular adenosine triphosphate (ATP).[2] Their activation leads to a rapid influx of cations, including Na⁺ and Ca²⁺, resulting in membrane depolarization and the initiation of downstream signaling cascades.[1][3] This calcium influx can be visualized and quantified using fluorescent calcium indicators, making it a valuable tool for studying receptor pharmacology and for high-throughput screening of potential therapeutic compounds.

Commonly used cell models for these assays include human embryonic kidney 293 (HEK293) cells stably expressing recombinant P2X3 receptors and primary cultures of dorsal root ganglion (DRG) neurons, which endogenously express P2X3.

Signaling Pathway of P2X3 Receptor Activation

The activation of P2X3 receptors by ATP initiates a direct influx of calcium into the cell. This process can be modulated by various intracellular signaling pathways. For instance, activation of Gq/11-coupled receptors can lead to the activation of Protein Kinase C (PKC), which in turn can potentiate P2X3 receptor activity.

References

• 1. P2RX3 - Wikipedia [en.wikipedia.org]
• 2. Molecular mechanisms of human P2X3 receptor channel activation and modulation by divalent cation bound ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P2X3 Receptor Ligands: Structural Features and Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols for Inducing Chronic Cough in Guinea Pig Models: Application Notes for Researchers

For Immediate Release

This document provides detailed application notes and protocols for inducing chronic cough in guinea pig models, a critical tool in the research and development of novel antitussive therapies. These protocols are designed for researchers, scientists, and drug development professionals.

Introduction

The guinea pig is a well-established and relevant model for studying cough due to the similarities of its cough reflex pathways to those of humans. This document outlines four distinct and widely used methods for inducing chronic cough in guinea pigs: citric acid inhalation, capsaicin aerosol exposure, ovalbumin-induced allergic airway inflammation, and cigarette smoke exposure. Additionally, the use of lipopolysaccharide (LPS) to induce airway inflammation, a key component of chronic cough, is discussed.

General Experimental Considerations

• Animals: Male Dunkin-Hartley guinea pigs are frequently used. The weight of the animals can influence cough sensitivity and should be controlled for within experiments.

• Housing: Animals should be housed in a controlled environment with a regular light-dark cycle and access to food and water ad libitum.

• Cough Detection: Coughs are typically recorded and quantified using a whole-body plethysmograph, which detects the characteristic pressure changes associated with a cough, often coupled with audio or video recording for verification.

Citric Acid-Induced Chronic Cough Model

Application: This model is widely used to study cough hypersensitivity and the efficacy of antitussive agents. Citric acid is a tussive agent that activates sensory nerves in the airways.

Experimental Protocol

• Acclimation: Acclimate guinea pigs to the whole-body plethysmograph for a designated period before the start of the experiment.

• Induction of Chronic Cough:

  • Expose conscious, unrestrained guinea pigs to an aerosol of 0.4 M citric acid for 3 minutes.

  • This exposure is repeated twice daily for a period of 15 to 25 days to establish a chronic cough state.[1]

• Cough Assessment:

  • Place the guinea pig in the plethysmograph chamber.

  • Deliver the citric acid aerosol via a nebulizer connected to the chamber.

  • Record the number of coughs during the exposure period and for a specified time post-exposure.

• Data Analysis: The number of coughs is counted and compared between treatment groups and control groups.

Quantitative Data

Parameter	Value	Reference
Citric Acid Concentration	0.4 M	[1]
Exposure Duration	3 minutes, twice daily	[1]
Induction Period	15-25 days	[1]
Peak Cough Hypersensitivity	Day 15	[1]
Mean Coughs at Baseline	6.20 ± 2.28
Mean Coughs at Day 15	13.35 ± 4.69

Experimental Workflow

Citric Acid-Induced Chronic Cough Workflow

Capsaicin-Induced Cough Model

Application: Capsaicin, a potent activator of the TRPV1 receptor on sensory nerves, is used to model neurogenic inflammation and cough hypersensitivity.

Experimental Protocol

• Animal Preparation: Allow guinea pigs to acclimate to the experimental setup.

• Capsaicin Challenge:

  • Place the conscious animal in a whole-body plethysmograph.

  • Expose the guinea pig to an aerosol of capsaicin (e.g., 10 µM or 30 µM) for a duration of 7-10 minutes.

• Cough Recording: Record the number of coughs during and after the capsaicin exposure.

• Chronic Model (Sensitization): To model chronic cough with increased sensitivity, a pre-sensitization step can be included, such as allergic sensitization with ovalbumin or exposure to cigarette smoke, followed by capsaicin challenge.

Quantitative Data

Parameter	Value	Reference
Capsaicin Concentration	10 µM - 50 µM
Exposure Duration	7-10 minutes
Baseline Coughs (Normal)	4.7 ± 1.4 coughs/10 min
Coughs in Sensitized Animals	10.6 ± 2.0 coughs/10 min
Coughs in Multiple-Challenged	22.8 ± 1.3 coughs/10 min

Experimental Workflow

Capsaicin-Induced Cough Experimental Workflow

Ovalbumin-Induced Allergic Airway Inflammation and Cough Model

Application: This model is used to study the cough associated with allergic asthma and eosinophilic bronchitis.

Experimental Protocol

• Sensitization:

  • Sensitize guinea pigs with an intraperitoneal injection of ovalbumin (OVA) mixed with an adjuvant such as aluminum hydroxide. This is typically done on multiple days (e.g., day 0 and day 27).

• Airway Challenge:

  • Beginning approximately two weeks after the initial sensitization, expose the animals to aerosolized OVA (e.g., 1% solution) for a set duration (e.g., 60 seconds) on alternating days for a total of several challenges.

• Cough Assessment:

  • Following the challenge period, assess the cough response to a tussive agent like capsaicin or citric acid. Allergic inflammation is expected to increase the cough response.

  • Alternatively, spontaneous coughing can be monitored.

Quantitative Data

Parameter	Value	Reference
Sensitization	Intramuscular injection of 0.5 mL of 4% OVA solution with 0.2 mL of 2% Al(OH)3
Challenge	1% OVA aerosol for 60 seconds, every other day for 13 times
Effect on Capsaicin Cough	Significant increase from baseline
Inflammatory Cell Infiltration	Increased infiltration of inflammatory cells into the airway

Experimental Workflow

Ovalbumin-Induced Allergic Cough Workflow

Cigarette Smoke-Induced Chronic Cough Model

Application: This model mimics the chronic cough and airway inflammation seen in smokers and patients with COPD.

Experimental Protocol

• Exposure System: Place guinea pigs in a chamber designed for whole-body exposure to cigarette smoke.

• Smoke Exposure:

  • Expose the animals to the smoke of a set number of research cigarettes daily (e.g., 4-5 cigarettes).

  • The exposure can be delivered as puffs of a specific duration and frequency (e.g., 3-second puff every 30 seconds).

  • This regimen is continued for an extended period, typically several days to weeks, to induce a chronic state.

• Cough Challenge: After the exposure period, challenge the animals with a tussive agent like citric acid or capsaicin to assess for cough hypersensitivity.

Quantitative Data

Parameter	Value	Reference
Smoke Exposure	4-5 research cigarettes daily
Exposure Duration	Up to 10 days or longer
Citric Acid Cough Enhancement	Significant after 1 day, further enhanced after 2 days
Capsaicin Cough Enhancement	Reliable enhancement after 10 days of exposure
Baseline Citric Acid Coughs	12 ± 2
Citric Acid Coughs (2 days smoke)	36 ± 4
Baseline Capsaicin Coughs	2 ± 1
Capsaicin Coughs (10 days smoke)	14 ± 3

Experimental Workflow

Cigarette Smoke-Induced Cough Workflow

Lipopolysaccharide (LPS) in Airway Inflammation Models

Application: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of airway inflammation, particularly neutrophilia. While not a direct model for inducing chronic cough, it is valuable for studying the inflammatory underpinnings of cough. Interestingly, acute LPS exposure has been shown to cause a temporary hyporesponsive cough to citric acid challenge 24 hours post-exposure, despite inducing significant neutrophilia.

Experimental Protocol for Airway Inflammation

• LPS Administration: Expose conscious guinea pigs to an aerosolized solution of LPS.

• Inflammation Assessment: At various time points after exposure, perform bronchoalveolar lavage (BAL) to quantify the influx of inflammatory cells, particularly neutrophils.

• Cough Assessment (in the context of inflammation): Challenge the animals with a tussive agent at different times post-LPS to investigate the relationship between inflammation and cough reflex sensitivity.

Quantitative Data

Parameter	Value	Reference
LPS Challenge	Aerosolized LPS
Citric Acid Challenge Post-LPS	250 mM
Outcome at 24h post-LPS	Hyporesponsive cough
Neutrophilia	Apparent from 2h post-LPS
Recovery	Cough and neutrophilia return towards normal by 96h

Signaling Pathways in Cough Induction

The induction of cough by many of these agents involves the activation of sensory nerves in the airways, primarily through the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.

TRPV1 Signaling Pathway

TRPV1 Signaling Pathway in Cough Induction

This diagram illustrates how various stimuli activate the TRPV1 channel on sensory nerve endings, leading to a signaling cascade that results in the cough reflex. Inflammatory mediators can sensitize the TRPV1 channel, lowering the threshold for activation and contributing to cough hypersensitivity.

References

• 1. Effects of airway inflammation on cough response in the guinea pig - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dosing and Administration of Gefapixant Citrate in Rat Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the dosing and administration of Gefapixant Citrate in various rat models of pain and hypersensitivity. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy of this selective P2X3 receptor antagonist.

Overview of Gefapixant Citrate

Gefapixant is a first-in-class, orally bioavailable, and selective antagonist of the P2X3 and P2X2/3 receptors. These receptors are ATP-gated ion channels predominantly expressed on sensory afferent neurons and are implicated in the pathophysiology of chronic pain and hypersensitivity conditions. By blocking these receptors, Gefapixant Citrate modulates nociceptive signaling pathways. In rat models, it has shown efficacy in reducing pain-related behaviors associated with osteoarthritis, inflammation, and nerve injury.

P2X3 Receptor Signaling Pathway

The binding of extracellular ATP to P2X3 receptors on sensory neurons triggers the opening of a non-selective cation channel, leading to membrane depolarization and the initiation of an action potential. This signal is then transmitted to the central nervous system, resulting in the perception of pain. The activity of P2X3 receptors can be further potentiated by downstream signaling cascades initiated by other receptors, such as the LPA1 receptor, which couples to Gq/11 proteins to activate the PLCβ/IP3/DAG/PKC pathway. Gefapixant acts as an allosteric antagonist, preventing the ATP-mediated activation of P2X3 and P2X2/3 receptors.

Application Notes and Protocols: High-Throughput Screening for P2X3 Receptor Modulators Using Stably Expressed Human Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The P2X3 receptor, an ATP-gated ion channel predominantly expressed on sensory neurons, is a key player in nociceptive signaling pathways. Its involvement in chronic pain, overactive bladder, and refractory chronic cough has positioned it as a significant therapeutic target for drug discovery. To facilitate the identification of novel P2X3 modulators, several recombinant cell lines stably expressing the human P2X3 receptor have been developed. These cell lines, typically hosted in Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells, provide a robust and reproducible platform for high-throughput screening (HTS) campaigns. This document provides detailed application notes and protocols for utilizing these cell lines in drug screening, focusing on calcium flux and automated electrophysiology assays.

Commercially Available Human P2X3 Expressing Cell Lines

A variety of vendors offer cell lines stably expressing the human P2X3 receptor, as well as co-expression of P2X2 and P2X3 subunits to form heteromeric channels. These cell lines are validated for use in common drug screening platforms.

Vendor	Host Cell	Receptor(s) Expressed	Key Applications
Creative Biogene	HEK293	Human P2X3	Patch-clamp recording, Calcium uptake assay[1]
Charles River	Not Specified	Human P2X3	Drug Discovery[2]
Charles River	Not Specified	Human P2X2/P2X3	Drug Discovery[3]
CancerTools.org	HEK293	Human P2X3	Patch-clamp recording, Ratiometric calcium uptake assay[4]
Revvity	CHO-K1	Human P2X2/P2X3	Light-activated screening[5]
B'SYS GmbH	CHO	Human P2X3, P2X2/3	Manual and automated patch-clamping, Fluorescence-based assays

Pharmacological Validation Data

The following tables summarize the potency of standard P2X3 receptor agonists and antagonists in human P2X3-expressing cell lines, as determined by calcium flux and electrophysiology assays. This data is essential for validating assay performance and for comparison of novel compounds.

Agonist Potency (EC50)

Compound	Cell Line	Assay Method	EC50 Value (µM)
ATP	HEK293	Calcium Flux	~1.1 - 1.5
ATP	CHO-K1	Calcium Flux	~0.06
α,β-methylene ATP (α,β-meATP)	CHO-P2X3	Automated Patch Clamp (QPatch)	~1.2 - 1.4
CTP	CHO-P2X3	Automated Patch Clamp (QPatch)	~11.1 - 13.0

Antagonist Potency (IC50)

Compound	Cell Line	Assay Method	IC50 Value (nM)
A-317491	Human P2X3 expressing cells	Electrophysiology	~97
A-317491	CHO cells	Not Specified	~90
TNP-ATP	Human P2X2/3 expressing 1321N1 cells	Electrophysiology/Calcium Imaging	~3 - 6
PPADS	CHO-P2X3	Automated Patch Clamp (QPatch)	~5800

Signaling Pathway and Experimental Workflow

Activation of the P2X3 receptor by its endogenous ligand, ATP, leads to the opening of a non-selective cation channel, resulting in the influx of Na⁺ and Ca²⁺ ions. This influx causes membrane depolarization, which in neurons, triggers the propagation of a pain signal.

P2X3 receptor signaling pathway.

The following diagram outlines a typical workflow for a high-throughput drug screening campaign targeting the P2X3 receptor.

High-throughput screening workflow.

Experimental Protocols

Calcium Flux Assay

This protocol is designed for a 96- or 384-well plate format using a fluorescent calcium indicator.

Materials:

• Human P2X3 expressing cells (e.g., HEK293-hP2X3)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• Calcium-sensitive dye (e.g., Fluo-8 AM, Calcium-6)

• Probenecid (optional, to prevent dye leakage)

• P2X3 agonist (e.g., α,β-meATP)

• P2X3 antagonist (e.g., A-317491) for control

• 96- or 384-well black, clear-bottom assay plates

• Fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR, FlexStation)

Procedure:

• Cell Plating:

  • The day before the assay, seed the P2X3-expressing cells into the assay plates at a density that will yield a confluent monolayer on the day of the experiment.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare the calcium dye loading solution according to the manufacturer's instructions. If using probenecid, add it to the dye solution.

  • Remove the cell culture medium from the plates and add the dye loading solution to each well.

  • Incubate the plates at 37°C for 1 hour, followed by 20-30 minutes at room temperature in the dark.

• Compound Addition:

  • Prepare serial dilutions of test compounds and control agonist/antagonist in the assay buffer.

  • For antagonist screening, add the compounds to the plate and incubate for a predetermined time (e.g., 15-30 minutes) before adding the agonist.

  • For agonist screening, the compounds will be added directly during the fluorescence reading.

• Data Acquisition:

  • Place the assay plate in the fluorescence plate reader.

  • Set the instrument to record fluorescence intensity over time (kinetic read).

  • Establish a stable baseline reading for 10-20 seconds.

  • Use the instrument's integrated fluidics to add the agonist (for antagonist screening) or test compounds (for agonist screening) to the wells.

  • Continue recording the fluorescence signal for 1-3 minutes to capture the calcium response.

• Data Analysis:

  • The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • For agonist screening, determine the EC50 values from the dose-response curves.

  • For antagonist screening, determine the IC50 values by measuring the inhibition of the agonist-induced response.

Automated Patch Clamp Electrophysiology

This protocol provides a general guideline for using automated patch clamp systems (e.g., QPatch, Patchliner, SyncroPatch) to measure P2X3 receptor-mediated ion currents.

Materials:

• Human P2X3 expressing cells (e.g., CHO-hP2X3)

• Extracellular solution (e.g., 145 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose, pH 7.4)

• Intracellular solution (e.g., 140 mM KCl, 1 mM MgCl₂, 10 mM HEPES, 10 mM EGTA, pH 7.2)

• P2X3 agonist (e.g., α,β-meATP)

• P2X3 antagonist (e.g., A-317491)

• Automated patch clamp system and corresponding consumables (e.g., QPlates, PatchChips)

Procedure:

• Cell Preparation:

  • Harvest the P2X3-expressing cells and prepare a single-cell suspension in the extracellular solution at the concentration recommended by the instrument manufacturer.

  • Ensure high cell viability (>90%).

• System Setup:

  • Prime the automated patch clamp system with the extracellular and intracellular solutions.

  • Load the cell suspension and compound plates into the instrument.

• Automated Patch Clamping:

  • The instrument will automatically capture cells, form giga-ohm seals, and establish a whole-cell configuration.

  • The holding potential is typically set between -60 mV and -80 mV.

• Compound Application and Data Acquisition:

  • A stable baseline current is recorded.

  • The system applies the P2X3 agonist at various concentrations to determine the dose-response relationship and EC50 value. Due to the rapid desensitization of P2X3 receptors, fast solution exchange is crucial.

  • For antagonist screening, cells are pre-incubated with the test compound for a defined period before co-application with a fixed concentration of the agonist (typically the EC50 or EC80).

  • The resulting ion currents are recorded and digitized.

• Data Analysis:

  • The peak current amplitude is measured for each compound application.

  • Data is analyzed to calculate EC50 values for agonists and IC50 values for antagonists.

  • Parameters such as activation and desensitization kinetics can also be analyzed.

Conclusion

The use of commercially available cell lines stably expressing human P2X3 receptors provides a reliable and efficient platform for the discovery and characterization of novel modulators. The detailed protocols for calcium flux and automated electrophysiology assays outlined in this document offer robust methodologies for high-throughput screening and lead optimization efforts. By leveraging these tools, researchers can accelerate the development of new therapeutics targeting P2X3 for the treatment of chronic pain and other sensory disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 3. Competitive antagonism of recombinant P2X(2/3) receptors by 2', 3'-O-(2,4,6-trinitrophenyl) adenosine 5'-triphosphate (TNP-ATP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. P2X3 Receptor Ligands: Structural Features and Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Leicester Cough Questionnaire (LCQ) as a Primary Endpoint in Gefapixant Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of the Leicester Cough Questionnaire (LCQ) as a crucial patient-reported outcome (PRO) endpoint in the clinical development of Gefapixant, a selective P2X3 receptor antagonist for the treatment of refractory or unexplained chronic cough.

Introduction

Gefapixant is a first-in-class, non-narcotic, oral P2X3 receptor antagonist developed for the treatment of refractory chronic cough (RCC) and unexplained chronic cough (UCC).[1] The P2X3 receptor, an ATP-gated ion channel found on sensory C-fibers of the vagus nerve in the airways, is implicated in the hypersensitization of the cough reflex.[2][3] Extracellular ATP, released from airway epithelial cells in response to inflammation or irritation, binds to P2X3 receptors, triggering a signal that results in the sensation of an urge to cough.[2] Gefapixant selectively blocks this pathway, thereby reducing cough frequency and severity.[4]

The Leicester Cough Questionnaire (LCQ) is a well-validated, self-administered questionnaire designed to measure the impact of chronic cough on a patient's quality of life. It is a 19-item tool divided into three domains: physical, psychological, and social. The LCQ has been a pivotal endpoint in the Phase 3 clinical trials of Gefapixant, COUGH-1 and COUGH-2, providing a subjective measure of treatment efficacy from the patient's perspective.

Gefapixant Mechanism of Action

The signaling pathway leading to chronic cough and the mechanism of action of Gefapixant are illustrated below.

Caption: Gefapixant's mechanism of action in chronic cough.

Quantitative Data Summary from Gefapixant Phase 3 Trials (COUGH-1 & COUGH-2)

The following tables summarize the key efficacy data for Gefapixant 45 mg twice daily (BID) versus placebo from the pivotal COUGH-1 and COUGH-2 trials, with a focus on the Leicester Cough Questionnaire (LCQ) as an endpoint.

Table 1: Change from Baseline in LCQ Total Score

Trial	Timepoint	Treatment Group (45 mg BID)	Placebo Group	Treatment Difference (95% CI)	p-value
Phase 3b	Week 12	4.34	3.59	0.75 (0.06, 1.44)	0.034
(Recent-Onset)

Data from a Phase 3b trial in patients with recent-onset chronic cough (<12 months duration).

Table 2: LCQ Total Score Responder Analysis (≥1.3-point increase from baseline)

Trial Population	Timepoint	Gefapixant 45 mg BID Responders	Placebo Responders	Odds Ratio (95% CI)
Pooled COUGH-1 & 2	Week 24	77.1%	-	1.41
Phase 3b	Week 12	80.6%	67.4%	2.01 (1.21, 3.32)

A ≥1.3-point increase in the LCQ total score is considered a clinically meaningful improvement.

Table 3: LCQ Domain Responder Analysis at Week 52 (Pooled COUGH-1 & COUGH-2)

LCQ Domain	Responder Definition (Increase from Baseline)	Gefapixant 45 mg BID Responders	Placebo Responders
Social	≥0.8 points	69.5%	59.3%
Psychological	≥0.9 points	65.6%	55.1%
Physical	≥0.8 points	62.1%	52.5%

Data from a post-hoc analysis of pooled data from the COUGH-1 and COUGH-2 trials.

Experimental Protocols

Leicester Cough Questionnaire (LCQ) Administration and Scoring

The following protocol outlines the standardized methodology for utilizing the LCQ in a clinical trial setting.

1. Patient Population:

• Adults (≥18 years) with a diagnosis of refractory or unexplained chronic cough.

• In the COUGH-1 and COUGH-2 trials, participants had a chronic cough lasting ≥1 year.

2. Materials:

• The validated 19-item Leicester Cough Questionnaire.

• Quiet and private space for the patient to complete the questionnaire.

3. Administration Protocol:

• The LCQ is a self-administered questionnaire.

• Patients should be instructed to answer the 19 questions based on their experiences over the previous two weeks.

• Each question is rated on a 7-point Likert scale.

4. Scoring Protocol:

• Each of the 19 items is scored from 1 to 7.

• The questionnaire is divided into three domains:

  • Physical: 8 items

  • Psychological: 7 items

  • Social: 4 items

• Domain Scores: The scores for the items within each domain are summed and then divided by the number of items in that domain to get an average score ranging from 1 to 7.

• Total Score: The three domain scores are summed to produce a total score ranging from 3 to 21. A higher score indicates a better quality of life and less impact from the cough.

5. Interpretation of Change:

• A clinically meaningful improvement (responder) is defined as an increase of ≥1.3 points from baseline in the LCQ total score.

• Clinically meaningful improvements in the individual domains are defined as an increase of ≥0.8 for the physical domain, ≥0.9 for the psychological domain, and ≥0.8 for the social domain.

Experimental Workflow for LCQ as a Clinical Trial Endpoint

The following diagram illustrates the workflow for incorporating the LCQ as an endpoint in a clinical trial, such as the Gefapixant trials.

Caption: Workflow of LCQ as an endpoint in Gefapixant trials.

Conclusion

The Leicester Cough Questionnaire has proven to be a robust and sensitive endpoint for evaluating the efficacy of Gefapixant in patients with refractory or unexplained chronic cough. The consistent and clinically meaningful improvements observed in the LCQ total score and its individual domains in the Gefapixant clinical trial program underscore the patient-relevant benefits of this novel therapy. These detailed application notes and protocols provide a framework for researchers and drug development professionals to effectively utilize the LCQ in future studies of antitussive agents.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Action of MK‐7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 24-Hour Ambulatory Cough Monitoring in Gefapixant Clinical Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies and protocols for 24-hour ambulatory cough monitoring as utilized in the pivotal clinical studies of Gefapixant for refractory or unexplained chronic cough. This document details the experimental procedures, data presentation, and the underlying signaling pathways relevant to the mechanism of action of Gefapixant.

Introduction

Gefapixant is a selective P2X3 receptor antagonist developed for the treatment of refractory or unexplained chronic cough.[1][2] The P2X3 receptors, which are ATP-gated ion channels located on sensory C-fibers of the vagus nerve in the airways, are implicated in the cough reflex.[1] In inflammatory conditions, the release of ATP from airway mucosal cells activates these receptors, triggering the urge to cough.[1] Gefapixant works by blocking the binding of ATP to P2X3 receptors, thereby reducing the hypersensitivity of the cough reflex.[1]

The primary efficacy endpoint in the key Phase 3 clinical trials, COUGH-1 and COUGH-2, was the 24-hour cough frequency, measured objectively using an ambulatory digital audio recording device. This document outlines the protocols for this critical aspect of the clinical evaluation of Gefapixant.

Quantitative Data from Gefapixant Clinical Studies

The following tables summarize the key quantitative data from the Phase 3 COUGH-1 and COUGH-2 clinical trials.

Table 1: Patient Demographics and Baseline Characteristics in COUGH-1 and COUGH-2 Trials

Characteristic	COUGH-1 (NCT03449134)	COUGH-2 (NCT03449147)
Number of Participants	730	1314
Mean Age (years)	59	58
Female Participants	74%	75%
Mean Duration of Cough (years)	11.5	11.1

Table 2: Efficacy of Gefapixant on 24-Hour Cough Frequency

Trial	Treatment Group	Duration	Baseline 24-hr Coughs/Hour (Mean)	Post-Treatment 24-hr Coughs/Hour (Mean)	Placebo-Adjusted Relative Reduction (%)
COUGH-1	Gefapixant 45 mg BID	12 Weeks	~18	~7	18.45%
Placebo	12 Weeks	~23	~10	N/A
COUGH-2	Gefapixant 45 mg BID	24 Weeks	~19	~7	14.64%
Placebo	24 Weeks	~19	~8	N/A

BID: Twice Daily

Experimental Protocols

24-Hour Ambulatory Cough Monitoring Protocol

The following protocol is a synthesized methodology based on the procedures employed in the Gefapixant clinical trials, which utilized the VitaloJAK™ ambulatory cough monitor.

Objective: To objectively measure the frequency of coughing over a continuous 24-hour period in an ambulatory setting.

Equipment:

• VitaloJAK® Cough Monitor: A portable, high-fidelity audio recording device.

• Dual sensors: A chest contact sensor to record sounds from the lungs and trachea, and a lapel air microphone to capture ambient sounds.

• Secure Digital (SD) card for data storage.

• Pouch or carrying case for the device.

• Patient diary.

Procedure:

• Patient Briefing and Consent:

  • Explain the purpose and procedure of the 24-hour cough monitoring to the participant.

  • Obtain informed consent.

  • Provide detailed instructions on wearing and operating the device, as well as on maintaining the patient diary.

• Device Setup and Attachment:

  • Insert a fresh battery pack and a formatted SD card into the VitaloJAK device.

  • Connect the chest sensor and lapel microphone cable to the device.

  • Securely attach the chest sensor to the patient's sternum.

  • Clip the lapel microphone to the patient's clothing, near the collarbone.

  • Place the VitaloJAK device in its pouch and instruct the patient to wear it consistently for the next 24 hours.

• Recording Period:

  • Instruct the patient to go about their normal daily activities, with the exception of activities that could damage the device (e.g., showering or swimming).

  • The device will continuously record audio for the entire 24-hour period.

  • The patient should be instructed on how to manage the device during sleep (e.g., placing it on a bedside table).

• Patient Diary:

  • The patient should maintain a diary to log significant events, such as:

    • Times of going to bed and waking up.

    • Meal times.

    • Periods of exercise or strenuous activity.

    • Any instances of device removal and the reason.

    • Subjective assessment of cough severity at different times.

• Device Retrieval and Data Upload:

  • After the 24-hour recording period, the patient returns the device to the clinical site.

  • The SD card is removed from the device.

  • The recorded audio data is securely uploaded to a centralized web portal for analysis.

• Data Analysis:

  • The 24-hour audio recording undergoes a semi-automated analysis process.

  • Step 1: Algorithmic Compression: A proprietary algorithm is used to filter out non-cough sounds and periods of silence, significantly reducing the file size for efficient review.

  • Step 2: Manual Verification: Trained analysts manually review the condensed audio files to identify and count each individual cough event. This dual approach ensures high accuracy, with a reported sensitivity of over 99%.

  • The total number of coughs is then used to calculate the average coughs per hour over the 24-hour period.

Visualizations

Gefapixant Mechanism of Action: P2X3 Receptor Signaling Pathway

Caption: Gefapixant blocks ATP-mediated P2X3 receptor activation on sensory nerves, inhibiting the cough reflex.

Experimental Workflow for 24-Hour Ambulatory Cough Monitoring

Caption: Workflow of 24-hour ambulatory cough monitoring from patient setup to final data analysis.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Action of MK-7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of Gefapixant Citrate for Oral Bioavailability in Animals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gefapixant, a first-in-class, selective P2X3 receptor antagonist, is under development for the treatment of refractory or unexplained chronic cough. The P2X3 receptor is an ATP-gated ion channel expressed on sensory afferent neurons. Preclinical evaluation of drug candidates like Gefapixant necessitates the development of oral formulations that ensure adequate and reproducible bioavailability in animal models. Gefapixant's physicochemical properties present challenges to achieving optimal oral exposure, making formulation strategies critical for successful preclinical development.

This document provides detailed application notes and protocols for the formulation of Gefapixant Citrate to enhance its oral bioavailability in animal studies. It includes potential formulation strategies, detailed experimental protocols, and representative pharmacokinetic data from preclinical species.

P2X3 Receptor Signaling Pathway

The following diagram illustrates the role of the P2X3 receptor in sensory neuron activation.

P2X3 receptor-mediated signaling cascade.

Formulation Strategies to Enhance Oral Bioavailability

Gefapixant's bioavailability can be influenced by its physicochemical properties. As observed in clinical development, the transition from a free base to a citrate salt (Gefapixant Citrate) was a key strategy to improve solubilization and mitigate pH-dependent absorption and food effects[1][2]. For preclinical studies, where consistent exposure is paramount, advanced formulation techniques may be necessary.

One highly effective approach for enhancing the bioavailability of compounds with solubility or permeability challenges is the creation of an Amorphous Solid Dispersion (ASD) . ASDs involve dispersing the active pharmaceutical ingredient (API) in an amorphous state within a polymer matrix. This prevents crystallization and can significantly increase the aqueous solubility and dissolution rate, leading to improved absorption. A successful example within the same drug class is the development of an ASD formulation for the P2X3 antagonist Eliapixant, which resulted in a twofold increase in bioavailability in rats and dogs compared to a simple suspension[3].

Experimental Protocols

Protocol 1: Preparation of a Gefapixant Citrate Amorphous Solid Dispersion (ASD)

This protocol is adapted from established methods for preparing ASDs for preclinical studies, such as those used for Eliapixant[3].

Objective: To prepare a Gefapixant Citrate ASD using a solvent evaporation method (spray drying) for oral administration in animals.

Materials:

• Gefapixant Citrate

• Kollidon® VA64 (vinylpyrrolidone-vinyl acetate copolymer)

• Ethanol (or other suitable solvent)

• Spray dryer

• Analytical balance

• Stir plate and stir bar

• Glassware

Procedure:

• Solution Preparation:

  • Determine the desired drug loading (e.g., 20% w/w Gefapixant Citrate in the final ASD).

  • For a 1 g batch of 20% ASD, weigh 200 mg of Gefapixant Citrate and 800 mg of Kollidon® VA64.

  • Dissolve both components in a suitable volume of ethanol (e.g., 20-40 mL) by stirring until a clear solution is obtained. The total solid content in the solution should typically be between 2-10% (w/v).

• Spray Drying:

  • Set up the spray dryer with appropriate parameters (these will need to be optimized for the specific equipment):

    • Inlet temperature: e.g., 80-120°C

    • Atomization gas flow rate: e.g., 400-600 L/hr

    • Feed pump rate: e.g., 3-10 mL/min

    • Aspirator rate: e.g., 80-100%

  • Pump the Gefapixant Citrate-polymer solution through the atomizer into the drying chamber.

  • The solvent rapidly evaporates, leaving fine particles of the ASD.

  • Collect the dried ASD powder from the cyclone collector.

• Post-Processing and Storage:

  • Dry the collected powder under vacuum at a mild temperature (e.g., 40°C) for 12-24 hours to remove any residual solvent.

  • Store the final ASD powder in a desiccator at room temperature to protect it from moisture.

• Characterization (Optional but Recommended):

  • Confirm the amorphous nature of the Gefapixant Citrate in the ASD using techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC).

Protocol 2: Oral Administration of Gefapixant Citrate Formulation in Rats for Pharmacokinetic Studies

This protocol provides a standard procedure for oral gavage in rats, a common method for administering oral formulations in preclinical pharmacokinetic studies.

Objective: To orally administer a defined dose of a Gefapixant Citrate formulation to rats and collect serial blood samples for pharmacokinetic analysis.

Materials:

• Gefapixant Citrate formulation (e.g., the ASD prepared in Protocol 1, suspended in a vehicle like 0.5% methylcellulose)

• Male Sprague-Dawley rats (or other appropriate strain), typically fasted overnight

• Appropriate size gavage needles (e.g., 16-18 gauge, flexible or curved with a bulb tip)

• Syringes

• Vehicle for suspension (e.g., 0.5% w/v methylcellulose in water)

• Microcentrifuge tubes containing anticoagulant (e.g., K2-EDTA)

• Equipment for blood collection (e.g., tail vein lancets, capillary tubes)

• Centrifuge

Procedure:

• Formulation Preparation:

  • Accurately weigh the required amount of Gefapixant Citrate ASD to prepare the dosing suspension.

  • Suspend the ASD in the vehicle to achieve the desired final concentration (e.g., 5 mg/mL for a 10 mg/kg dose in a 2 mL/kg volume). Ensure the suspension is homogenous.

• Dosing:

  • Weigh each rat to determine the precise dosing volume. The maximum recommended gavage volume for a rat is typically 10 mL/kg[1].

  • Restrain the rat securely, ensuring the head and neck are extended to create a straight path to the esophagus.

  • Gently insert the gavage needle into the mouth, advancing it along the palate and down the esophagus into the stomach. Do not force the needle.

  • Administer the formulation slowly and smoothly.

  • Withdraw the needle and return the animal to its cage.

• Blood Sampling:

  • Collect blood samples (approx. 100-200 µL) at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

  • Collect blood from the tail vein (or other appropriate site) into the anticoagulant-containing tubes.

  • Process the blood samples by centrifuging at approximately 2000 x g for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma supernatant to clean, labeled tubes and store at -80°C until bioanalysis.

Protocol 3: Bioanalytical Method for Gefapixant Quantification in Plasma

Objective: To accurately quantify the concentration of Gefapixant in plasma samples.

Methodology: A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for quantifying drug concentrations in biological matrices.

• Sample Preparation: Plasma samples are typically prepared using protein precipitation (e.g., with acetonitrile containing an internal standard) or liquid-liquid extraction to remove proteins and other interfering substances.

• Chromatographic Separation: The extracted sample is injected into a high-performance liquid chromatography (HPLC) system. Separation is achieved on a suitable column (e.g., a C18 reverse-phase column) with a mobile phase gradient.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. Gefapixant is detected using multiple reaction monitoring (MRM) in positive ion mode, providing high selectivity and sensitivity.

• Quantification: A calibration curve is generated using standards of known Gefapixant concentrations in blank plasma. The concentration of Gefapixant in the study samples is determined by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

Data Presentation

The following tables summarize available preclinical pharmacokinetic data for Gefapixant (also known as AF-219 and MK-7264).

Table 1: Summary of Preclinical Oral Pharmacokinetic Parameters for Gefapixant (AF-219) (Data extracted from an abstract; specific formulations not detailed)

Animal Species	Oral Bioavailability (%F)	Elimination Half-life (t½)
Rat	38 - 82%	1.5 - 7.6 h
Rabbit	38 - 82%	1.5 - 7.6 h
Dog	38 - 82%	1.5 - 7.6 h
Primate	38 - 82%	1.5 - 7.6 h

Table 2: Mean Plasma Concentrations of Gefapixant (MK-7264) in Rats Following a Single Oral Dose (Data derived from a study on MK-7264 pharmacology)

Dose (mg/kg, p.o.)	Time Post-Dose (hours)	Mean Plasma Concentration (nM)
10	3	605 (± 257)
20	3	1027 (± 597)
60	3	2077 (± 775)

Experimental Workflow Visualization

The diagram below outlines the logical workflow for developing and evaluating an oral formulation of Gefapixant Citrate in an animal model.

Workflow for oral formulation and PK testing.

References

• 1. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 2. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application of Physiologically Based Biopharmaceutics Modeling (PBBM) in the Development of Gefapixant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gefapixant, a first-in-class, selective P2X3 receptor antagonist, has been developed for the treatment of refractory or unexplained chronic cough.[1][2] As a weakly basic drug, its biopharmaceutical properties present challenges that can be effectively addressed using physiologically based biopharmaceutics modeling (PBBM).[3] PBBM is a powerful tool in drug development that integrates physicochemical properties of the drug with physiological factors of the human body to predict in vivo performance.[4][5] This approach has been instrumental in the development of Gefapixant's immediate-release (IR) tablet formulation, aiding in formulation selection, establishing a bioequivalence safe space, and assessing the potential for drug-drug interactions.

This document provides detailed application notes and protocols for utilizing PBBM in the development of Gefapixant, aimed at researchers, scientists, and drug development professionals.

Physicochemical and Biopharmaceutical Properties of Gefapixant

A thorough understanding of Gefapixant's properties is fundamental to building a robust PBBM. Key parameters are summarized in the table below.

Property	Value	Reference
Drug Substance	Gefapixant Citrate
BCS Class	Class II (Low Solubility, High Permeability)
Molecular Weight	365.41 g/mol (Gefapixant free base)
pKa	~9.0 (weak base)
Aqueous Solubility	Relatively constant from pH 3.5 to 5.0, decreases above pH 5.0
LogP	1.5
Permeability	High
Protein Binding	~55%
Primary Elimination	Renal excretion of unchanged drug

Application of PBBM in Gefapixant Development

A PBBM for Gefapixant was developed using GastroPlus™ to support the selection of the immediate-release tablet formulation and to define the bioequivalence dissolution safe space. The model was built based on the drug's physicochemical properties and clinical pharmacokinetic data. In vitro dissolution profiles of various free base and citrate salt formulations served as critical inputs to the model.

The developed PBBM was validated against independent clinical studies, including bioequivalence, relative bioavailability, and human absorption, metabolism, and excretion (ADME) studies. The model successfully predicted pharmacokinetic parameters (Cmax and AUC) with prediction errors of less than 20%.

One key application of the PBBM was the evaluation of gastric pH-mediated drug-drug interaction potential with the co-administration of a proton pump inhibitor (PPI), omeprazole. The model accurately predicted that omeprazole would lower the exposure of the free base formulation but would not significantly impact the pharmacokinetics of the citrate-based commercial formulation.

Furthermore, the PBBM was utilized to establish an extended virtual dissolution bioequivalence safe space. This analysis determined that Gefapixant drug product batches are expected to be bioequivalent to the clinical reference batch if their dissolution is greater than 80% in 60 minutes.

Experimental Protocols

The following are detailed, illustrative protocols for key experiments that provide data for the PBBM of Gefapixant. These protocols are based on standard pharmaceutical industry practices for immediate-release solid oral dosage forms.

Protocol 1: In Vitro Dissolution Testing of Gefapixant IR Tablets

Objective: To determine the in vitro dissolution rate of Gefapixant immediate-release tablets under various pH conditions to provide input data for the PBBM.

Apparatus: USP Apparatus 2 (Paddle)

Media:

• 0.1 N HCl (pH 1.2)

• Acetate buffer (pH 4.5)

• Phosphate buffer (pH 6.8)

Method:

• Place 900 mL of the selected dissolution medium in each vessel and equilibrate to 37 ± 0.5 °C.

• Set the paddle speed to 50 RPM.

• Place one Gefapixant IR tablet in each vessel.

• Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 10, 15, 20, 30, 45, and 60 minutes).

• Replace the withdrawn volume with fresh, pre-warmed medium.

• Filter the samples immediately through a suitable filter (e.g., 0.45 µm PVDF).

• Analyze the filtrate for Gefapixant concentration using a validated HPLC method.

• Calculate the percentage of drug dissolved at each time point.

Protocol 2: PBBM Development and Validation for Gefapixant using GastroPlus™

Objective: To develop and validate a PBBM for Gefapixant to simulate its in vivo absorption and pharmacokinetics.

Software: GastroPlus™ (Simulations Plus, Inc.)

Model Type: Advanced Compartmental Absorption and Transit (ACAT™) model

Methodology:

• Model Building:

  • Compound Properties: Input the physicochemical properties of Gefapixant (see table above) into the GastroPlus™ database. This includes molecular weight, pKa, LogP, solubility-pH profile, and permeability.

  • Formulation Properties: Define the immediate-release tablet formulation. Input the dose, particle size distribution, and select the appropriate IR tablet model.

  • Physiology: Select the human physiological model (e.g., "Human - Fasted" or "Human - Fed").

  • Pharmacokinetics: Input the pharmacokinetic parameters obtained from clinical studies, such as clearance and volume of distribution.

• Model Input from In Vitro Data:

  • Import the in vitro dissolution data obtained from Protocol 1 for the different formulations and pH conditions. The model will use this data to simulate the in vivo dissolution and subsequent absorption.

• Model Verification and Validation:

  • Simulate the plasma concentration-time profiles for the different formulations and clinical study conditions (e.g., fasted vs. fed, with and without PPIs).

  • Compare the simulated Cmax and AUC values with the observed clinical data. The model is considered validated if the prediction error is within acceptable limits (e.g., ≤ 20%).

• Model Application (Virtual Bioequivalence and DDI Prediction):

  • Virtual Bioequivalence: Use the validated model to define a "safe space" for dissolution. Simulate the effect of varying dissolution rates on the bioequivalence of different virtual batches compared to the reference product.

  • Drug-Drug Interaction (DDI): Simulate the effect of co-administered drugs that alter gastric pH (e.g., omeprazole) on the absorption and pharmacokinetics of different Gefapixant formulations.

Visualizations

Gefapixant Signaling Pathway

Caption: Mechanism of action of Gefapixant in the cough reflex pathway.

PBBM Workflow for Gefapixant

Caption: Workflow for the development and application of a PBBM for Gefapixant.

Logical Relationship for Formulation Bridging

Caption: Formulation bridging strategy for Gefapixant development.

References

• 1. swissmedic.ch [swissmedic.ch]
• 2. simulations-plus.com [simulations-plus.com]
• 3. researchgate.net [researchgate.net]
• 4. Clinical Formulation Bridging of Gefapixant, a P2X3‐Receptor Antagonist, for the Treatment of Chronic Cough - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pmda.go.jp [pmda.go.jp]

Application Notes and Protocols for Immunohistochemical Localization of P2X3 Receptors in Airway Tissue

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the localization of the P2X3 purinergic receptor in airway tissue using immunohistochemistry (IHC). The P2X3 receptor, a ligand-gated ion channel activated by extracellular ATP, is a key player in sensory nerve activation and is implicated in conditions such as chronic cough and airway hyperreactivity.[1][2][3][4][5] Its precise localization is crucial for understanding its physiological roles and for the development of targeted therapeutics.

Introduction to P2X3 Receptors in the Airways

P2X3 receptors are predominantly expressed on C- and Aδ-fiber sensory neurons, which innervate the upper and lower airways. These nerve fibers originate from the jugular and nodose ganglia. Activation of these receptors by ATP, which can be released from various cells during inflammation, injury, or stress, is believed to be central to the initiation of the cough reflex and the sensation of airway irritation. In addition to sensory nerves, some studies suggest that P2X3 receptors are also expressed on airway epithelial cells. The upregulation of P2X3 receptors has been observed in inflammatory airway conditions, highlighting its potential as a therapeutic target. Antagonists targeting P2X3 and P2X2/3 receptors are currently under investigation for the treatment of chronic cough.

Quantitative Data on P2X3 Receptor Expression

The following tables summarize quantitative data on P2X3 receptor expression in airway-related tissues from published studies.

Table 1: P2X3 Expression in Airway Sensory Neurons

Species	Ganglion	Neuron Type	P2X3 Expression	Co-expression	Reference
Guinea Pig	Jugular	C-fibers (predominantly)	23/32 neurons	TRPM3 in 34/49 P2X expressing neurons
Guinea Pig	Nodose	A∂-fibers (predominantly)	22/37 neurons	P2X2 in 15/47 P2X3 neurons
Mouse	Vagal Ganglia	Sensory Neurons	51.8 ± 4.4% in WT mice	-
Mouse (with chronic airway eosinophilia)	Vagal Ganglia	Sensory Neurons	67.2 ± 4.8%	Correlated with BAL eosinophils (r-squared = 0.72)
Eosinophil-deficient Mouse	Vagal Ganglia	Sensory Neurons	59.3 ± 3.3%	-

Table 2: P2X3 RNA Expression in Human Airway Cells (RNA-Seq Data)

Cell Type	Expression Level (FPKM)	Reference
Human Bronchial Epithelial Cells (HBEC)	Not detected
Human Airway Smooth Muscle (HASM)	Not detected

Note: FPKM = Fragments Per Kilobase of transcript per Million mapped reads. The absence of detection in these specific RNA-seq datasets does not preclude protein expression, which can be influenced by post-transcriptional regulation.

Experimental Protocols

This section provides a detailed protocol for performing immunohistochemistry to localize P2X3 receptors in paraffin-embedded airway tissue.

I. Tissue Preparation and Sectioning

• Fixation: Immediately after dissection, fix fresh airway tissue (e.g., trachea, bronchi) in 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS) for 4-24 hours at 4°C.

• Dehydration: Dehydrate the fixed tissue through a graded series of ethanol concentrations:

  • 70% ethanol (1 hour)

  • 80% ethanol (1 hour)

  • 95% ethanol (1 hour)

  • 100% ethanol (2 changes, 1 hour each)

• Clearing: Clear the tissue in xylene (2 changes, 1 hour each).

• Embedding: Infiltrate the tissue with molten paraffin wax at 60°C (2 changes, 1-2 hours each) and embed in a paraffin block.

• Sectioning: Cut 4-5 µm thick sections using a microtome and mount them on positively charged slides.

• Drying: Dry the slides overnight at 37°C or for 1-2 hours at 60°C.

II. Immunohistochemical Staining

• Deparaffinization and Rehydration:

  • Xylene (2 changes, 10 minutes each)

  • 100% ethanol (2 changes, 5 minutes each)

  • 95% ethanol (5 minutes)

  • 70% ethanol (5 minutes)

  • 50% ethanol (5 minutes)

  • Rinse in distilled water.

• Antigen Retrieval:

  • Heat-Induced Epitope Retrieval (HIER) is recommended for P2X3.

  • Immerse slides in a pre-heated antigen retrieval solution (e.g., 10 mM Sodium Citrate buffer, pH 6.0 or Tris-EDTA buffer, pH 9.0).

  • Heat in a microwave, pressure cooker, or water bath. A typical protocol is to heat at 95-100°C for 10-20 minutes.

  • Allow slides to cool down in the buffer for at least 20 minutes at room temperature.

  • Rinse slides in PBS.

• Blocking Endogenous Peroxidase (for chromogenic detection):

  • Incubate sections in 3% hydrogen peroxide in methanol for 10-15 minutes to block endogenous peroxidase activity.

  • Rinse with PBS.

• Blocking Non-Specific Binding:

  • Incubate sections with a blocking solution (e.g., 5% normal goat serum and 1% bovine serum albumin in PBS) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary anti-P2X3 antibody in the blocking solution to its optimal concentration (refer to the antibody datasheet for starting recommendations, typically 1:100 to 1:500). Commercially available and validated anti-P2X3 antibodies can be sourced from suppliers like Abcam, Alomone Labs, and Thermo Fisher Scientific.

  • Incubate the sections with the primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Wash slides with PBS (3 changes, 5 minutes each).

  • Incubate with a biotinylated or fluorophore-conjugated secondary antibody (e.g., goat anti-rabbit IgG) diluted in blocking solution for 1-2 hours at room temperature.

• Detection (for chromogenic detection):

  • Wash slides with PBS (3 changes, 5 minutes each).

  • Incubate with an avidin-biotin-peroxidase complex (ABC reagent) for 30-60 minutes at room temperature.

  • Wash slides with PBS (3 changes, 5 minutes each).

  • Develop the color using a chromogen substrate solution, such as 3,3'-diaminobenzidine (DAB), until the desired staining intensity is reached. Monitor under a microscope.

  • Stop the reaction by rinsing with distilled water.

• Counterstaining:

  • Lightly counterstain the sections with hematoxylin to visualize cell nuclei.

  • Rinse with tap water.

• Dehydration and Mounting:

  • Dehydrate the sections through a graded series of ethanol and clear in xylene.

  • Mount with a permanent mounting medium.

III. Imaging and Analysis

• Examine the stained sections under a light microscope (for chromogenic detection) or a fluorescence microscope (for immunofluorescence).

• P2X3 immunoreactivity is expected in nerve fibers within the airway epithelium, submucosa, and around blood vessels. Staining may also be observed in epithelial cells.

• Negative controls (omitting the primary antibody) should be included to ensure the specificity of the staining.

Signaling Pathways and Experimental Workflows

P2X3 Receptor Signaling Pathway in Airway Sensory Nerves

References

• 1. In pursuit of P2X3 antagonists: novel therapeutics for chronic pain and afferent sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | The therapeutic promise of ATP antagonism at P2X3 receptors in respiratory and urological disorders [frontiersin.org]
• 4. hra.nhs.uk [hra.nhs.uk]
• 5. P2X Receptors: Potential Therapeutic Targets for Symptoms Associated With Lung Cancer — A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Gefapixant Taste-Related Adverse Effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate taste-related adverse effects observed in studies involving Gefapixant.

Frequently Asked Questions (FAQs)

Q1: What are the common taste-related adverse effects associated with Gefapixant?

A1: The most frequently reported taste-related adverse effects are dysgeusia (alteration of taste), ageusia (complete loss of taste), and hypogeusia (decreased taste sensitivity).[1][2] These are the most common adverse events reported in clinical trials for Gefapixant.[1]

Q2: What is the underlying mechanism of Gefapixant-induced taste disturbances?

A2: Gefapixant is a selective antagonist of the P2X3 receptor. However, it also has activity at the P2X2/3 receptor heterotrimer.[3][4] These P2X2/3 receptors are expressed on gustatory nerves and are crucial for taste signal transmission. By blocking these receptors, Gefapixant can interfere with the normal taste signaling pathway, leading to alterations in taste perception.

Q3: Are the taste-related side effects of Gefapixant dose-dependent?

A3: Yes, the incidence and severity of taste-related adverse effects are strongly correlated with the dose of Gefapixant. Higher doses are associated with a significantly higher frequency of taste disturbances.

Q4: Are the taste-related adverse effects of Gefapixant reversible?

A4: Yes, in the majority of cases, taste-related adverse events are reported to be reversible and resolve after discontinuation of the treatment. A study showed that 24 hours after discontinuing treatment, a patient's sense of taste returned. Some studies have also reported resolution of taste-related adverse events while patients remained on treatment.

Q5: Besides taste disturbances, what other oral sensory effects have been noted with Gefapixant?

A5: In addition to taste-related effects, oral hypoaesthesia (oral numbness) and paraesthesia (tingling or prickling sensation in the mouth) have been reported, and their frequency also appears to be dose-dependent.

Troubleshooting Guide for Taste-Related Adverse Events in Gefapixant Studies

This guide provides a step-by-step approach to managing taste-related adverse events in a research setting.

Issue: A study participant reports a significant alteration in taste after initiating Gefapixant treatment.

Step 1: Characterize the Taste Disturbance

• Action: Administer a taste assessment questionnaire to systematically document the nature and severity of the taste alteration.

• Rationale: A detailed description will help in understanding the specific impact on the participant and in monitoring changes over time.

Step 2: Review the Dosing Regimen

• Action: Correlate the onset and severity of the taste disturbance with the current dosage of Gefapixant.

• Rationale: Given the dose-dependent nature of this adverse effect, this information is critical for determining the next steps.

Step 3: Consider Dose Adjustment

• Action: If the study protocol allows, consider a dose reduction for the affected participant.

• Rationale: Lowering the dose of Gefapixant is the most direct and effective method for mitigating taste-related side effects.

Step 4: Monitor for Resolution

• Action: Continue to monitor the participant's taste perception using the assessment questionnaire at regular intervals after any intervention.

• Rationale: This will provide data on the effectiveness of the mitigation strategy and the time course of resolution.

Step 5: Document and Report

• Action: Thoroughly document all instances of taste-related adverse events, the mitigation strategies employed, and the outcomes.

• Rationale: This information is vital for the overall safety profile of the drug and for refining future study protocols.

Data on Taste-Related Adverse Events

The following tables summarize the incidence of taste-related adverse events with Gefapixant at different doses as reported in clinical trials.

Table 1: Incidence of Dysgeusia at Different Doses of Gefapixant

Dose of Gefapixant	Placebo	7.5 mg	20 mg	50 mg
Incidence of Dysgeusia	5%	10%	33%	48%

Source: Adapted from a 12-week, phase 2b, randomized, double-blind, placebo-controlled study.

Table 2: Discontinuation Due to Taste-Related Adverse Events (50 mg Dose)

Adverse Event	Number of Patients Discontinuing
Ageusia	4
Hypogeusia	2
Dysgeusia	2
Oral Hypoaesthesia	2

Source: Data from a phase 2b clinical trial.

Experimental Protocols

Protocol 1: Assessment of Taste Function Using Taste Strips

This protocol outlines a general method for assessing taste function, which can be adapted for studies involving Gefapixant.

1. Objective: To quantitatively assess the four basic tastes (sweet, sour, salty, and bitter) in study participants.

2. Materials:

• Validated taste strips for sweet, sour, salty, and bitter tastes in various concentrations.
• Distilled water for rinsing.
• Data collection forms.

3. Procedure:

• The participant should not eat, drink (except water), or smoke for at least one hour before the test.
• The test is performed in a quiet, odor-free environment.
• The participant is instructed to rinse their mouth with distilled water.
• The taste strips are applied to the anterior part of the tongue in a randomized order of taste qualities and concentrations.
• After each strip, the participant is asked to identify the taste from a list of descriptors (sweet, sour, salty, bitter, no taste).
• The participant rinses their mouth with distilled water between each strip application.
• The identification threshold for each taste quality is determined as the lowest concentration the participant correctly identifies.

Protocol 2: Patient-Reported Outcome Measure for Taste Disturbance

This protocol describes the use of a questionnaire to subjectively assess taste disturbances.

1. Objective: To capture the participant's subjective experience of taste alteration.

2. Instrument: A validated questionnaire for drug-induced dysgeusia, such as a modified version of the Chemotherapy-induced Taste Alteration Scale (CiTAS).

3. Procedure:

• The questionnaire is administered at baseline (before the first dose of Gefapixant) and at regular intervals throughout the study.
• The questionnaire should include items that assess:

• Changes in the perception of specific tastes (sweet, sour, salty, bitter, umami).
• The presence of a metallic or other phantom taste.
• The impact of taste changes on appetite and food enjoyment.
• The overall severity of the taste disturbance on a visual analog scale (VAS).

• The responses are scored and analyzed to track changes in taste perception over time and in response to any interventions.

Visualizations

Caption: Gefapixant's mechanism of taste disturbance.

Caption: Workflow for managing taste-related adverse events.

References

• 1. Taste sensitivity in healthy adults: gustatory test validation and observational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drug-induced taste disorders [swissmedic.ch]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Evaluation of Chemotherapy-induced Dysgeusia in Patients With Gastrointestinal Cancer: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]

Dose-response relationship of Gefapixant efficacy versus dysgeusia

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the dose-response relationship of Gefapixant's efficacy versus the common adverse event of dysgeusia. The following frequently asked questions (FAQs) and troubleshooting guides are based on data from key clinical trials.

Frequently Asked Questions (FAQs)

Q1: What is the established dose-response relationship for Gefapixant's efficacy in reducing cough frequency?

A1: Clinical trial data indicates a dose-dependent increase in the efficacy of Gefapixant for reducing cough frequency in patients with refractory or unexplained chronic cough. Maximal improvements in cough frequency are generally observed at doses of 30 mg and higher.[1][2] For instance, the COUGH-1 and COUGH-2 phase 3 trials demonstrated that Gefapixant 45 mg twice daily resulted in a significant reduction in 24-hour cough frequency compared to placebo.[3][4] Specifically, at 12 weeks, the reduction was 18.5% in COUGH-1, and at 24 weeks, it was 14.6% in COUGH-2.[3] A dose-response meta-analysis of nine randomized controlled trials found that a 45 mg twice-daily dose of Gefapixant reduced awake cough frequency by 17.6%. Lower doses, such as 15 mg twice daily, did not show a significant reduction in cough frequency versus placebo in the phase 3 trials.

Q2: How does the incidence of dysgeusia (taste disturbance) correlate with the dose of Gefapixant?

A2: There is a clear and strong dose-dependent relationship between Gefapixant and the incidence of taste-related adverse events, including dysgeusia, ageusia, and hypogeusia. The frequency of these events increases with higher doses of Gefapixant. For example, in a phase 2b trial, dysgeusia was reported in 5% of patients on placebo, 10% on 7.5 mg, 33% on 20 mg, and 48% on 50 mg of Gefapixant. In the COUGH-1 and COUGH-2 trials, taste-related adverse events were the most common side effects. A meta-analysis indicated that at a 45 mg twice-daily dose, there is a 32% increase in taste-related adverse events compared to placebo. The taste disturbances are generally reported as mild to moderate in severity.

Q3: What is the underlying mechanism of action of Gefapixant, and how does it relate to both its therapeutic effect and the side effect of dysgeusia?

A3: Gefapixant is a selective P2X3 receptor antagonist. The P2X3 receptor is an ATP-gated ion channel found on sensory nerve fibers, including those in the airways. In chronic cough, it is hypothesized that inflammation or irritation leads to an increase in extracellular ATP, which then activates P2X3 receptors on airway sensory nerves, triggering the cough reflex. Gefapixant blocks this activation, thereby reducing cough frequency.

The adverse effect of dysgeusia is thought to be mediated by the inhibition of the P2X2/3 receptor, a heterotrimer found on gustatory afferent nerves involved in taste sensation. Gefapixant also has an effect on these P2X2/3 receptors, leading to altered taste perception.

Troubleshooting and Experimental Design

Q4: We are designing a preclinical study for a novel P2X3 antagonist. What are the key methodological considerations from the Gefapixant trials?

A4: Based on the clinical development of Gefapixant, the following experimental design elements are crucial:

• Objective Cough Monitoring: The primary efficacy endpoint in major trials was the 24-hour or awake cough frequency, measured objectively using validated cough monitoring devices like the VitaloJAK. Subjective measures such as the Cough Severity Visual Analogue Scale (VAS) and the Leicester Cough Questionnaire (LCQ) for quality of life were important secondary endpoints.

• Dose-Escalation Studies: Initial phase 2 studies employed a dose-escalation design to characterize the efficacy and tolerability profile across a range of doses (e.g., 7.5 mg, 20 mg, 50 mg). This is critical for identifying the optimal dose for phase 3 trials.

• Placebo Control: All pivotal trials were randomized, double-blind, and placebo-controlled to account for the significant placebo effect often observed in cough studies.

• Patient Population: Trials focused on adults with refractory or unexplained chronic cough, typically defined as a cough lasting for at least 8 weeks to a year, with a baseline cough severity score indicating a significant burden.

Data Summary

Table 1: Dose-Response of Gefapixant Efficacy on Cough Frequency

Dose (twice daily)	Study	Duration	Efficacy Outcome	Percent Reduction vs. Placebo
7.5 mg	Phase 2b	12 weeks	Awake Cough Frequency	22.0% (not statistically significant)
15 mg	COUGH-1 & COUGH-2	12 & 24 weeks	24-h Cough Frequency	Not statistically significant
20 mg	Phase 2b	12 weeks	Awake Cough Frequency	22.2% (not statistically significant)
30 mg	Dose-Escalation	4 days	Awake Cough Frequency	37.1%
45 mg	COUGH-1	12 weeks	24-h Cough Frequency	18.5%
45 mg	COUGH-2	24 weeks	24-h Cough Frequency	14.6%
50 mg	Phase 2b	12 weeks	Awake Cough Frequency	37.0%

Data compiled from multiple clinical trials.

Table 2: Dose-Response of Dysgeusia with Gefapixant

Dose (twice daily)	Study	Incidence of Dysgeusia
Placebo	Phase 2b	5%
7.5 mg	Phase 2b	10%
15 mg	Meta-analysis	6 more per 100 patients vs. placebo
20 mg	Phase 2b	33%
45 mg	Meta-analysis	32 more per 100 patients vs. placebo
50 mg	Phase 2b	48%
≥150 mg	Dose-Escalation	Maximal taste disturbance observed

Data compiled from multiple clinical trials.

Visualizations

Caption: Mechanism of action of Gefapixant in reducing cough.

Caption: Proposed mechanism of Gefapixant-induced dysgeusia.

Caption: Simplified workflow of a typical Gefapixant clinical trial.

References

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. 2minutemedicine.com [2minutemedicine.com]
• 4. Efficacy and safety of gefapixant, a P2X3 receptor antagonist, in refractory chronic cough and unexplained chronic cough (COUGH-1 and COUGH-2): results from two double-blind, randomised, parallel-group, placebo-controlled, phase 3 trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Unblinding from Taste Disturbance in Clinical Trials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage the potential for unblinding in clinical trials due to taste disturbances caused by investigational products.

Troubleshooting Guides

This section offers step-by-step guidance for specific issues that may arise during a clinical trial.

Issue 1: A Participant Reports a Distinct or Unpleasant Taste from the Investigational Product

• Problem: A trial participant reports a noticeable taste (e.g., bitter, metallic) from their assigned treatment, creating a risk of unblinding.

• Possible Causes:

  • The active pharmaceutical ingredient (API) has a strong intrinsic taste.

  • The placebo's taste does not adequately match the active product.[1]

  • Taste-masking technologies used are insufficient or have failed.

• Solutions:

  • Document the Event: Record the participant's exact description of the taste as an adverse event. Note the time of onset and duration.

  • Assess for Unblinding: At the end of the study, you can formally assess the success of blinding by asking participants which treatment they believe they received.[2] If a significant number of participants correctly identify their treatment group, the blind may have been compromised.

  • Review Formulation:

    • If the trial is in an early phase, consider reformulating the investigational product or the placebo to improve taste matching.[1]

    • For liquid formulations, powders, or orally disintegrating tablets where the API is not masked by a coating, ensuring the placebo has a similar taste profile is critical.[1]

  • Emergency Unblinding Protocol: Only in rare cases where the taste is associated with a serious adverse event (SAE) should emergency unblinding be considered, following the study's pre-defined protocol.

Issue 2: High Rate of Unblinding Suspected Due to Widespread Taste-Related Side Effects

• Problem: Multiple participants in one treatment arm report similar taste disturbances, leading to speculation about treatment allocation and compromising the integrity of the trial.

• Possible Causes:

  • A common and distinct taste profile of the active drug that is difficult to mask.

  • Side effects other than taste (e.g., oral numbness, tingling) that are also linked to the taste of the product.

• Solutions:

  • Data Monitoring Committee (DMC) Review: The independent DMC should be notified to review the incidence of taste-related adverse events and assess the potential impact on trial integrity.

  • Consider an "Active Placebo": For future trials, an active placebo that mimics the taste and other minor, harmless side effects of the investigational drug can be used to maintain the blind.[3]

  • Centralized Assessment: Implement a centralized assessment of side effects to ensure consistent documentation and to avoid localized unblinding among investigators at different sites.

  • Statistical Analysis Plan: The statistical analysis plan should prespecify how potential unblinding will be handled, which may include sensitivity analyses to assess the robustness of the results.

Issue 3: The Placebo Taste Does Not Adequately Match the Active Drug

• Problem: During formulation development or early-phase trials, it is discovered that the placebo is easily distinguishable from the active drug based on taste.

• Possible Causes:

  • The placebo is simply the vehicle without the API, and the API has a distinct taste.

  • Excipients in the active formulation contribute to its taste profile and are absent in the placebo.

• Solutions:

  • Sensory Analysis Panel: Conduct a formal sensory analysis using a trained panel to quantify the taste attributes of both the active drug and the placebo. The Flavor Profile method is an internationally recognized approach for this.

  • Placebo Reformulation: Add GRAS (Generally Recognized as Safe) excipients to the placebo to mimic the sensory characteristics of the active drug, such as bitterness or a specific mouthfeel.

  • Active Drug Reformulation: In some cases, it may be necessary to reformulate the active drug to reduce its aversive taste, making it easier to match with a placebo.

Frequently Asked Questions (FAQs)

Q1: What are the most effective taste-masking techniques for bitter compounds?

A1: The choice of taste-masking technique depends on the properties of the drug. Common and effective methods include:

• Polymer Coating: Creating a physical barrier around the drug particle to prevent it from dissolving in the mouth.

• Use of Sweeteners and Flavors: Adding sweeteners (e.g., sucralose, aspartame) and flavors (e.g., mint, fruit) can help overwhelm a bitter taste.

• Ion Exchange Resins: These polymers can form a complex with the drug, preventing its release and interaction with taste receptors in the oral cavity.

• Microencapsulation: Encapsulating the drug in a protective coating.

• Complexation with Cyclodextrins: Cyclodextrins can encapsulate the bitter drug molecule, reducing its ability to interact with taste buds.

Q2: How can we assess the effectiveness of our taste-masking strategy before a large-scale clinical trial?

A2: Several methods can be used to evaluate taste-masking efficacy:

• Human Taste Panels: A group of trained volunteers can rate the bitterness and overall palatability of the formulation.

• Electronic Tongues (e-tongues): These are analytical instruments that can quantify taste by mimicking human taste receptors.

• In Vitro Drug Release: Measuring the amount of drug released in artificial saliva can be an indicator of how much of the drug is available to interact with taste receptors. A lower release suggests better taste masking.

Q3: What are the regulatory considerations for unblinding due to taste disturbance?

A3: While taste disturbance is not typically a serious adverse event in itself, any unblinding can have regulatory implications. It is crucial to have a clear protocol for documenting and reporting any instances of potential unblinding. If a significant number of participants are unblinded, it could compromise the validity of the trial, which would need to be addressed with regulatory agencies.

Q4: Can an "active placebo" be used to mimic the taste of an investigational drug?

A4: Yes, an active placebo is a type of placebo that is designed to mimic the noticeable side effects of the active drug, which can include taste. For example, if an active drug has a bitter taste, a small, sub-therapeutic amount of a bitter substance could be added to the placebo to maintain the blind.

Q5: What is the incidence of taste disturbance with different classes of drugs?

A5: The incidence of drug-induced taste disturbance varies widely by drug class. Some classes are more commonly associated with this side effect.

Drug Class	Examples	Reported Incidence of Taste Disturbance
ACE Inhibitors	Captopril, Enalapril	Can range from 5% to 20%
Antimicrobials	Metronidazole, Clarithromycin	Frequently reported, with some studies showing over 10%
Chemotherapy Agents	Cisplatin, Doxorubicin	Up to 86% of patients undergoing chemotherapy report taste changes.
Antidepressants	Amitriptyline, Mirtazapine	Can occur, with some reports of taste loss.
Lipid-Lowering Agents	Statins	Can produce taste distortions or loss of taste (ageusia).

Note: Incidence rates are estimates and can vary based on the specific drug, dosage, and patient population.

Experimental Protocols

Protocol: Sensory Evaluation of Investigational Product and Placebo

Objective: To quantitatively assess and compare the taste profiles of the active investigational product and its corresponding placebo to identify any perceptible differences that could lead to unblinding.

Methodology:

• Panel Selection: Recruit a panel of 8-12 healthy adult volunteers who have been screened for their ability to detect and describe basic tastes (sweet, sour, salty, bitter, umami).

• Training: Train the panelists on the specific sensory attributes to be evaluated (e.g., bitterness intensity, metallic notes, aftertaste, mouthfeel) using reference standards.

• Sample Preparation: Prepare the active and placebo samples in a standardized manner. Samples should be coded with random three-digit numbers to blind the panelists.

• Testing Environment: Conduct the evaluation in a controlled environment with neutral lighting, temperature, and humidity to minimize external biases.

• Evaluation Procedure:

  • Panelists should rinse their mouths with purified water before tasting each sample.

  • A standardized amount of the sample is taken into the mouth and held for a specific duration (e.g., 10 seconds) before expectorating.

  • Panelists will then rate the intensity of each sensory attribute on a structured scale (e.g., a 0-15 point scale).

  • A palate cleanser (e.g., unsalted crackers and water) should be used between samples.

• Data Analysis: Analyze the data statistically to determine if there are significant differences in the taste profiles of the active and placebo products.

Visualizations

References

• 1. senopsys.com [senopsys.com]
• 2. researchgate.net [researchgate.net]
• 3. Methods of Blinding in Reports of Randomized Controlled Trials Assessing Pharmacologic Treatments: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Gefapixant Citrate formulation improvements for enhanced stability

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the formulation of Gefapixant Citrate. The information is designed to address potential stability challenges and provide a framework for experimental design.

Frequently Asked Questions (FAQs)

Q1: What was the primary motivation for developing a citrate salt of Gefapixant?

A1: The citrate salt of Gefapixant was developed to improve the drug's physicochemical properties. Early formulations using the free base showed undesirable effects related to food intake and gastric pH. The citrate salt enhances drug solubilization and allows for rapid and complete dissolution, independent of pH conditions. This leads to a more stable and robust drug product with predictable bioperformance[1].

Q2: What were the key differences between the F04A and the commercial F04B formulations?

A2: The F04A formulation, used in Phase 3 clinical trials, contained citric acid as an acidulant and crospovidone type A as a disintegrant. The commercial F04B formulation was developed to resolve "tablet elegance issues" observed during stability evaluation of F04A. The key changes involved the removal of citric acid and the use of crospovidone type B[1]. This refinement aimed to enhance the long-term physical stability of the tablet.

Q3: What are the known excipients in the commercial Gefapixant Citrate tablet?

A3: The immediate-release film-coated tablet contains Gefapixant Citrate along with the following excipients: microcrystalline cellulose, D-mannitol, hypromellose, crospovidone, colloidal silicon dioxide, sodium stearyl fumarate, and magnesium stearate. The tablet is coated with Opadry Pink and polished with carnauba wax[2][3].

Q4: What is the mechanism of action of Gefapixant?

A4: Gefapixant is a selective antagonist of the P2X3 receptor, an ATP-gated ion channel found on sensory C-fibers of the vagus nerve in the airways[4]. During inflammation or in response to irritants, ATP is released from airway cells and binds to these P2X3 receptors. This activation is perceived as an urge to cough and initiates the cough reflex. Gefapixant blocks this binding, thereby reducing the activation of the sensory fibers and dampening the cough reflex.

Troubleshooting Guide for Formulation Stability

This guide addresses common issues that may be encountered during the formulation and stability testing of Gefapixant Citrate or similar compounds.

Issue	Potential Root Cause(s)	Recommended Action(s)
Tablet Discoloration or "Elegance Issues"	1. Excipient Interaction: Potential interaction between the API and excipients, particularly in the presence of heat and humidity. The change from F04A (with citric acid) to F04B (without citric acid) suggests that minor formulation components can significantly impact physical stability. 2. Photodegradation: Although the drug substance is reported to be photostable, the final formulation's photosensitivity could differ. 3. Oxidative Degradation: Reaction with atmospheric oxygen.	1. Conduct excipient compatibility studies. Screen different grades of excipients (e.g., crospovidone type A vs. type B). Evaluate the impact of removing certain excipients, like acidulants, if the API is a salt form. 2. Perform photostability studies on the drug product as per ICH Q1B guidelines. Package the formulation in light-resistant materials. 3. Consider the use of antioxidants or packaging with an oxygen scavenger.
Alteration in Dissolution Profile on Storage	1. Polymorphic Conversion: The API may exist in different crystalline forms, some of which may be less soluble. Residual solvents can sometimes trigger transcrystallization. 2. Physical Changes in Tablet: Increased tablet hardness or changes in the properties of the disintegrant (e.g., crospovidone) upon aging.	1. Monitor the polymorphic form of the API in the formulation over time using techniques like X-ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC). Ensure the manufacturing process consistently produces the most stable polymorph. 2. Evaluate tablet hardness and friability as part of the stability protocol. Assess the impact of humidity on the chosen disintegrant.
Appearance of Unknown Peaks in HPLC Analysis	1. Chemical Degradation: The API may be degrading due to hydrolysis, oxidation, or thermolysis. 2. Impurity from Raw Material: Impurities in starting materials or excipients can lead to the formation of new compounds during manufacturing or storage.	1. Perform forced degradation studies to identify potential degradation products and establish their degradation pathways. This will help in developing a stability-indicating analytical method. 2. Implement stringent quality control for all raw materials. A derivatization HPLC method was developed for an impurity in a raw material for Gefapixant synthesis, highlighting the importance of this step.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation products of Gefapixant Citrate and to develop a stability-indicating analytical method.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of Gefapixant Citrate in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 N HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the stock solution with 0.1 N NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid drug substance to 105°C for 48 hours.

  • Photodegradation: Expose the solid drug substance and the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

• Sample Analysis: After the specified exposure time, neutralize the acidic and basic solutions. Dilute all samples to a suitable concentration (e.g., 100 µg/mL) and analyze by HPLC.

• Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify and quantify the degradation products. The goal is to achieve 5-20% degradation of the active ingredient.

Protocol 2: Stability-Indicating HPLC Method

Objective: To quantify Gefapixant Citrate and its degradation products in a stability study. The following is an illustrative method based on common practices for similar pharmaceutical compounds.

Methodology:

Parameter	Illustrative Condition
Instrument	High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector.
Column	C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
Mobile Phase	A: 0.1% Formic Acid in WaterB: AcetonitrileGradient: Start with 95% A, 5% B; ramp to 5% A, 95% B over 20 minutes; hold for 5 minutes; return to initial conditions and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	240 nm (This should be optimized based on the UV spectrum of Gefapixant).
Sample Preparation	Crush tablets, dissolve in a suitable solvent (e.g., methanol/water), sonicate, and filter through a 0.45 µm filter before injection.

Data Presentation

The following tables present illustrative data from a hypothetical 6-month accelerated stability study on two different Gefapixant Citrate formulations.

Table 1: Physical Stability at 40°C / 75% RH

Formulation	Time Point	Appearance	Hardness (N)	Friability (%)
Formulation X	Initial	White, round tablet	85	0.2
3 Months	Off-white, round tablet	88	0.3
6 Months	Slightly yellow, round tablet	92	0.4
Formulation Y	Initial	White, round tablet	86	0.2
3 Months	White, round tablet	87	0.2
6 Months	White, round tablet	86	0.2

Table 2: Chemical Stability at 40°C / 75% RH (Assay and Degradation Products by HPLC)

Formulation	Time Point	Assay (%)	Impurity A (%)	Impurity B (%)	Total Impurities (%)
Formulation X	Initial	99.8	0.05	Not Detected	0.05
3 Months	99.2	0.15	0.08	0.23
6 Months	98.5	0.35	0.15	0.50
Formulation Y	Initial	99.9	0.04	Not Detected	0.04
3 Months	99.7	0.06	Not Detected	0.06
6 Months	99.5	0.08	0.02	0.10

Visualizations

Caption: Mechanism of action of Gefapixant in the cough reflex pathway.

Caption: Experimental workflow for assessing formulation stability.

References

• 1. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 2. sciencescholar.us [sciencescholar.us]
• 3. Common Issues in Packaging Stability Studies and How to Resolve Them – StabilityStudies.in [stabilitystudies.in]
• 4. researchgate.net [researchgate.net]

Overcoming solubility challenges of Gefapixant in aqueous solutions

This guide provides researchers, scientists, and drug development professionals with technical support for overcoming the solubility challenges of Gefapixant in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Gefapixant?

Gefapixant is characterized as poorly soluble in water.[1][2] Its solubility is pH-dependent. For instance, at a pH of 5.23, the solubility is reported to be 140 mg/L.[3] In neutral pH environments, such as human urine (pH 5 to 7), the solubility is approximately 0.13 mg/mL.[4]

Q2: Why is the solubility of Gefapixant a concern for in vitro and in vivo studies?

Poor aqueous solubility can lead to several challenges:

• In vitro assays: Difficulty in preparing stock solutions and achieving desired concentrations for accurate assessment of biological activity.

• Oral bioavailability: Inconsistent and incomplete absorption from the gastrointestinal tract, potentially affected by food and gastric pH.[5] This can lead to high variability in patient exposure and therapeutic effect.

• Parenteral formulations: Challenges in developing injectable formulations that require the active pharmaceutical ingredient (API) to be fully dissolved.

Q3: What are the primary strategies to enhance the aqueous solubility of Gefapixant?

The main approaches to improve Gefapixant's solubility involve pH modification, salt formation, and the use of co-solvents. During clinical development, the formulation of Gefapixant evolved to address solubility issues. Initially, a free base formulation was used, which was later improved by adding citric acid to create a more soluble in-situ salt. Ultimately, a gefapixant citrate salt was developed for the commercial formulation to ensure consistent dissolution.

Troubleshooting Guide

Issue: I am observing precipitation of Gefapixant in my aqueous buffer.

• Possible Cause 1: pH of the solution.

  • Troubleshooting Tip: Gefapixant's solubility is pH-dependent. Lowering the pH of the solution can significantly increase its solubility. Consider using a buffer with a lower pH if your experimental conditions allow. The addition of an acidulant like citric acid has been shown to be effective.

• Possible Cause 2: Concentration exceeds solubility limit.

  • Troubleshooting Tip: You may be trying to dissolve Gefapixant at a concentration above its intrinsic solubility in your chosen solvent system. Refer to the solubility data tables below to select an appropriate solvent system for your target concentration. For high concentrations, consider using a co-solvent system.

Issue: How can I prepare a high-concentration stock solution of Gefapixant for my experiments?

• Solution: For preclinical and in vitro studies requiring higher concentrations, using a co-solvent system is recommended. Dimethyl sulfoxide (DMSO) is a common choice, with a reported solubility of up to 71 mg/mL. However, it is important to use fresh, anhydrous DMSO as moisture can reduce solubility. For in vivo animal studies, various co-solvent systems have been successfully used.

  If you observe precipitation upon dilution of a DMSO stock solution into an aqueous buffer, consider the following:

  • Reduce the final concentration of Gefapixant in the aqueous medium.

  • Increase the percentage of the co-solvent in the final solution, if tolerated by the experimental system.

  • Employing heat and/or sonication can aid in dissolution.

Data Presentation

Table 1: Solubility of Gefapixant in Various Solvents

Solvent System	Solubility	Notes
Water	Insoluble	Solubility is pH-dependent.
Water (pH 5.23)	140 mg/L
Water (pH 5 to 7)	~0.13 mg/mL	Normal pH range of human urine.
Ethanol	Insoluble
DMSO	71 mg/mL (200.9 mM)	Use fresh, anhydrous DMSO.
10% DMSO in 90% PBS	≥ 2.5 mg/mL (7.07 mM)	Clear solution.
10% DMSO, 40% PEG300, 5% Tween-80 in 45% Saline	≥ 2.08 mg/mL (5.89 mM)	Clear solution.
10% DMSO in 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL (5.89 mM)	Clear solution.
10% DMSO in 90% Corn Oil	≥ 2.08 mg/mL (5.89 mM)	Clear solution.

Table 2: Evolution of Gefapixant Clinical Formulations

Formulation	API Form	Key Excipient	Purpose	Impact on Solubility and Bioavailability
F01	Free Base	-	Early clinical trials	Bioavailability affected by food and gastric pH.
F02	Free Base	Citric Acid	Phase 2 trials	Enhanced drug solubilization by lowering microenvironmental pH and forming an in-situ citrate salt; mitigated food and gastric pH effects.
F04	Citrate Salt	-	To achieve pH-independent dissolution	Enhanced drug solubilization compared to the free base; exposures not meaningfully affected by food or proton pump inhibitors.
F04A	Citrate Salt	Citric Acid, Crospovidone Type A	Phase 3 trials	Improved processability.
F04B	Citrate Salt	Crospovidone Type B	Commercial formulation	Resolved tablet elegance issues observed during stability evaluation.

Experimental Protocols

Protocol 1: Preparation of Gefapixant Stock Solution in DMSO

• Materials: Gefapixant powder, fresh anhydrous Dimethyl Sulfoxide (DMSO).

• Procedure: a. Weigh the desired amount of Gefapixant powder. b. Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., for a 71 mg/mL stock, add 1 mL of DMSO to 71 mg of Gefapixant). c. If necessary, use ultrasonic agitation to aid dissolution. d. Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Formulation of Gefapixant in an Aqueous Co-Solvent System for In Vivo Studies

This protocol is based on a reported formulation for animal studies.

• Materials: Gefapixant powder, DMSO, PEG300, Tween-80, Saline.

• Procedure: a. Prepare a stock solution of Gefapixant in DMSO (e.g., 20.8 mg/mL). b. In a separate container, prepare the vehicle by mixing 40% PEG300, 5% Tween-80, and 45% Saline. c. To prepare the final dosing solution of 2.08 mg/mL, add 1 part of the Gefapixant DMSO stock solution to 9 parts of the vehicle. d. Mix thoroughly to ensure a clear solution.

Visualizations

Caption: Logical progression of formulation strategies to overcome Gefapixant's solubility challenges.

Caption: Experimental workflow for dissolving Gefapixant powder for in vitro studies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. swissmedic.ch [swissmedic.ch]
• 3. Gefapixant | C14H19N5O4S | CID 24764487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pmda.go.jp [pmda.go.jp]
• 5. Clinical Formulation Bridging of Gefapixant, a P2X3‐Receptor Antagonist, for the Treatment of Chronic Cough - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing dosage of Gefapixant to balance efficacy and tolerability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gefapixant. The focus is on optimizing dosage to achieve a balance between therapeutic efficacy in reducing cough frequency and managing tolerability, particularly taste-related adverse events.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Gefapixant?

Gefapixant is a selective, non-narcotic antagonist of the P2X3 receptor.[1][2][3][4] The P2X3 receptor is an ATP-gated ion channel found on sensory C-fibers of the vagus nerve in the airways.[5] When adenosine triphosphate (ATP) is released from airway epithelial cells in response to inflammation, irritation, or cell damage, it binds to P2X3 receptors. This binding activates the sensory nerves, triggering the cough reflex. Gefapixant works by blocking this ATP-mediated activation, thereby reducing the hypersensitivity of the cough reflex.

Q2: What is the optimal dose of Gefapixant for reducing cough frequency?

Clinical studies suggest that Gefapixant doses of 30 mg and 45 mg twice daily provide a significant reduction in cough frequency compared to placebo. Specifically, a 45 mg twice-daily dose has shown a statistically significant reduction in 24-hour cough frequency in Phase 3 trials. While higher doses (50 mg to 200 mg) also reduce cough frequency, doses at or above 30 mg appear to produce maximal improvements in this efficacy endpoint.

Q3: What are the primary tolerability issues associated with Gefapixant, and how are they dose-dependent?

The most common adverse event associated with Gefapixant is taste disturbance, including dysgeusia (altered taste), ageusia (loss of taste), and hypogeusia (reduced taste). The incidence and severity of these taste-related side effects are dose-dependent. While efficacy in cough reduction appears to plateau at doses around 30-50 mg, taste disturbances become more frequent and pronounced at higher doses, particularly at 150 mg and above.

Q4: How should I design a dose-ranging study for Gefapixant?

A dose-ranging study for Gefapixant should include doses that cover the expected therapeutic range and doses that might elicit tolerability issues. Based on existing data, a study could include a placebo arm, a low dose (e.g., 15 mg twice daily), a target therapeutic dose (e.g., 45 mg twice daily), and potentially a higher dose to establish the upper boundary of the therapeutic window. The primary endpoint should be the change in 24-hour cough frequency, measured using an ambulatory cough monitor. Tolerability should be closely monitored through patient-reported outcomes, specifically focusing on taste-related adverse events.

Troubleshooting Guide

Issue: High variability in patient response to a fixed dose of Gefapixant.

• Possible Cause: Individual differences in drug metabolism and P2X3 receptor sensitivity can lead to varied responses.

• Troubleshooting Steps:

  • Pharmacokinetic Analysis: Assess plasma concentrations of Gefapixant to determine if variability in exposure correlates with efficacy. Gefapixant is primarily excreted unchanged in the urine.

  • Genetic Screening: Investigate potential polymorphisms in the P2X3 receptor gene that may influence drug binding and efficacy.

  • Patient-Reported Outcomes: Utilize detailed patient diaries to capture factors that may influence cough, such as environmental triggers or lifestyle habits.

Issue: Significant taste-related adverse events are limiting the maximum tolerated dose in our study.

• Possible Cause: The P2X3 receptor is also expressed on gustatory nerves, and its blockade can interfere with taste perception. This effect is known to be dose-dependent.

• Troubleshooting Steps:

  • Dose De-escalation: If taste disturbances are prevalent at a higher dose, consider reducing the dosage. Studies have shown that doses around 30-50 mg can provide significant efficacy with a better tolerability profile compared to higher doses.

  • Patient Counseling: Inform study participants about the potential for taste disturbances and that they are often mild to moderate in severity.

  • Objective Taste Assessments: Employ objective measures of taste function at baseline and throughout the study to quantify the impact of Gefapixant on gustation.

Data Presentation

Table 1: Efficacy of Gefapixant on Awake Cough Frequency

Dosage (Twice Daily)	Mean Change from Placebo (%)	95% Confidence Interval
7.5 mg	-14.7%	-35.3% to 12.5%
15 mg	-25.2%	-42.0% to -3.4%
30 mg	-37.1%	-57.3% to -7.4%
50 mg	-55.9%	-71.9% to -30.8%
100 mg	-41.2% (from a separate study)	-59.3% to -15.1%
150 mg	-48.9% (from a separate study)	-65.9% to -23.8%
200 mg	-57.1% (from a separate study)	-73.4% to -30.8%

Data synthesized from dose-escalation studies.

Table 2: Incidence of Taste-Related Adverse Events by Gefapixant Dose

Dosage (Twice Daily)	Dysgeusia/Ageusia/Hypogeusia Incidence
Placebo	3.3% - 8.3%
15 mg	10.7% - 19.5%
45 mg	58.0% - 68.6%

Data from Phase 3 COUGH-1 and COUGH-2 trials.

Experimental Protocols

Protocol: Measurement of 24-Hour Cough Frequency

This protocol outlines the methodology for objectively measuring cough frequency, a primary efficacy endpoint in Gefapixant clinical trials.

• Equipment: Utilize a validated ambulatory digital audio recording device.

• Patient Instruction:

  • Instruct the patient on the proper use of the recording device.

  • The patient should wear the device for a continuous 24-hour period.

  • The patient should maintain a diary of activities and symptoms during the recording period to aid in data interpretation.

• Data Collection:

  • The device will record audio continuously over the 24-hour period.

• Data Analysis:

  • The audio recordings are analyzed using a validated, automated cough detection algorithm.

  • The primary outcome is the number of coughs per hour over the 24-hour period.

  • Secondary outcomes can include awake cough frequency and nighttime cough frequency.

• Blinding and Quality Control:

  • The analysis of the audio recordings should be performed by trained personnel who are blinded to the treatment allocation.

  • A subset of the recordings should be manually reviewed to ensure the accuracy of the automated cough detection algorithm.

Visualizations

Caption: P2X3 receptor signaling pathway in the cough reflex.

Caption: Typical experimental workflow for a Gefapixant clinical trial.

Caption: Logical relationship for optimizing Gefapixant dosage.

References

• 1. Action of MK‐7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. merck.com [merck.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Mitigating High Placebo Response in Chronic Cough Clinical Trials

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the significant challenge of high placebo response in chronic cough clinical trials.

This guide is designed to offer actionable insights and detailed methodologies to help you design more robust studies, accurately interpret your results, and ultimately improve the efficiency of antitussive drug development.

Frequently Asked Questions (FAQs)

Q1: Why is the placebo response so high in chronic cough clinical trials?

A1: The high placebo response in chronic cough trials is a multifaceted issue stemming from a combination of psychological, neurobiological, and non-specific effects. The placebo alone can lead to a cough reduction of over 60%, and in acute cough, this can be as high as 85%.[1][2]

• Psychological and Neurobiological Factors (The "True" Placebo Effect): Patient expectation is a powerful driver of the placebo effect.[3] The belief that a treatment will be effective can trigger the release of endogenous neurotransmitters, such as opioids and dopamine, which can modulate the cough reflex and perception of the urge to cough.[4][5] This is particularly relevant in conditions like chronic cough, which are defined by subjective symptoms.

• Voluntary Cough Control: Unlike purely reflexive actions, coughing has a significant voluntary component. The sensation of an urge-to-cough can be consciously suppressed, and the expectation of relief can enhance this suppression.

• Non-Specific Effects:

  • Regression to the Mean: Patients are often enrolled in trials when their cough is at its most severe. Over time, it is statistically likely that the severity will decrease, or "regress," toward the patient's average, independent of any treatment.

  • Natural History of the Condition: Chronic cough can have a variable course with periods of spontaneous improvement.

  • The Hawthorne Effect: The mere act of participating in a clinical trial, with its increased attention from healthcare professionals and self-monitoring, can lead to behavioral changes and symptom improvement.

Q2: What are the main consequences of a high placebo response for our clinical trial?

A2: A high placebo response can have significant negative consequences for the development of new antitussive drugs:

• Masking of True Treatment Effects: When the placebo group shows substantial improvement, it becomes difficult to demonstrate a statistically significant difference between the active treatment and the placebo. This can lead to the failure of clinical trials for potentially effective drugs.

• Regulatory Hurdles: Regulatory bodies like the FDA require robust evidence of a drug's efficacy over placebo. A small treatment difference due to a high placebo response can lead to the rejection of a new drug application, as was seen with the P2X3 antagonist, gefapixant.

• Increased Sample Size and Costs: To detect a smaller-than-expected difference between the drug and placebo, trials may need to enroll a larger number of patients, which increases the time and cost of drug development.

Q3: How do we choose the right endpoints to minimize the impact of the placebo response?

A3: The choice of endpoints is critical. A combination of objective and subjective measures is often recommended to provide a comprehensive assessment of a treatment's efficacy.

• Objective Endpoints: 24-hour cough frequency, measured by ambulatory cough monitors, is the current preferred primary endpoint in many clinical trials. This provides a quantifiable, objective measure that is less susceptible to subjective bias. However, even objective measures can be influenced by the placebo effect.

• Subjective Endpoints (Patient-Reported Outcomes - PROs): PROs, such as the Leicester Cough Questionnaire (LCQ) and Visual Analog Scales (VAS) for cough severity, are crucial for understanding the patient's experience and the clinical meaningfulness of a treatment. The FDA encourages the use of PROs, but there can be a poor correlation between subjective and objective measures.

• Co-Primary Endpoints: Utilizing both an objective measure (e.g., cough frequency) and a subjective measure (e.g., a PRO) as co-primary endpoints can provide more compelling evidence of a clinically meaningful benefit. This approach has been shown to reduce the placebo response in trials for other conditions like Irritable Bowel Syndrome (IBS).

Troubleshooting Guides

Issue 1: Our previous trial failed to show a significant difference between the active drug and placebo, despite promising Phase 2 data. How can we improve our trial design?

Solution: Implementing an advanced, adaptive trial design can help to mitigate the high placebo response and enrich the study population with patients more likely to demonstrate a true treatment effect. The Sequential Parallel Comparison Design (SPCD) is a well-established method to achieve this.

Experimental Protocol: Sequential Parallel Comparison Design (SPCD)

The SPCD is a two-stage design aimed at reducing the impact of high placebo response.

Stage 1:

• Randomize a cohort of patients to either the active treatment or a placebo. To identify a sufficient number of placebo non-responders, a higher proportion of patients may be allocated to the placebo arm in this stage.

• At the end of Stage 1 (e.g., 6 weeks), assess the response in the placebo group based on a pre-defined criterion (e.g., a certain percentage reduction in cough frequency).

Stage 2:

• Patients who did not respond to the placebo in Stage 1 are then re-randomized to receive either the active treatment or the placebo for a second treatment period.

• Patients who responded to the placebo in Stage 1 are typically discontinued from the efficacy analysis.

Data Analysis: The final analysis pools the data from both stages. This design allows for the enrichment of the study population with placebo non-responders in the second stage, thereby increasing the power of the study to detect a true treatment effect.

Issue 2: We are concerned about the variability in patient-reported outcomes and the potential for expectation bias to inflate our placebo response.

Solution: A structured patient and site staff education program is a key strategy to manage expectations and improve the quality of data collection.

Methodology: Patient and Site Staff Training Program

For Patients:

• Structured Education on the Placebo Effect: Provide patients with clear, neutral information about the placebo effect, explaining that some people experience improvement even without an active drug. This can help to modulate their expectations.

• Training on Symptom Reporting: Train patients on how to accurately and consistently report their symptoms using the chosen PRO instruments. This can involve practice sessions and clear instructions on how to use scales like the VAS.

• Focus on a Research Relationship: Emphasize the importance of their role as a research participant providing accurate data, which is different from a typical patient-doctor relationship where the goal is solely therapeutic.

For Site Staff (Investigators, Coordinators, Raters):

• Good Clinical Practice (GCP) Training: Ensure all staff are trained in GCP, which emphasizes the importance of unbiased data collection.

• Neutral Communication: Train staff to use neutral language when interacting with patients to avoid heightening expectations. For example, instead of asking "Are you feeling better?", they could ask "How have you been feeling since your last visit?".

• Triple-Blinding: Where feasible, consider a triple-blind design where the primary efficacy rater is blinded to both the treatment allocation and the patient's overall clinical progress (e.g., adverse events). This is a standard practice in some fields like Alzheimer's research and can reduce rater bias.

Issue 3: How can we better select our patient population to reduce variability and the likelihood of a high placebo response?

Solution: Meticulous patient selection is crucial. This involves not only adhering to standard inclusion/exclusion criteria but also considering factors that may predict a high placebo response.

Methodology: Enhanced Patient Selection

• Objective Confirmation of Cough Severity: Utilize objective measures like 24-hour cough frequency during a screening or run-in period to ensure patients have a consistently high cough count. This can help to exclude patients with highly variable cough or those who may be experiencing a transient worsening of their symptoms.

• Placebo Run-in Period: A single-blind placebo run-in period can be used to identify and exclude patients who show a significant improvement on placebo before they are randomized into the main trial. However, it's important to note that meta-analyses have shown mixed results for this approach in terms of reducing the overall placebo response rate, though it may increase the absolute effect size.

• Machine Learning Approaches: Emerging research is exploring the use of machine learning algorithms to identify potential placebo responders based on baseline characteristics. These models can analyze various factors to predict which patients are more likely to have a high placebo response, allowing for their exclusion during screening.

Data Presentation

Table 1: Comparison of Objective (Cough Frequency) and Subjective (LCQ) Endpoints in Chronic Cough Clinical Trials

Study/Drug	Endpoint	Placebo Response	Active Treatment Response	Treatment Difference
Gefapixant (COUGH-1)	≥30% reduction in 24h cough frequency at 12 weeks	65.9%	69.9%	4.0% (p=0.42)
Gefapixant (COUGH-2)	≥30% reduction in 24h cough frequency at 24 weeks	66.9%	72.9%	6.0% (p=0.08)
Gefapixant (Pooled)	≥1.3 point increase in LCQ total score	67.4%	80.6%	13.2% (OR 2.01)
Low-Dose Morphine	% reduction in 24h cough frequency in responders	-	71.8%	Significant vs. Placebo

Data compiled from multiple sources.

Table 2: Placebo Response Rates in Selected Chronic Cough Clinical Trials

Drug/Therapy	Phase	Trial Design	Placebo Response Rate (% reduction in cough frequency)
Gefapixant	III	Parallel Group	~50-67%
Sivopixant	IIb	Parallel Group	60.4%
Orvepitant	II	Crossover	~25%
Various Neuromodulators	N/A	Various	Variable, often with a significant placebo component

Data compiled from multiple sources.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Neurobiological pathways of the placebo effect in cough suppression.

Caption: Experimental workflow for a chronic cough clinical trial with design options.

Caption: Logical relationships between causes and mitigation strategies for high placebo response.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. Decoding the impact of the placebo response in clinical trials for chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitigating the Placebo Effect: Strategies for Reliable Research and Care - Mind the Graph Blog [mindthegraph.com]
• 4. mdpi.com [mdpi.com]
• 5. Placebo mechanisms across different conditions: from the clinical setting to physical performance - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Gefapixant in vitro experiments

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for in vitro experiments involving Gefapixant.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Gefapixant?

A1: Gefapixant is a selective and reversible allosteric antagonist of the P2X3 and P2X2/3 receptors.[1][2][3] It binds to an allosteric site at the interface between P2X3 protein subunits, which is distinct from the orthosteric ATP binding site.[1][4] This binding prevents the conformational changes necessary for channel activation, thereby blocking the influx of cations like calcium in response to ATP.

Q2: At what concentrations is Gefapixant typically effective in vitro?

A2: Gefapixant demonstrates nanomolar potency in in vitro assays. The half-maximal inhibitory concentration (IC50) values can vary depending on the specific assay and receptor subtype. Reported IC50 values are approximately 30 nM for homomeric P2X3 receptors and range from 100 to 250 nM for heteromeric P2X2/3 receptors. Another study reported an IC50 of 153 nM for P2X3 and 220 nM for P2X2/3 receptors.

Q3: Is Gefapixant selective for P2X3-containing receptors?

A3: Yes, Gefapixant is highly selective for P2X3 and P2X2/3 receptors. It shows minimal to no activity at other P2X subtypes (P2X1, P2X2, P2X4, P2X5, and P2X7) at concentrations well above its IC50 for P2X3.

Q4: What are the common in vitro assays used to study Gefapixant's activity?

A4: The most common in vitro assays for Gefapixant include:

• Calcium Flux Assays: These assays measure changes in intracellular calcium concentration upon receptor activation and are widely used to determine the potency and efficacy of antagonists like Gefapixant.

• Electrophysiology (Patch Clamp): This technique directly measures the ion channel activity of P2X3 receptors in response to ATP and its inhibition by Gefapixant, providing detailed information on the mechanism of action.

• Radioligand Binding Assays: These assays can be used to determine the binding affinity and specificity of Gefapixant to the P2X3 receptor.

Troubleshooting Inconsistent Results

High Background Signal in Calcium Flux Assays

• Potential Cause: Inadequate washing steps, non-specific binding of the fluorescent dye, or inherent autofluorescence of the cells or media.

• Troubleshooting Steps:

  • Optimize Washing: Increase the number of wash steps after dye loading to remove any unbound dye.

  • Cell Density: Ensure a consistent and optimal cell density. Too many cells can increase background fluorescence.

  • Dye Concentration: Titrate the calcium-sensitive dye to the lowest concentration that still provides a robust signal-to-noise ratio.

  • Phenol Red-Free Media: Use phenol red-free media during the assay, as phenol red can contribute to background fluorescence.

  • Controls: Include "no-dye" and "vehicle-only" controls to quantify the background fluorescence.

Low Signal-to-Noise Ratio

• Potential Cause: Inadequate dye loading, low receptor expression in the chosen cell line, or issues with the agonist (ATP) solution.

• Troubleshooting Steps:

  • Dye Loading Conditions: Optimize dye loading time and temperature (typically 37°C). The use of probenecid can help with dye retention in some cell types.

  • Cell Health: Ensure cells are healthy and in the logarithmic growth phase. Stressed or dying cells will not respond optimally.

  • Receptor Expression: Verify the expression of P2X3 and/or P2X2/3 receptors in your cell line using techniques like qPCR or western blotting.

  • Agonist Stability: Prepare fresh ATP solutions for each experiment, as ATP can degrade over time, especially with repeated freeze-thaw cycles.

High Variability Between Replicates or Experiments

• Potential Cause: Inconsistent cell numbers, uneven dye loading, temperature fluctuations, or variations in reagent preparation.

• Troubleshooting Steps:

  • Consistent Cell Seeding: Use a precise method for cell counting and seeding to ensure uniform cell numbers across all wells.

  • Temperature Control: Maintain a consistent temperature (e.g., 37°C) throughout the experiment, especially during incubation and measurement steps.

  • Reagent Aliquoting: Aliquot and freeze stock solutions of Gefapixant and ATP to minimize variability from repeated freeze-thaw cycles.

  • Automated Dispensing: If available, use automated liquid handlers for reagent addition to minimize human error and improve consistency.

Data Presentation

Table 1: In Vitro Potency of Gefapixant

Receptor Subtype	Assay Type	Reported IC50	Reference
Human P2X3	Patch Clamp	153 ± 59 nM
Human P2X2/3	Patch Clamp	220 ± 47 nM
Human P2X3	Not Specified	~30 nM
Human P2X2/3	Not Specified	100-250 nM
Rat P2X3	Not Specified	42.6 ± 2.9 nM

Experimental Protocols

Protocol: In Vitro Calcium Flux Assay for Gefapixant Potency Determination

• Cell Preparation:

  • Seed cells expressing human P2X3 or P2X2/3 receptors into a 96-well black-walled, clear-bottom plate at an appropriate density and culture overnight.

• Dye Loading:

  • Remove the culture medium and wash the cells once with a suitable assay buffer (e.g., HBSS with 20 mM HEPES).

  • Prepare a loading solution of a calcium-sensitive dye (e.g., Fluo-8 or Fura-2) in the assay buffer.

  • Incubate the cells with the dye loading solution at 37°C for a predetermined optimal time (e.g., 60 minutes).

• Compound Addition:

  • Wash the cells to remove excess dye.

  • Add serial dilutions of Gefapixant to the wells and incubate for a specified period to allow for receptor binding.

• Agonist Stimulation and Measurement:

  • Measure the baseline fluorescence using a microplate reader.

  • Add a pre-determined concentration of ATP (the agonist) to all wells simultaneously.

  • Immediately begin kinetic reading of the fluorescence signal for a set duration to capture the calcium influx.

• Data Analysis:

  • Calculate the change in fluorescence from baseline for each well.

  • Plot the response against the concentration of Gefapixant and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: Gefapixant's mechanism of action on the P2X3 receptor signaling pathway.

Caption: A logical workflow for troubleshooting inconsistent Gefapixant in vitro results.

References

• 1. researchgate.net [researchgate.net]
• 2. Action of MK-7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gefapixant | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Action of MK‐7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Vergleichsleitfaden: Gefapixant versus Sivopixant (S-600918) hinsichtlich der P2X3-Selektivität

Datum: 27. November 2025

Für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich von Gefapixant und Sivopixant (S-600918) mit Schwerpunkt auf ihrer Selektivität für den P2X3-Rezeptor. Die hier präsentierten Daten fassen die wichtigsten quantitativen Kennzahlen zusammen und beschreiben die experimentellen Protokolle, die zur Gewinnung dieser Daten verwendet wurden.

Zusammenfassung

Gefapixant und Sivopixant sind beides Antagonisten des P2X3-Rezeptors, einem ATP-gesteuerten Ionenkanal, der eine entscheidende Rolle bei der neuronalen Sensibilisierung und der Signalübertragung von Husten spielt.[1][2][3] Ein wesentlicher Unterschied zwischen den beiden Wirkstoffen liegt in ihrer Selektivität für den P2X3-Homotrimer im Vergleich zum P2X2/3-Heterotrimer. Der P2X2/3-Rezeptor wird mit Geschmacksstörungen in Verbindung gebracht, einer häufigen Nebenwirkung von weniger selektiven P2X3-Antagonisten.[1][2] Sivopixant zeigt eine signifikant höhere Selektivität für den P2X3-Rezeptor, was zu einem geringeren Auftreten von geschmacksbedingten unerwünschten Ereignissen führen könnte.

Quantitative Daten zur Rezeptorselektivität

Die folgende Tabelle fasst die halbmaximalen Hemmkonzentrationen (IC50) für Gefapixant und Sivopixant an menschlichen P2X3- und P2X2/3-Rezeptoren zusammen. Ein niedrigerer IC50-Wert weist auf eine höhere Potenz hin. Das Selektivitätsverhältnis wird berechnet als IC50 (P2X2/3) / IC50 (P2X3).

Wirkstoff	Zielrezeptor	IC50 (nM)	Selektivitätsverhältnis (P2X2/3 vs. P2X3)
Gefapixant	hP2X3	153	~1,4-fach
hP2X2/3	220
Sivopixant (S-600918)	hP2X3	4.2	~262-fach
hP2X2/3	1100

Tabelle 1: Vergleich der In-vitro-Potenz und -Selektivität von Gefapixant und Sivopixant.

Experimentelle Protokolle

Die zur Bestimmung der IC50-Werte verwendeten Daten wurden hauptsächlich durch elektrophysiologische Patch-Clamp-Studien an Zelllinien gewonnen, die menschliche P2X3- oder P2X2/3-Rezeptoren stabil exprimieren.

Zellkultur und Transfektion:

• Zelllinien: Für die Experimente wurden typischerweise humane embryonale Nierenzellen (HEK293) oder Ovarialzellen des chinesischen Hamsters (CHO) verwendet.

• Transfektion: Die Zellen wurden transient oder stabil mit den cDNAs transfiziert, die für die menschlichen P2X3- und/oder P2X2-Untereinheiten kodieren, um homomere (P2X3) oder heteromere (P2X2/3) Rezeptoren zu exprimieren.

Elektrophysiologie (Ganzzell-Patch-Clamp):

• Ziel: Messung der Ionenströme, die durch die Aktivierung von P2X3- oder P2X2/3-Rezeptoren als Reaktion auf den Agonisten ATP fließen.

• Vorgehensweise:

  • Die Zellen, die die Zielrezeptoren exprimieren, wurden in einer extrazellulären Lösung gebadet.

  • Eine Glasmikropipette, gefüllt mit einer intrazellulären Lösung, wurde verwendet, um eine hochohmige Abdichtung (Giga-Seal) mit der Zellmembran zu bilden und anschließend die Membran zu durchbrechen, um eine Ganzzellkonfiguration zu erreichen.

  • Das Membranpotential wurde auf einem negativen Haltepotential (z. B. -80 mV) geklemmt.

  • Der Agonist (ATP oder ein stabileres Analogon wie α,β-MeATP) wurde in einer definierten Konzentration appliziert, um einen Ionenstrom auszulösen.

  • Nach der Stabilisierung des Stroms wurde der Agonist zusammen mit steigenden Konzentrationen des zu testenden Antagonisten (Gefapixant oder Sivopixant) perfundiert.

  • Die Reduktion der Amplitude des Agonist-induzierten Stroms wurde gemessen.

• Datenanalyse: Die Hemmung des Stroms bei jeder Antagonistenkonzentration wurde aufgezeichnet. Die IC50-Werte wurden durch Anpassung der Konzentrations-Wirkungs-Kurven an eine sigmoide Dosis-Wirkungs-Gleichung (z. B. die Hill-Gleichung) berechnet.

Visualisierungen

P2X3-Rezeptor-Signalweg

Der P2X3-Rezeptor ist ein ATP-gesteuerter Ionenkanal, der vorwiegend auf sensorischen Neuronen exprimiert wird. Die Bindung von extrazellulärem ATP, das bei Gewebeschäden oder Entzündungen freigesetzt wird, führt zur Öffnung des Kanals. Dies ermöglicht den Einstrom von Kationen (hauptsächlich Na⁺ und Ca²⁺), was zu einer Depolarisation der Membran und der Auslösung eines Aktionspotentials führt. Dieses Signal wird dann zum Zentralnervensystem weitergeleitet und als Empfindung wie Schmerz oder im Falle der Atemwege als Hustenreiz wahrgenommen.

References

• 1. Randomised trial of the P2X3 receptor antagonist sivopixant for refractory chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What are P2X3 receptor antagonists and how do they work? [synapse.patsnap.com]

A Comparative Analysis of Gefapixant and Eliapixant (BLU-5937) for the Treatment of Refractory Chronic Cough

A deep dive into the efficacy, selectivity, and clinical data of two prominent P2X3 receptor antagonists in the management of refractory chronic cough.

This guide provides a detailed comparison of two investigational P2X3 receptor antagonists, Gefapixant and Eliapixant (formerly BLU-5937), for researchers, scientists, and drug development professionals. The focus is an objective assessment of their performance based on available experimental and clinical data.

Introduction to P2X3 Receptor Antagonism in Chronic Cough

Refractory chronic cough (RCC) is a persistent cough lasting longer than eight weeks that does not respond to treatment for underlying conditions. A key pathway implicated in the pathophysiology of RCC involves the sensitization of sensory nerve fibers in the airways. Extracellular adenosine triphosphate (ATP) can activate P2X3 receptors on these sensory C-fibers, triggering the cough reflex.[1] Both Gefapixant and Eliapixant are designed to antagonize this pathway, thereby reducing cough frequency and severity.

Mechanism of Action

Gefapixant and Eliapixant are both selective antagonists of the P2X3 receptor, an ATP-gated ion channel.[2][3] By blocking the P2X3 receptor, these drugs inhibit the ATP-mediated activation of sensory neurons that initiate the cough reflex.[1][3] However, a key distinction lies in their selectivity for the P2X3 homomeric receptor versus the P2X2/3 heteromeric receptor. The P2X2/3 receptor is implicated in taste sensation, and its inhibition is associated with taste-related adverse events.

Eliapixant is reported to be highly selective for the P2X3 receptor over the P2X2/3 receptor. In contrast, Gefapixant antagonizes both P2X3 and P2X2/3 receptors. This difference in selectivity is thought to underlie the observed variations in their side-effect profiles, particularly concerning taste disturbances.

Signaling Pathway and Drug Intervention

The following diagram illustrates the ATP-P2X3 signaling pathway in sensory neurons and the points of intervention for Gefapixant and Eliapixant.

Caption: ATP-P2X3 signaling pathway and antagonist intervention.

Comparative Efficacy

Clinical trials have demonstrated the efficacy of both Gefapixant and Eliapixant in reducing cough frequency in patients with refractory chronic cough.

Gefapixant Clinical Trial Data

Gefapixant has been evaluated in multiple Phase 3 clinical trials (COUGH-1 and COUGH-2). The 45 mg twice-daily dose showed a statistically significant reduction in 24-hour cough frequency compared to placebo.

Trial	Dose	Primary Endpoint	Relative Reduction vs. Placebo (24-hr Cough Frequency)	Reference
COUGH-1	45 mg BID	12 weeks	18.45%
COUGH-2	45 mg BID	24 weeks	14.64%

Eliapixant (BLU-5937) Clinical Trial Data

Eliapixant has been assessed in Phase 2 trials (RELIEF and SOOTHE). The SOOTHE trial showed that the 50 mg and 200 mg twice-daily doses met the primary endpoint of a significant reduction in 24-hour cough frequency.

Trial	Dose	Endpoint	Placebo-Adjusted Reduction in 24-hr Cough Frequency	Reference
SOOTHE	50 mg BID	28 days	34%
SOOTHE	200 mg BID	28 days	34%
RELIEF (subgroup with ≥20 coughs/hr)	25, 50, 200 mg BID	16 days	19.1% - 27.3% (awake cough frequency)

Receptor Selectivity and Potency

The selectivity profile of these two drugs is a critical differentiator, with implications for their side-effect profiles.

Compound	Target	IC50	Selectivity (P2X3 vs P2X2/3)	Reference
Gefapixant	Human P2X3	153 nM	~1.4-fold
Human P2X2/3	220 nM
Eliapixant (BLU-5937)	Human P2X3	25 nM	>960-fold
Human P2X2/3	>24 µM

Safety and Tolerability

The most commonly reported adverse events for both drugs are taste-related. However, the incidence and severity appear to differ, likely due to their distinct selectivity profiles.

Drug	Common Adverse Events	Incidence of Taste-Related AEs	Reference
Gefapixant (45 mg BID)	Taste disturbance (dysgeusia, ageusia, hypogeusia)	High (up to 69% in some studies)
Eliapixant (BLU-5937)	Mild taste disturbance	Low (5-21% in a Phase 2a study, with no reports of total taste loss)

Experimental Protocols

Whole-Cell Patch Clamp for Receptor Antagonism

A common method to determine the potency and selectivity of compounds like Gefapixant and Eliapixant is the whole-cell patch-clamp technique.

Caption: Workflow for whole-cell patch-clamp electrophysiology.

Methodology:

• Cell Preparation: Human embryonic kidney (HEK293) or other suitable cells are transfected to express human P2X3 or P2X2/3 receptors.

• Electrophysiological Recording: Whole-cell patch-clamp recordings are performed. A glass micropipette forms a high-resistance seal with the cell membrane. The membrane patch is then ruptured to allow electrical access to the cell's interior.

• Agonist and Antagonist Application: A P2X3 receptor agonist, such as α,β-methylene ATP (α,β-meATP), is applied to elicit an inward current. The antagonist (Gefapixant or Eliapixant) is then co-applied at varying concentrations to determine its inhibitory effect on the agonist-induced current.

• Data Analysis: The concentration of the antagonist that inhibits 50% of the maximal agonist response (IC50) is calculated to determine its potency.

In Vivo Cough Models

Animal models are used to assess the anti-tussive effects of these compounds pre-clinically.

Methodology:

• Animal Model: Guinea pigs are commonly used as they have a well-characterized cough reflex.

• Cough Induction: Cough is induced by exposing the animals to an irritant such as citric acid or ATP.

• Drug Administration: The test compound (Gefapixant or Eliapixant) is administered orally at various doses.

• Cough Measurement: The number of coughs is recorded over a specific period.

• Data Analysis: The dose-dependent reduction in cough frequency is determined.

Conclusion

Both Gefapixant and Eliapixant have demonstrated efficacy in reducing cough frequency in patients with refractory chronic cough by antagonizing the P2X3 receptor. The primary distinction between the two lies in their selectivity for the P2X3 receptor over the P2X2/3 receptor. Eliapixant's higher selectivity for P2X3 appears to translate to a more favorable side-effect profile, with a lower incidence of taste-related adverse events compared to Gefapixant. Further head-to-head clinical trials would be necessary for a definitive comparison of their clinical efficacy and safety. The development of highly selective P2X3 antagonists like Eliapixant represents a promising advancement in the treatment of refractory chronic cough.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Head-to-Head Comparison of Camlipixant and Gefapixant Side Effects: A Guide for Researchers

For researchers and drug development professionals, understanding the nuanced safety profiles of emerging therapeutics is paramount. This guide provides a comprehensive head-to-head comparison of the side effects associated with two P2X3 receptor antagonists for the treatment of refractory chronic cough: Camlipixant and Gefapixant.

This objective analysis synthesizes data from key clinical trials to illuminate the differential adverse event profiles of these two agents. A particular focus is placed on the incidence of taste-related side effects, a known class effect of P2X3 receptor antagonists.

Quantitative Analysis of Side Effects

Clinical trial data reveals a distinct difference in the incidence of adverse events between Camlipixant and Gefapixant, particularly concerning taste disturbances. The following table summarizes the prevalence of key side effects observed in major clinical trials for both compounds.

Adverse Event	Camlipixant (SOOTHE Trial - Phase 2b)[1][2][3][4]	Gefapixant (COUGH-1 & COUGH-2 Trials - Phase 3)[5]	Placebo (SOOTHE Trial)	Placebo (COUGH-1 & COUGH-2 Trials)
Any Adverse Event	Data Not Specified	~59.3% - 68.9%	Data Not Specified	~3.3% - 8.3%
Taste-Related Adverse Events (Any)	4.8% - 6.5%	~58.0% - 68.6%	0%	~3.3% - 8.3%
Dysgeusia (altered taste)	4.8% - 6.5% (termed "taste alteration")	16.2% - 21.1%	0%	Data Not Specified
Ageusia (loss of taste)	Data Not Specified	4.9% - 6.5%	Data Not Specified	Data Not Specified
Hypogeusia (decreased taste)	Data Not Specified	2.6% - 6.1%	Data Not Specified	Data Not Specified
Serious Adverse Events	0%	Data Not Specified	0%	Data Not Specified
Discontinuation due to Adverse Events	Data Not Specified	~15% - 20%	Data Not Specified	~3% - 5%

Note: The data for Camlipixant is from the Phase 2b SOOTHE trial, while the data for Gefapixant is from the larger Phase 3 COUGH-1 and COUGH-2 trials. Direct comparison should be made with this in consideration. The dosages for Camlipixant in the SOOTHE trial were 12.5 mg, 50 mg, and 200 mg twice daily, while the effective and most reported-on dose for Gefapixant in the COUGH-1 and COUGH-2 trials was 45 mg twice daily.

The data clearly indicates that while both drugs are P2X3 receptor antagonists, Camlipixant exhibits a significantly lower incidence of taste-related side effects compared to Gefapixant. This difference is a critical consideration for patient tolerability and adherence.

Signaling Pathway and Mechanism of Side Effects

Both Camlipixant and Gefapixant exert their therapeutic effect by antagonizing the P2X3 receptor, an ATP-gated ion channel found on sensory nerve fibers. In the context of chronic cough, this action reduces the hypersensitivity of the cough reflex. However, the differing side effect profiles, particularly taste disturbance, may be attributed to their selectivity for the P2X3 receptor subunit versus the P2X2/3 heterotrimeric receptor, which is expressed in taste buds. It is hypothesized that agents with higher selectivity for the P2X3 homoreceptor, like Camlipixant, may have a reduced impact on taste perception.

P2X3 Receptor Antagonism in the Cough Reflex Pathway

Experimental Protocols for Adverse Event Assessment

The evaluation of side effects in the clinical trials for Camlipixant and Gefapixant followed rigorous and standardized procedures to ensure patient safety and data accuracy.

Camlipixant (SOOTHE Trial - Phase 2b):

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group dose-finding trial.

• Patient Population: Adults with refractory chronic cough for at least one year and a baseline awake cough frequency of ≥25 coughs/hour.

• Treatment Arms: Patients were randomized to receive Camlipixant (12.5 mg, 50 mg, or 200 mg twice daily) or a placebo for 4 weeks.

• Adverse Event Monitoring:

  • All treatment-emergent adverse events (TEAEs) were recorded at each study visit.

  • The severity and relationship to the study drug were assessed by the investigator.

  • Vital signs, clinical laboratory tests (hematology, clinical chemistry), and electrocardiograms (ECGs) were monitored throughout the study.

  • A specific focus was placed on identifying and characterizing any taste-related adverse events.

Gefapixant (COUGH-1 and COUGH-2 Trials - Phase 3):

• Study Design: Two international, randomized, double-blind, placebo-controlled, parallel-group trials.

• Patient Population: Adults with refractory or unexplained chronic cough for at least one year.

• Treatment Arms: Patients were randomized to receive Gefapixant (15 mg or 45 mg twice daily) or a placebo. The treatment duration was 12 weeks for COUGH-1 and 24 weeks for COUGH-2, with extension periods.

• Adverse Event Monitoring:

  • Adverse events were systematically collected and recorded at each study visit.

  • Investigators assessed the intensity and causality of each adverse event.

  • The primary safety outcomes included the percentage of patients experiencing one or more adverse events and the percentage of patients discontinuing treatment due to adverse events.

  • Taste-related adverse events were a key area of safety assessment, with specific terms (dysgeusia, ageusia, hypogeusia) used for classification.

Clinical Trial Workflow for Adverse Event Assessment

Conclusion

The available clinical data to date suggests that both Camlipixant and Gefapixant are effective in treating refractory chronic cough by targeting the P2X3 receptor. However, their side effect profiles, particularly concerning taste-related adverse events, are notably different. Camlipixant appears to offer a more favorable tolerability profile with a significantly lower incidence of taste disturbance. This distinction is a crucial factor for researchers and clinicians to consider in the ongoing development and potential future clinical application of these novel antitussive agents. Further head-to-head comparative trials will be invaluable in providing a more definitive understanding of the relative safety and efficacy of these two compounds.

References

• 1. Camlipixant in Refractory Chronic Cough: A Phase 2b, Randomized, Placebo-controlled Trial (SOOTHE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. atsjournals.org [atsjournals.org]
• 3. atsjournals.org [atsjournals.org]
• 4. Camlipixant in Refractory Chronic Cough: A Phase 2b, Randomized, Placebo-controlled Trial (SOOTHE) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. firstwordpharma.com [firstwordpharma.com]

A Comparative Analysis of Gefapixant and Standard of Care for the Treatment of Refractory or Unexplained Chronic Cough

This guide provides an objective comparison of the efficacy and safety of gefapixant, a first-in-class P2X3 receptor antagonist, with the standard of care for adult patients with refractory chronic cough (RCC) or unexplained chronic cough (UCC). Data is primarily drawn from the pivotal COUGH-1 and COUGH-2 Phase 3 clinical trials.

Introduction to Therapeutic Agents

Gefapixant: An investigational, orally administered, selective P2X3 receptor antagonist.[1] The P2X3 receptor is an ATP-gated ion channel expressed on sensory afferent neurons in the airways.[2][3] Its activation is believed to be a key component in the cough reflex, and gefapixant works by blocking this pathway.[4][5]

Standard of Care: There are no approved therapies specifically for refractory or unexplained chronic cough. Management first involves investigating and treating underlying conditions such as asthma, gastroesophageal reflux disease, and allergic rhinitis. For patients whose cough remains refractory, treatment options are limited and may include non-pharmacological interventions like speech pathology and behavioral cough suppression therapy. Off-label pharmacological treatments include neuromodulators like gabapentin, pregabalin, and amitriptyline, which aim to reduce cough reflex hypersensitivity.

Mechanism of Action: The P2X3 Pathway

Gefapixant's mechanism involves the targeted inhibition of P2X3 receptors on C-fibers of the vagus nerve in the airways. Extracellular ATP, released in response to inflammation or irritation, binds to these receptors, initiating a signal that travels to the brainstem and triggers the cough reflex. Gefapixant acts as a reversible, allosteric antagonist that prevents ATP from activating these channels, thereby reducing cough hypersensitivity.

Caption: Gefapixant inhibits the ATP-mediated P2X3 receptor signaling pathway on sensory neurons to reduce the cough reflex.

Quantitative Efficacy Data: Gefapixant vs. Placebo

The primary evidence for gefapixant's efficacy comes from two large-scale, randomized, double-blind, placebo-controlled Phase 3 trials: COUGH-1 and COUGH-2. These studies evaluated gefapixant in patients with RCC or UCC, who, by definition, have not responded to standard of care. The placebo group in these trials represents the baseline for patients refractory to other treatments. The 45 mg twice-daily (BID) dose was found to be effective, whereas the 15 mg BID dose did not meet the primary endpoints.

Table 1: Reduction in 24-Hour Cough Frequency

Trial	Treatment Group	Duration	Relative Reduction vs. Placebo (95% CI)	p-value
COUGH-1	Gefapixant 45 mg BID	12 Weeks	18.45% (-32.92, -0.86)	0.041
COUGH-2	Gefapixant 45 mg BID	24 Weeks	14.64% (-26.07, -1.43)	0.031

Table 2: Patient-Reported Outcomes (PROs)

Outcome	Treatment Group	Metric	Result	p-value
Cough-Related Quality of Life	Gefapixant 45 mg BID	Odds ratio of clinically important improvement in LCQ score at Week 24	1.41	0.042
Cough Severity (VAS)	Gefapixant 45 mg BID	Mean difference vs. placebo on 100-mm scale	-6.2 mm	N/A
Awake Cough Frequency	Gefapixant 45 mg BID	17.6% relative reduction vs. placebo	N/A	N/A

LCQ: Leicester Cough Questionnaire; VAS: Visual Analog Scale.

Safety and Tolerability Profile

The most frequently reported adverse events (AEs) associated with gefapixant were taste-related.

Table 3: Summary of Key Adverse Events (Pooled Data)

Adverse Event Category	Gefapixant 45 mg BID	Placebo
Any Adverse Event	65.5%	43.1%
Taste-Related AEs (e.g., dysgeusia, ageusia)	32% increase vs. placebo	N/A
Serious AEs	< 4%	< 4%
Discontinuation due to AEs	Higher than placebo	N/A

Most taste-related AEs were reported as mild to moderate in severity. An analysis showed that for the vast majority of patients, these taste-related AEs resolved.

Experimental Protocols: COUGH-1 & COUGH-2 Trials

The methodologies for the pivotal Phase 3 trials provide the foundation for the efficacy and safety data.

Study Design: COUGH-1 (NCT03449134) and COUGH-2 (NCT03449147) were two international, randomized, double-blind, placebo-controlled, parallel-group trials.

Participant Population: A total of 2,044 adult participants (approximately 75% female, mean age 58 years) with refractory or unexplained chronic cough for at least one year were enrolled across both studies. Key inclusion criteria included a score of 40 mm or more on the cough severity visual analogue scale.

Interventions and Duration: Participants were randomized in a 1:1:1 ratio to receive gefapixant 45 mg BID, gefapixant 15 mg BID, or a matching placebo. The primary treatment periods were 12 weeks for COUGH-1 and 24 weeks for COUGH-2, followed by extension periods for a total of 52 weeks of treatment.

Endpoints and Measurements:

• Primary Efficacy Endpoint: The average 24-hour cough frequency, objectively measured using an ambulatory digital audio recording device. This was assessed at Week 12 in COUGH-1 and Week 24 in COUGH-2.

• Secondary Endpoints: Included awake coughs per hour and the percentage of participants achieving a clinically important improvement (≥1.3-point increase) from baseline on the Leicester Cough Questionnaire (LCQ) total score.

Caption: Workflow diagram for the Phase 3 COUGH-1 and COUGH-2 clinical trials.

Conclusion

Gefapixant (45 mg BID) is the first treatment to demonstrate efficacy in large-scale Phase 3 trials for refractory or unexplained chronic cough. Compared to placebo in a population that has failed standard of care, it showed a statistically significant, albeit modest, reduction in objective 24-hour cough frequency. This was supported by improvements in patient-reported quality of life. The primary safety concern is a high incidence of taste-related adverse events, which are generally mild to moderate and often resolve.

In contrast, the standard of care for RCC and UCC lacks approved pharmacological agents and relies on off-label neuromodulators or non-pharmacological therapies, for which large-scale, controlled evidence is less robust. Gefapixant offers a targeted therapeutic approach to the underlying pathophysiology of cough reflex hypersensitivity, representing a potential advancement over existing management strategies.

References

• 1. merck.com [merck.com]
• 2. Action of MK-7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Action of MK‐7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. P2X3-selective mechanism of Gefapixant, a drug candidate for the treatment of refractory chronic cough - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pure.qub.ac.uk [pure.qub.ac.uk]

P2X3 Antagonists on the Horizon: A Comparative Analysis for Refractory Chronic Cough

A new class of drugs, P2X3 receptor antagonists, is emerging as a promising therapeutic avenue for the millions of patients suffering from refractory chronic cough (RCC). This guide provides a comparative analysis of the leading P2X3 antagonists in clinical development, with a focus on their efficacy, safety profiles, and the experimental designs of their pivotal trials.

Extracellular adenosine triphosphate (ATP) acts as a key signaling molecule in the hypersensitization of sensory nerve fibers, including those that trigger the cough reflex.[1][2] ATP binds to P2X3 receptors on these sensory neurons, leading to their activation and the sensation of an urge to cough.[3][4] P2X3 antagonists work by blocking this interaction, thereby reducing cough frequency and severity.[3] Several companies are developing selective P2X3 antagonists, with gefapixant, camlipixant, eliapixant, and sivopixant being the most advanced in clinical trials.

P2X3 Signaling Pathway in Chronic Cough

The diagram below illustrates the proposed mechanism of action for P2X3 antagonists in mitigating cough. In individuals with chronic cough, various stimuli can lead to an increased release of ATP in the airways. This ATP then binds to P2X3 receptors on afferent vagal nerve fibers, triggering a signal that travels to the brainstem's cough center and results in a cough. P2X3 antagonists block the binding of ATP to its receptor, thus interrupting this signaling pathway.

Caption: P2X3 receptor signaling pathway in chronic cough and the mechanism of antagonist action.

Comparative Efficacy of P2X3 Antagonists

The primary measure of efficacy in clinical trials for RCC is the reduction in 24-hour cough frequency. The following table summarizes the reported efficacy data for the leading P2X3 antagonists in development.

Drug (Company)	Trial	Dose	Placebo-Adjusted Reduction in 24-Hour Cough Frequency	Citation
Gefapixant (Merck)	COUGH-1 (Phase 3)	45 mg BID	18.45% at 12 weeks
COUGH-2 (Phase 3)	45 mg BID	14.64% at 24 weeks
Phase 2b	50 mg BID	37% reduction in awake cough frequency at 12 weeks
Camlipixant (BLU-5937) (BELLUS Health)	SOOTHE (Phase 2b)	50 mg BID	34.4% at 28 days
200 mg BID	34.2% at 28 days
RELIEF (Phase 2a)	25-200 mg BID	Statistically significant in patients with higher baseline cough frequency
Eliapixant (BAY 1817080) (Bayer)	Phase 2a	750 mg BID	25% at 1 week
Sivopixant (S-600918) (Shionogi)	Phase 2a	150 mg OD	30.9% at 2 weeks
Phase 2b	300 mg OD	-12.47% (not statistically significant vs. placebo)

Comparative Safety and Tolerability

A notable class effect of P2X3 antagonists is taste disturbance (dysgeusia), which is believed to be mediated by the blockade of P2X2/3 receptors. The incidence of taste-related adverse events is a key differentiating factor among these developing drugs.

Drug	Trial	Dose	Incidence of Taste-Related Adverse Events	Citation
Gefapixant	COUGH-1 & COUGH-2 (Phase 3)	45 mg BID	Dysgeusia: 16.2% - 21.1%
Phase 2b	50 mg BID	Dysgeusia: 48%
Camlipixant (BLU-5937)	SOOTHE (Phase 2b)	50 mg & 200 mg BID	Mild taste disturbances reported, none resulted in discontinuation
RELIEF (Phase 2a)	25-200 mg BID	5% reported mild taste disturbance, none discontinued
Eliapixant (BAY 1817080)	Phase 2a	50-750 mg BID	5% - 21% (all mild)
Sivopixant (S-600918)	Phase 2a	150 mg OD	6.5% (mild)

Experimental Protocols and Trial Design

The clinical development of P2X3 antagonists has largely followed a standardized approach, with Phase 2 and 3 trials typically being randomized, double-blind, and placebo-controlled. A key component of these trials is the objective measurement of cough frequency using validated ambulatory recording devices.

Representative Clinical Trial Workflow

The following diagram outlines a typical workflow for a Phase 2 or 3 clinical trial evaluating a P2X3 antagonist for refractory chronic cough.

Caption: A generalized workflow for a randomized, placebo-controlled clinical trial of a P2X3 antagonist.

Key Methodological Components:

• Patient Population: Adults with a diagnosis of refractory or unexplained chronic cough, typically defined as a cough lasting for more than 8 weeks that persists despite optimal treatment of underlying conditions.

• Study Design: Most pivotal trials are randomized, double-blind, placebo-controlled, and often include multiple dose arms to evaluate a dose-response relationship. Some earlier phase studies have utilized a crossover design.

• Primary Efficacy Endpoint: The primary outcome is typically the change from baseline in 24-hour cough frequency, measured objectively using a validated sound recording device.

• Secondary Endpoints: These often include patient-reported outcomes such as cough severity (measured on a visual analog scale), and cough-specific quality of life (e.g., Leicester Cough Questionnaire).

• Safety and Tolerability Assessment: The frequency and severity of adverse events are meticulously recorded, with a particular focus on taste-related side effects.

Conclusion

The development of P2X3 antagonists represents a significant advancement in the pursuit of a targeted therapy for refractory chronic cough. While all reviewed compounds have demonstrated a reduction in cough frequency, their profiles differ, particularly concerning the incidence of taste-related side effects. Gefapixant, while showing efficacy in Phase 3 trials, is associated with a higher rate of dysgeusia. In contrast, camlipixant, eliapixant, and sivopixant appear to have a more favorable taste profile in their earlier phase studies, suggesting that higher selectivity for the P2X3 receptor over the P2X2/3 receptor may mitigate this adverse effect. The ongoing and future clinical trials will be crucial in further defining the therapeutic window and clinical utility of this promising new class of drugs.

References

• 1. hra.nhs.uk [hra.nhs.uk]
• 2. Update on the clinical development of gefapixant, a P2X3 receptor antagonist for the treatment of refractory chronic cough - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are P2X3 receptor antagonists and how do they work? [synapse.patsnap.com]
• 4. P2X Receptors: Potential Therapeutic Targets for Symptoms Associated With Lung Cancer — A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Gefapixant and Gabapentin for the Treatment of Neuropathic Cough

For researchers and professionals in drug development, understanding the comparative efficacy and mechanisms of novel therapeutics for neuropathic cough is critical. This guide provides a detailed comparison of gefapixant, a selective P2X3 receptor antagonist, and gabapentin, a gabapentinoid, in the context of treating refractory or unexplained chronic cough, often considered neuropathic in nature. This analysis is based on available clinical trial data and mechanistic studies for each compound.

Mechanism of Action

Gefapixant and gabapentin address neuropathic cough through distinct biological pathways. Gefapixant targets peripheral sensory nerves, while gabapentin is thought to act centrally.

Gefapixant: This drug is a selective antagonist of the P2X3 receptor, an ATP-gated ion channel found on sensory C fibers of the vagus nerve in the airways.[1][2][3] Under inflammatory or irritant conditions, ATP is released from airway mucosal cells.[1] The binding of this extracellular ATP to P2X3 receptors on C fibers triggers an action potential that is perceived as an urge to cough and initiates the cough reflex.[1] By blocking this binding, gefapixant reduces the activation of these sensory nerves, thereby dampening the cough reflex.

Gefapixant's peripheral mechanism of action.

Gabapentin: The precise mechanism of gabapentin in alleviating neuropathic conditions is not fully understood, but it is known to be a structural analogue of the neurotransmitter GABA. However, it does not bind to GABA receptors or mimic its effects. Its primary mode of action is believed to be the binding to the α2δ-1 subunit of voltage-gated calcium channels in the central nervous system. This interaction is thought to reduce the release of excitatory neurotransmitters, thereby mitigating the neuronal hyperexcitability characteristic of neuropathic states. For neuropathic cough, it is hypothesized that gabapentin modulates central cough reflex sensitization.

Gabapentin's central mechanism of action.

Clinical Efficacy

Direct head-to-head trials comparing gefapixant and gabapentin for neuropathic cough have not been published. The following data is aggregated from separate clinical trials for each drug.

Gefapixant Clinical Trial Data

The primary evidence for gefapixant's efficacy comes from two Phase 3 trials, COUGH-1 and COUGH-2.

Parameter	COUGH-1 (12 Weeks)	COUGH-2 (24 Weeks)
Drug/Dose	Gefapixant 45 mg BID	Gefapixant 45 mg BID
Primary Endpoint	Reduction in 24-hour cough frequency	Reduction in 24-hour cough frequency
Result vs. Placebo	18.45% reduction (p=0.041)	14.64% reduction (p=0.031)
Awake Cough Frequency	Not statistically significant	15.8% reduction (statistically significant)
Quality of Life (LCQ)	-	Statistically significant improvement

Gabapentin Clinical Trial Data

Data for gabapentin in chronic cough is derived from smaller-scale studies. A key randomized, double-blind, placebo-controlled trial provides significant insights.

Parameter	Gabapentin Trial (10 Weeks)
Drug/Dose	Gabapentin (up to 1800 mg/day)
Primary Endpoint	Improvement in cough-specific quality of life (LCQ)
Result vs. Placebo	Significant improvement in LCQ score (p=0.004)
Secondary Endpoints	A systematic review noted improvements in cough severity visual analogue scale (VAS) scores and reductions in cough frequency in randomized controlled trials.
Symptom Reduction	A retrospective study reported an average symptom reduction of 69% in patients responding to gabapentin.

Safety and Tolerability

Adverse events are a key differentiator between the two treatments.

Gefapixant Adverse Events

The most common adverse events associated with gefapixant are taste-related disturbances.

Adverse Event (Gefapixant 45 mg BID)	Incidence in COUGH-1 & COUGH-2
Taste-related (dysgeusia, ageusia, etc.)	58.0% (COUGH-1) to 68.6% (COUGH-2)
Serious Adverse Events	Similar to placebo (<4%)
Discontinuation due to Adverse Events	15% (COUGH-1) to 20% (COUGH-2)

Gabapentin Adverse Events

Adverse events for gabapentin are primarily centered on the central nervous system.

Adverse Event (Gabapentin)	Incidence in a Key RCT
Any Adverse Event	31%
Most Common Events	Nausea, fatigue
Discontinuation due to Adverse Events	Data varies across studies, but CNS effects like dizziness and somnolence are common reasons.

Experimental Protocols

The methodologies employed in the pivotal trials for gefapixant and key studies for gabapentin provide context for the data presented.

Gefapixant (COUGH-1 and COUGH-2 Trials)

• Study Design: Two parallel-group, double-blind, randomized, placebo-controlled Phase 3 trials.

• Participant Population: Adults with refractory or unexplained chronic cough for at least one year.

• Intervention: Gefapixant (15 mg or 45 mg twice daily) or placebo.

• Primary Outcome Measurement: Change from baseline in 24-hour cough frequency, objectively measured using a 24-hour sound recording device.

• Duration: 12 weeks (COUGH-1) and 24 weeks (COUGH-2), with long-term extensions up to 52 weeks.

Workflow for the COUGH-1 and COUGH-2 trials.

Gabapentin (Key Randomized Controlled Trial)

• Study Design: A single-center, randomized, double-blind, placebo-controlled trial.

• Participant Population: Adults with refractory chronic cough (duration >8 weeks).

• Intervention: Gabapentin, with the dose titrated up to a maximum of 1800 mg daily, or a matching placebo.

• Primary Outcome Measurement: Change in cough-specific quality of life as measured by the Leicester Cough Questionnaire (LCQ).

• Duration: 10 weeks.

Conclusion

Gefapixant and gabapentin offer two distinct approaches to managing neuropathic cough.

• Gefapixant has demonstrated a statistically significant, albeit modest, reduction in objective cough frequency in large-scale Phase 3 trials. Its development marks a significant step towards a targeted therapy for refractory chronic cough. The primary drawback is the high incidence of taste-related side effects, which can lead to treatment discontinuation.

• Gabapentin , repurposed from its use in neuropathic pain and epilepsy, appears to improve the quality of life for patients with chronic cough, likely through central neuromodulation. The evidence base is less robust than for gefapixant, consisting of smaller studies. Its side effect profile is primarily CNS-related, including fatigue and nausea.

For drug development professionals, the comparison highlights a trade-off between a targeted, peripherally acting agent with a novel side-effect profile (gefapixant) and a centrally acting agent with a well-established, though different, set of adverse events (gabapentin). Future research, ideally including head-to-head comparative trials, would be invaluable in establishing a clearer therapeutic hierarchy for neuropathic cough.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. P2X3-selective mechanism of Gefapixant, a drug candidate for the treatment of refractory chronic cough - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gefapixant dosing, indications, interactions, adverse effects, and more [reference.medscape.com]

A Comparative Analysis of Gefapixant Versus Placebo for the Treatment of Refractory Chronic Cough

This guide provides a detailed comparison of the clinical efficacy and underlying mechanism of Gefapixant, a first-in-class P2X3 receptor antagonist, relative to placebo in treating refractory chronic cough (RCC). The data is primarily drawn from the pivotal COUGH-1 and COUGH-2 Phase 3 clinical trials.

Mechanism of Action: P2X3 Receptor Antagonism

Gefapixant functions as a selective, non-competitive inhibitor of the P2X3 ion channel[1]. In the context of RCC, the proposed mechanism involves the hypersensitization of sensory afferent neurons in the airways[2]. Extracellular adenosine triphosphate (ATP) can activate P2X3 receptors on these neurons, triggering the cough reflex[2]. Gefapixant acts as a reversible allosteric antagonist at human P2X3 and P2X2/3 receptors, blocking this ATP-mediated signaling and thereby reducing cough frequency[2][3].

Caption: Gefapixant blocks ATP activation of P2X3 receptors on sensory neurons.

Clinical Efficacy: Phase 3 Trial Data

The clinical benefit of Gefapixant was evaluated in two large-scale, randomized, double-blind, placebo-controlled Phase 3 trials: COUGH-1 and COUGH-2. These studies assessed two twice-daily doses of Gefapixant (15 mg and 45 mg) against a placebo. The 45 mg dose demonstrated a statistically significant reduction in cough frequency compared to placebo, whereas the 15 mg dose did not meet the primary endpoint in either study.

The primary efficacy endpoint was the change in 24-hour cough frequency, measured objectively using a digital audio recording device. The 45 mg twice-daily dose of Gefapixant led to a significant reduction in cough frequency relative to placebo at the primary timepoints.

Trial	Treatment Arm (Twice Daily)	Duration	Placebo-Adjusted Relative Reduction in 24-hr Cough Frequency	95% Confidence Interval	p-value
COUGH-1	Gefapixant 45 mg	12 Weeks	18.45%	-32.92% to -0.86%	0.041
COUGH-2	Gefapixant 45 mg	24 Weeks	14.64%	-26.07% to -1.43%	0.031

Data sourced from Merck & Co. press release and ERS International Congress 2020 presentation.

Participants receiving the 45 mg dose of Gefapixant experienced a 62% reduction in cough frequency from baseline in COUGH-1 and a 63% reduction in COUGH-2.

Secondary endpoints included awake cough frequency and improvements in cough-related quality of life, assessed using the Leicester Cough Questionnaire (LCQ). Treatment with Gefapixant 45 mg twice daily resulted in a greater proportion of participants achieving clinically meaningful improvements in patient-reported outcomes over 52 weeks compared to placebo.

Experimental Protocols

The methodologies for the COUGH-1 and COUGH-2 trials were consistent in their core design to ensure robust and comparable data.

• Trials: COUGH-1 (NCT03449134) and COUGH-2 (NCT03449147) were Phase 3, randomized, double-blind, placebo-controlled, parallel-group studies.

• Participants: A total of 2,044 adults (730 in COUGH-1 and 1,314 in COUGH-2) were enrolled. The population was approximately 75% female, with a mean age of 58 years and a mean cough duration of over 11 years.

• Inclusion Criteria: Eligible participants were adults (≥18 years) with a diagnosis of refractory or unexplained chronic cough for at least one year and a baseline cough severity Visual Analogue Scale (VAS) score of ≥40 mm.

• Randomization: Participants were randomized in a 1:1:1 ratio to receive either Gefapixant 15 mg, Gefapixant 45 mg, or a matching placebo, administered orally twice daily.

• Treatment Duration: The primary efficacy period was 12 weeks for COUGH-1 and 24 weeks for COUGH-2. These were followed by extension periods, bringing the total treatment duration to 52 weeks for both trials.

• Primary Endpoint: The average 24-hour cough frequency was objectively measured using an ambulatory digital audio recording device at baseline and subsequent time points (Week 12 for COUGH-1, Week 24 for COUGH-2). The analysis was based on log-transformed data.

• Secondary Endpoints: These included awake coughs per hour and the percentage of participants achieving a clinically significant improvement (≥1.3-point increase) in the Leicester Cough Questionnaire (LCQ) total score.

Caption: Workflow of the Phase 3 COUGH-1 and COUGH-2 clinical trials.

Safety and Tolerability

The most frequently reported adverse events (AEs) associated with Gefapixant were taste-related, including dysgeusia (taste disturbance), ageusia (loss of taste), and hypogeusia (reduced sense of taste). These AEs were more common in the 45 mg dose group compared to the 15 mg and placebo groups. While generally mild to moderate, taste-related AEs were the most common reason for discontinuation in the Gefapixant arms. The incidence of serious adverse events was similar across all treatment groups.

Conclusion

In two large Phase 3 trials, Gefapixant at a 45 mg twice-daily dose demonstrated a statistically significant, albeit modest, reduction in 24-hour cough frequency compared to placebo in patients with refractory or unexplained chronic cough. This clinical benefit is supported by patient-reported outcomes and is based on its mechanism as a P2X3 receptor antagonist. The primary safety concern identified was a high incidence of taste-related adverse events. These findings establish Gefapixant as a novel therapeutic option for a patient population with significant unmet needs.

References

• 1. pure.qub.ac.uk [pure.qub.ac.uk]
• 2. Action of MK‐7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Action of MK-7264 (gefapixant) at human P2X3 and P2X2/3 receptors and in vivo efficacy in models of sensitisation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro Potency of P2X3 Receptor Antagonists

This guide provides a comparative analysis of the in vitro potency of various P2X3 receptor antagonists, intended for researchers, scientists, and professionals in drug development. The data presented is compiled from publicly available scientific literature, offering a valuable resource for evaluating and selecting compounds for further investigation.

P2X3 Receptor Signaling and Antagonism

The P2X3 receptor is an ATP-gated ion channel predominantly expressed on sensory neurons.[1][2] Its activation by extracellular ATP, often released during tissue injury or stress, leads to cation influx (Na⁺ and Ca²⁺), depolarization, and the initiation of pain signals.[1][2] P2X3 receptors exist as both homomeric (P2X3) and heteromeric (P2X2/3) trimers.[2] Antagonists of these receptors are a promising therapeutic class for managing chronic pain, chronic cough, and other sensory-related disorders by blocking this signaling cascade.

Below is a diagram illustrating the P2X3 receptor signaling pathway and the mechanism of action for its antagonists.

References

• 1. What are P2X3 receptor antagonists and how do they work? [synapse.patsnap.com]
• 2. Frontiers | P2X3 Receptor Ligands: Structural Features and Potential Therapeutic Applications [frontiersin.org]

Safety & Regulatory Compliance

Navigating the Disposal of Gefapixant Citrate: A Guide for Laboratory Professionals

Providing essential guidance for the safe and compliant disposal of Gefapixant Citrate is crucial for laboratory safety and environmental protection. This document outlines the necessary procedures for researchers, scientists, and drug development professionals, ensuring adherence to regulatory standards. Due to conflicting safety classifications, a conservative approach to disposal is strongly recommended.

Safety and Hazard Classification

Gefapixant Citrate's classification varies across suppliers. One Safety Data Sheet (SDS) identifies it as not a hazardous substance or mixture[1]. However, another SDS classifies it as harmful if swallowed (Acute toxicity, Oral Category 4) and very toxic to aquatic life with long-lasting effects[2]. This discrepancy underscores the importance of treating the compound with caution and avoiding environmental release[2].

Regulatory Framework

The disposal of pharmaceutical waste is governed by several key regulations. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste disposal under the Resource Conservation and Recovery Act (RCRA)[3][4]. The Drug Enforcement Administration (DEA) oversees the disposal of controlled substances. While Gefapixant Citrate is not currently listed as a controlled substance, state and local regulations may impose more stringent requirements for pharmaceutical disposal.

Recommended Disposal Procedures

Given the conflicting safety data, a multi-tiered approach to the disposal of Gefapixant Citrate is advised, prioritizing professional waste management services.

Table 1: Summary of Disposal Options for Gefapixant Citrate

Disposal Method	Recommendation Level	Key Considerations
Licensed Hazardous Waste Contractor	Highly Recommended	Ensures compliance with all federal, state, and local regulations, especially given the aquatic toxicity warning. The safest option for both personnel and the environment.
Drug Take-Back Programs	Recommended for Small Quantities (if applicable)	Primarily designed for household medicines but may be an option for small, securely packaged research quantities. Check program specifics.
Incineration	Acceptable Alternative (via contractor)	Most pharmaceutical waste is incinerated through licensed medical incineration sites. This should be handled by a professional waste disposal service.
Landfill	Not Recommended	Due to the "very toxic to aquatic life" classification from one SDS, landfill disposal should be avoided to prevent environmental contamination.
Sewer/Drain Disposal	Prohibited	Never dispose of Gefapixant Citrate down the drain. This can lead to contamination of water systems. The EPA's Subpart P rule for healthcare facilities explicitly prohibits the flushing of hazardous waste pharmaceuticals.

Step-by-Step Disposal Protocol for Laboratories

• Personal Protective Equipment (PPE): Before handling Gefapixant Citrate for disposal, ensure appropriate PPE is worn, including safety goggles, gloves, and a lab coat.

• Segregation: Segregate Gefapixant Citrate waste from other laboratory waste streams. This includes contaminated lab supplies such as pipette tips, gloves, and empty containers.

• Containerization: Place all Gefapixant Citrate waste into a clearly labeled, sealed, and non-reactive container. The label should include the chemical name and hazard warnings (e.g., "Caution: Chemical Waste," "Aquatic Toxin").

• Engage a Licensed Waste Contractor: Arrange for pickup and disposal by a licensed hazardous waste management company. This is the most critical step to ensure compliant disposal.

• Documentation: Maintain detailed records of the disposal process, including the name of the waste contractor, the date of pickup, and the quantity of waste disposed of.

Accidental Spills

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential personnel.

• Containment: Prevent further spread of the spill and keep it away from drains or water courses.

• Absorption: Use an inert absorbent material, such as diatomite or universal binders, to absorb the spilled substance.

• Collection and Disposal: Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

• Decontamination: Clean the affected surfaces with alcohol or another suitable solvent.

Disposal Decision Workflow

The following diagram outlines the logical steps for determining the appropriate disposal path for Gefapixant Citrate.

Caption: Decision workflow for the proper disposal of Gefapixant Citrate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Gefapixant citrate|2310299-91-1|MSDS [dcchemicals.com]
• 3. sdmedwaste.com [sdmedwaste.com]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]